N-Acetyl-S-phenyl-DL-cysteine-3,3-d2

Core Science & Biosynthesis

An In-Depth Technical Guide to N-Acetyl-S-phenyl-DL-cysteine-3,3-d2

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 is a deuterium-labeled synthetic compound of significant interest in the fields of toxicology, drug metabolism, and clinical chemistry. As an isotopically labeled analog of N-acetyl-S-phenyl-cysteine, it serves as a crucial internal standard for quantitative analysis using mass spectrometry techniques.[1][2][3] Its primary application lies in the accurate measurement of its unlabeled counterpart, which is a mercapturic acid derivative and a biomarker for exposure to benzene and other aromatic compounds.[4] This technical guide provides a comprehensive overview of its properties, applications, and the methodologies for its use.

Core Properties and Specifications

N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 is structurally identical to N-Acetyl-S-phenyl-DL-cysteine, with the exception of two deuterium atoms replacing two hydrogen atoms at the 3-position of the cysteine moiety. This isotopic labeling results in a molecular weight increase of approximately 2 Da, allowing for its differentiation from the endogenous analyte in mass spectrometry.

Quantitative Data Summary

Property	Value	Source
Molecular Formula	C₁₁H₁₁D₂NO₃S	[3][5]
Molecular Weight	241.30 g/mol	[3][5]
CAS Number (Unlabeled)	20640-68-0	[6]
Isotopic Enrichment	≥99 atom % D	[6]
Appearance	White to off-white solid	Generic
Solubility	Soluble in DMSO (10 mM)	[5]

Applications in Research and Drug Development

The primary utility of N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 is as an internal standard in isotope dilution mass spectrometry.[1][2][3] This technique is the gold standard for quantitative bioanalysis due to its high precision and accuracy.

Key applications include:

• Biomonitoring of Toxicant Exposure: Quantifying urinary levels of N-acetyl-S-phenyl-cysteine, a metabolite of benzene, to assess occupational or environmental exposure.[4]

• Pharmacokinetic Studies: Used as a tracer to study the absorption, distribution, metabolism, and excretion (ADME) of drugs and xenobiotics that are metabolized via the mercapturic acid pathway.[3]

• Metabolomics Research: Facilitating the accurate quantification of mercapturic acid pathway metabolites to understand cellular detoxification processes and responses to oxidative stress.

Experimental Protocols

The following is a representative experimental protocol for the quantification of N-acetyl-S-phenyl-cysteine in urine using N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 as an internal standard by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Objective: To accurately quantify the concentration of N-acetyl-S-phenyl-cysteine in human urine samples.

Materials:

• N-acetyl-S-phenyl-cysteine (analytical standard)

• N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 (internal standard)

• Formic acid (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Methanol (LC-MS grade)

• Ultrapure water

• Human urine samples

• Solid Phase Extraction (SPE) cartridges (e.g., C18)

Methodology:

• Preparation of Standard and Internal Standard Stock Solutions:

  • Prepare a 1 mg/mL stock solution of N-acetyl-S-phenyl-cysteine in methanol.

  • Prepare a 1 mg/mL stock solution of N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 in methanol.

  • From these stocks, prepare working solutions of appropriate concentrations for calibration curves and for spiking into samples.

• Sample Preparation:

  • Thaw frozen urine samples at room temperature.

  • Centrifuge the samples at 4000 rpm for 10 minutes to pellet any precipitates.

  • To 1 mL of the urine supernatant, add a known amount of the N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 internal standard working solution.

  • Acidify the sample by adding 100 µL of 1% formic acid.

• Solid Phase Extraction (SPE):

  • Condition the C18 SPE cartridge with 3 mL of methanol followed by 3 mL of ultrapure water.

  • Load the prepared urine sample onto the cartridge.

  • Wash the cartridge with 3 mL of ultrapure water to remove interfering substances.

  • Elute the analyte and internal standard with 2 mL of methanol.

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of the mobile phase starting condition (e.g., 95% water with 0.1% formic acid, 5% acetonitrile with 0.1% formic acid).

• LC-MS/MS Analysis:

  • Liquid Chromatography (LC):

    • Column: C18 reverse-phase column (e.g., 2.1 x 100 mm, 3.5 µm).

    • Mobile Phase A: 0.1% formic acid in water.

    • Mobile Phase B: 0.1% formic acid in acetonitrile.

    • Gradient: A suitable gradient to separate the analyte from matrix components (e.g., start at 5% B, ramp to 95% B over 5 minutes, hold for 2 minutes, then return to initial conditions and equilibrate).

    • Flow Rate: 0.3 mL/min.

    • Injection Volume: 10 µL.

  • Tandem Mass Spectrometry (MS/MS):

    • Ionization Mode: Electrospray Ionization (ESI), typically in negative ion mode for mercapturic acids.

    • Detection Mode: Multiple Reaction Monitoring (MRM).

    • MRM Transitions:

      • N-acetyl-S-phenyl-cysteine: Determine the optimal precursor ion (e.g., [M-H]⁻) and product ion.

      • N-Acetyl-S-phenyl-DL-cysteine-3,3-d2: Determine the optimal precursor ion (e.g., [M-H]⁻, which will be ~2 Da higher than the unlabeled analyte) and product ion.

• Quantification:

  • Construct a calibration curve by plotting the ratio of the peak area of the analyte to the peak area of the internal standard against the concentration of the analyte standards.

  • Determine the concentration of N-acetyl-S-phenyl-cysteine in the urine samples by interpolating their peak area ratios on the calibration curve.

Visualizations

Mercapturic Acid Biosynthesis Pathway

The following diagram illustrates the general metabolic pathway for the formation of mercapturic acids from xenobiotics.

Caption: General pathway of mercapturic acid formation from a xenobiotic.

Isotope Dilution LC-MS/MS Workflow

This diagram outlines the workflow for using N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 as an internal standard in a quantitative LC-MS/MS experiment.

Caption: Workflow for quantitative analysis using an internal standard.

References

• 1. An LC-MS/MS method to profile urinary mercapturic acids, metabolites of electrophilic intermediates of occupational and environmental toxicants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. LC-MS/MS Quantitation of Mercapturic Acid Conjugates of Lipid Peroxidation Products as Markers of Oxidative Stress - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Identification of N-acetyl-S-(2,5-dihydroxyphenyl)-L-cysteine as a urinary metabolite of benzene, phenol, and hydroquinone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. immunomart.com [immunomart.com]
• 6. theclinivex.com [theclinivex.com]

Synthesis of N-Acetyl-S-phenyl-DL-cysteine-3,3-d2: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of a plausible synthetic route for N-Acetyl-S-phenyl-DL-cysteine-3,3-d2, a deuterated analog of N-acetyl-S-phenyl-cysteine. This isotopically labeled compound is a valuable tool in metabolic studies, pharmacokinetic research, and as an internal standard in analytical methods such as mass spectrometry. This document outlines a detailed, three-step synthetic pathway, including experimental protocols, expected yields, and characterization data.

Synthetic Strategy Overview

The synthesis of N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 can be logically approached in three main stages, starting from DL-serine. The overall workflow is depicted below.

Caption: Proposed synthetic workflow for N-Acetyl-S-phenyl-DL-cysteine-3,3-d2.

Experimental Protocols

Step 1: Synthesis of N-Boc-DL-dehydroalanine methyl ester

This step involves the protection of the amino group of DL-serine, followed by esterification and β-elimination to form the dehydroalanine derivative.

Protocol:

• N-Boc Protection of DL-Serine: To a solution of DL-serine (1 equivalent) in a 1:1 mixture of dioxane and water, add sodium bicarbonate (2.5 equivalents). The mixture is cooled to 0°C, and a solution of di-tert-butyl dicarbonate (Boc anhydride, 1.1 equivalents) in dioxane is added dropwise. The reaction is stirred at room temperature overnight. The solvent is then removed under reduced pressure, and the residue is acidified with 1M HCl to pH 2-3. The aqueous layer is extracted with ethyl acetate, and the combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated to give N-Boc-DL-serine as a white solid.

• Esterification and β-elimination: N-Boc-DL-serine (1 equivalent) is dissolved in methanol, and the solution is cooled to 0°C. Thionyl chloride (1.2 equivalents) is added dropwise, and the reaction mixture is stirred at room temperature for 24 hours. The solvent is evaporated, and the residue is dissolved in ethyl acetate. The organic layer is washed with saturated sodium bicarbonate solution and brine, dried over anhydrous sodium sulfate, and concentrated to yield N-Boc-DL-serine methyl ester. This ester is then dissolved in a suitable solvent like dichloromethane, and a base such as triethylamine is added to induce β-elimination, yielding N-Boc-DL-dehydroalanine methyl ester.

Step 2: Synthesis of N-Boc-S-phenyl-DL-cysteine-3,3-d2 methyl ester

This key step involves the Michael addition of thiophenol to the dehydroalanine derivative, followed by a base-catalyzed H/D exchange to introduce the deuterium atoms.

Protocol:

• Michael Addition: To a solution of N-Boc-DL-dehydroalanine methyl ester (1 equivalent) in a suitable solvent such as THF, add thiophenol (1.1 equivalents) and a catalytic amount of a non-nucleophilic base like DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene). The reaction is stirred at room temperature until completion (monitored by TLC). The reaction mixture is then concentrated under reduced pressure.

• Deuteration: The crude product from the Michael addition is dissolved in a mixture of an aprotic solvent (e.g., THF or dioxane) and deuterium oxide (D₂O) containing a catalytic amount of a base such as sodium deuteroxide (NaOD) or potassium carbonate. The mixture is stirred at an elevated temperature (e.g., 50-70°C) for a prolonged period (24-48 hours) to facilitate the H/D exchange at the β-position. The progress of deuteration can be monitored by ¹H NMR spectroscopy by observing the disappearance of the signal corresponding to the C-3 protons. After the exchange is complete, the mixture is neutralized with a deuterated acid (e.g., DCl in D₂O) and extracted with an organic solvent. The organic layer is dried and concentrated to give N-Boc-S-phenyl-DL-cysteine-3,3-d2 methyl ester.

Step 3: Deprotection and N-Acetylation

The final step involves the removal of the Boc and methyl ester protecting groups, followed by the N-acetylation of the free amine.

Protocol:

• Deprotection: The N-Boc-S-phenyl-DL-cysteine-3,3-d2 methyl ester is treated with a strong acid, such as a solution of HCl in dioxane or trifluoroacetic acid (TFA) in dichloromethane, to remove both the Boc and methyl ester groups. The reaction mixture is stirred at room temperature until the deprotection is complete. The solvent is then evaporated to yield the crude S-phenyl-DL-cysteine-3,3-d2 as a salt.

• N-Acetylation: The crude S-phenyl-DL-cysteine-3,3-d2 is dissolved in a mixture of acetic acid and water. Acetic anhydride (1.2 equivalents) is added, and the mixture is stirred at room temperature for several hours. The reaction progress is monitored by TLC. Upon completion, the solvent is removed under reduced pressure, and the residue is purified by recrystallization or column chromatography to afford the final product, N-Acetyl-S-phenyl-DL-cysteine-3,3-d2.

Quantitative Data

The following table summarizes the expected yields for each step of the synthesis. These are estimates based on typical yields for similar reactions reported in the literature.

Step	Reaction	Starting Material	Product	Expected Yield (%)
1a	N-Boc Protection	DL-Serine	N-Boc-DL-serine	85-95
1b	Esterification & β-elimination	N-Boc-DL-serine	N-Boc-DL-dehydroalanine methyl ester	70-85
2a	Michael Addition	N-Boc-DL-dehydroalanine methyl ester & Thiophenol	N-Boc-S-phenyl-DL-cysteine methyl ester	80-90[1][2][3]
2b	Deuteration	N-Boc-S-phenyl-DL-cysteine methyl ester	N-Boc-S-phenyl-DL-cysteine-3,3-d2 methyl ester	>95 (isotopic enrichment)
3a	Deprotection	N-Boc-S-phenyl-DL-cysteine-3,3-d2 methyl ester	S-phenyl-DL-cysteine-3,3-d2	80-90
3b	N-Acetylation	S-phenyl-DL-cysteine-3,3-d2	N-Acetyl-S-phenyl-DL-cysteine-3,3-d2	80-95[4][5]

Characterization Data

The final product should be characterized by standard analytical techniques to confirm its identity and purity.

Technique	Expected Results for N-Acetyl-S-phenyl-DL-cysteine-3,3-d2
¹H NMR	Absence of the signal for the C-3 protons (typically a multiplet around 3.0-3.5 ppm in the non-deuterated analog). Presence of signals for the acetyl group (singlet, ~2.0 ppm), the α-proton (multiplet), and the aromatic protons of the phenyl group.
¹³C NMR	A triplet signal for the C-3 carbon due to coupling with deuterium. Signals for the other carbons should be consistent with the structure.
Mass Spectrometry (MS)	The molecular ion peak should correspond to the calculated mass of the deuterated compound (C₁₁H₁₁D₂NO₃S, MW: 241.31). The fragmentation pattern should be consistent with the proposed structure.
Isotopic Purity	Determined by mass spectrometry, expected to be ≥98% D.

Signaling Pathways and Applications

N-Acetyl-S-phenyl-DL-cysteine is a mercapturic acid, which is a type of metabolite formed from the detoxification of electrophilic compounds. The general pathway for mercapturic acid formation is outlined below. The deuterated analog serves as an ideal internal standard for quantifying the non-deuterated compound in biological samples, which can be crucial for studying exposure to benzene and other aromatic compounds that are metabolized to S-phenyl-cysteine derivatives.

Caption: General metabolic pathway for the formation of mercapturic acids.

This guide provides a robust framework for the synthesis and understanding of N-Acetyl-S-phenyl-DL-cysteine-3,3-d2. Researchers can adapt and optimize the presented protocols based on their specific laboratory conditions and requirements.

References

• 1. researchgate.net [researchgate.net]
• 2. Michael addition of thiols, carbon nucleophiles and amines to dehydroamino acid and dehydropeptide derivatives - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. CN101723772A - Method for preparing N-acetylamino acid - Google Patents [patents.google.com]

In-Depth Technical Guide: N-Acetyl-S-phenyl-DL-cysteine-3,3-d2

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 is a deuterium-labeled stable isotope of N-Acetyl-S-phenyl-DL-cysteine, also known as S-phenylmercapturic acid. This compound serves as a critical internal standard for the quantitative analysis of its unlabeled counterpart, a key biomarker for benzene exposure. This technical guide provides a comprehensive overview of the chemical properties, synthesis, analytical methodologies, and biological significance of N-Acetyl-S-phenyl-DL-cysteine-3,3-d2, intended to support researchers in toxicology, drug metabolism, and environmental health studies.

Chemical and Physical Properties

N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 is a white to off-white solid. Its properties are closely related to its non-deuterated analog, N-Acetyl-S-phenyl-DL-cysteine. The primary application of the deuterated form is as an internal standard in mass spectrometry-based bioanalytical methods, where its distinct mass allows for precise quantification of the endogenous or exposure-related analyte.[1][2]

Table 1: General Chemical Properties

Property	Value	Source
Chemical Name	N-Acetyl-S-phenyl-DL-cysteine-3,3-d2	-
Synonyms	DL-S-Phenylmercapturic Acid-d2; Ac-DL-Cys(Ph)-OH-d2	[2]
Molecular Formula	C₁₁H₁₁D₂NO₃S	[3]
Molecular Weight	241.30 g/mol	[2]
CAS Number (unlabeled)	20640-68-0	[2][4]
Isotopic Enrichment	≥99 atom % D	[4]

Table 2: Physical Properties of N-Acetyl-S-phenyl-L-cysteine (Unlabeled Analog)

Property	Value	Source
Assay Purity	≥98.0% (HPLC)	[5]
Optical Activity	[α]/D -25.0±2.0°, c = 1 in ethanol	[5]
Appearance	White to off-white solid	-

Synthesis and Spectroscopic Data

Synthesis

While a specific, detailed protocol for the synthesis of N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 is not widely published, a general approach can be inferred from standard organic synthesis techniques for preparing similar deuterated compounds and the synthesis of the unlabeled analog.

A plausible synthetic route would involve the following conceptual steps:

Conceptual Synthesis Workflow

An alternative enzymatic synthesis has been described for the non-deuterated L-isomer, S-phenyl-L-cysteine, utilizing recombinant O-acetylserine sulfhydrylase A from E. coli.[6]

Spectroscopic Data

Infrared (IR) Spectroscopy: The FTIR spectrum of N-acetyl-cysteine shows characteristic peaks for N-H stretching (around 3200-3359 cm⁻¹), O-H stretching (broad, around 3200-3600 cm⁻¹), C=O stretching of the amide (1571-1600 cm⁻¹) and carboxylic acid, and C-N stretching (1310-1350 cm⁻¹).[7] For N-Acetyl-S-phenyl-DL-cysteine, additional peaks corresponding to the aromatic ring would be expected.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The ¹H NMR spectrum of N-acetyl-cysteine in D₂O typically shows signals for the acetyl methyl protons, the α-proton, and the β-protons. In N-Acetyl-S-phenyl-DL-cysteine, additional signals in the aromatic region (7-8 ppm) would be present. For the 3,3-d2 isotopologue, the signal corresponding to the β-protons would be absent.

Mass Spectrometry (MS): The mass spectrum of N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 will show a molecular ion peak corresponding to its molecular weight of 241.30 Da. Fragmentation patterns of N-acetyl-cysteine conjugates often involve a characteristic neutral loss of 129 Da.[8] The fragmentation of cysteine-containing peptides can also be influenced by the presence of the cysteine residue, leading to specific cleavage patterns.

Experimental Protocols

N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 is primarily used as an internal standard for the quantification of S-phenylmercapturic acid (SPMA) in biological samples, most commonly urine, as a biomarker of benzene exposure. Several analytical methods have been developed for this purpose.

Sample Preparation for Urine Analysis (Liquid-Liquid Extraction)

This protocol is adapted from a method for the determination of SPMA in human urine.

• To 500 µL of urine in a polypropylene tube, add 50 µL of the internal standard solution (N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 in a suitable solvent).

• Add 50 µL of 95% acetic acid.

• Add 3 mL of methyl tert-butyl ether (MTBE).

• Homogenize the mixture for 10 minutes.

• Centrifuge for 5 minutes at approximately 3400 rpm.

• Transfer a 2.6 mL aliquot of the supernatant to a clean tube.

• Evaporate the solvent to dryness under vacuum at 45 °C.

• Reconstitute the residue in the mobile phase for LC-MS/MS analysis.

Analytical Method: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

This is a generalized workflow for the analysis of SPMA using its deuterated internal standard.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. cdnisotopes.com [cdnisotopes.com]
• 3. pharmaffiliates.com [pharmaffiliates.com]
• 4. theclinivex.com [theclinivex.com]
• 5. N-乙酰基-S-苯基-L-半胱氨酸 analytical standard | Sigma-Aldrich [sigmaaldrich.com]
• 6. Enzymatic synthesis of pharmaceutical intermediates S-phenyl-L-cysteine [journal.dmu.edu.cn]
• 7. researchgate.net [researchgate.net]
• 8. Rapid detection and characterization of in vitro and urinary N-acetyl-L-cysteine conjugates using quadrupole-linear ion trap mass spectrometry and polarity switching - PubMed [pubmed.ncbi.nlm.nih.gov]

N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 structure

An In-Depth Technical Guide to N-Acetyl-S-phenyl-DL-cysteine-3,3-d2

Introduction

N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 is the deuterium-labeled form of N-Acetyl-S-phenyl-DL-cysteine, also known as DL-S-Phenylmercapturic Acid.[1][2] Its non-labeled counterpart is a known metabolite of benzene, a ubiquitous environmental and industrial chemical.[3][4] Due to the incorporation of stable heavy isotopes of hydrogen, this compound serves as an invaluable internal standard for quantitative analysis in various research applications.[5][6] Its primary utility is in mass spectrometry-based methods like GC-MS and LC-MS for accurately quantifying the corresponding non-labeled analyte in biological samples.[5][6] This guide provides a comprehensive overview of its structure, properties, and applications for researchers, scientists, and drug development professionals.

Chemical Structure and Physicochemical Properties

N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 is structurally identical to its parent compound, with the exception of two deuterium atoms replacing the two hydrogen atoms at the C3 position of the cysteine backbone. This isotopic substitution results in a molecular weight increase, allowing it to be distinguished by mass spectrometry without significantly altering its chemical behavior.

Data Presentation

The key quantitative data for N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 and its non-labeled L-isomer are summarized below.

Property	N-Acetyl-S-phenyl-DL-cysteine-3,3-d2	N-Acetyl-S-phenyl-L-cysteine
Molecular Formula	C₁₁H₁₁D₂NO₃S (Chemical Formula: C₆H₅SCD₂CH(NHCOCH₃)COOH[1])	C₁₁H₁₃NO₃S[3]
Molecular Weight	241.30[1][2]	239.29 g/mol [3]
CAS Number	N/A	4775-80-8[3]
Unlabeled CAS Number	20640-68-0[1][2]	N/A
Isotopic Enrichment	≥99 atom % D[1][2]	N/A
Solubility	DMSO (Slightly), Methanol (Slightly)[2]	Not specified
Storage Conditions	Store at room temperature or 2-8°C in a closed container, away from light and moisture.[2]	Not specified
Assay (HPLC)	Not specified	≥98.0%
Optical Activity	Not specified (DL-racemic mixture)	[α]/D -25.0±2.0°, c = 1 in ethanol

Experimental Protocols

The primary application of this deuterated compound is as an internal standard for the quantification of phenylmercapturic acid, a biomarker for benzene exposure.

General Synthetic Workflow

Caption: Conceptual workflow for the synthesis of N-Acetyl-S-phenyl-L-cysteine-3,3-d2.

Analytical Protocol: Quantification of Phenylmercapturic Acid in Urine by LC-MS/MS

This protocol outlines a typical workflow for using N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 as an internal standard to measure benzene exposure.

1. Sample Preparation:

• Thaw frozen urine samples (e.g., 1 mL) to room temperature.
• Centrifuge samples to pellet any precipitate.

2. Internal Standard Spiking:

• To a clean vial, add 500 µL of the urine supernatant.
• Add a known concentration (e.g., 50 ng/mL) of N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 solution (in methanol or DMSO).
• Vortex briefly to mix.

3. Solid Phase Extraction (SPE) for Cleanup:

• Condition an SPE cartridge (e.g., mixed-mode anion exchange) with methanol followed by water.
• Load the spiked urine sample onto the cartridge.
• Wash the cartridge with a weak solvent (e.g., water, followed by 5% methanol) to remove interferences.
• Elute the analyte and internal standard with an appropriate solvent (e.g., methanol containing 2% formic acid).
• Evaporate the eluate to dryness under a gentle stream of nitrogen.
• Reconstitute the residue in a small volume (e.g., 100 µL) of the initial LC mobile phase.

4. LC-MS/MS Analysis:

• Liquid Chromatography (LC): Inject the reconstituted sample onto a C18 reverse-phase column. Use a gradient elution with mobile phases such as water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).
• Mass Spectrometry (MS/MS): Analyze the column eluent using a triple quadrupole mass spectrometer in negative ion mode with electrospray ionization (ESI).
• Monitor specific Multiple Reaction Monitoring (MRM) transitions for both the analyte (phenylmercapturic acid) and the internal standard (N-Acetyl-S-phenyl-DL-cysteine-3,3-d2).
• Hypothetical Analyte Transition: Q1: 238.1 -> Q3: 109.1
• Hypothetical Internal Standard Transition: Q1: 240.1 -> Q3: 109.1

5. Data Analysis:

• Integrate the peak areas for both the analyte and the internal standard.
• Calculate the ratio of the analyte peak area to the internal standard peak area.
• Quantify the analyte concentration in the original sample by comparing this ratio to a standard curve prepared with known concentrations of the non-labeled standard and a fixed concentration of the internal standard.

// Node Definitions sample [label="Urine Sample Collection", fillcolor="#F1F3F4", fontcolor="#202124"]; spike [label="Spiking with Internal Standard\n(N-Acetyl-S-phenyl-DL-cysteine-3,3-d2)", fillcolor="#FBBC05", fontcolor="#202124"]; spe [label="Solid Phase Extraction (SPE)\n(Cleanup & Concentration)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; lc [label="LC Separation\n(Reverse-Phase C18 Column)", fillcolor="#34A853", fontcolor="#FFFFFF"]; ms [label="MS/MS Detection\n(ESI-, MRM Mode)", fillcolor="#34A853", fontcolor="#FFFFFF"]; data [label="Data Analysis\n(Peak Area Ratio vs. Standard Curve)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; result [label="Quantified Phenylmercapturic\nAcid Concentration", fillcolor="#202124", fontcolor="#FFFFFF", shape=Mdiamond];

// Edges sample -> spike; spike -> spe; spe -> lc; lc -> ms; ms -> data; data -> result; }

Caption: Typical analytical workflow for biomarker quantification using a deuterated standard.

Biological Significance and Metabolic Pathway

The non-deuterated analog, S-Phenylmercapturic acid (SPMA), is a terminal metabolite of benzene.[3] Its presence and concentration in urine are used as a reliable biomarker for assessing recent exposure to benzene. The metabolic pathway involves several key steps, starting with the oxidation of benzene in the liver.

Benzene is first metabolized by cytochrome P450 enzymes to highly reactive intermediates like benzene oxide. This can then be converted to phenol, hydroquinone, and ultimately to benzoquinone.[7] Benzoquinone is a toxic metabolite that is detoxified by conjugation with glutathione (GSH). This conjugate is further metabolized through a series of enzymatic steps, culminating in the formation of N-Acetyl-S-phenyl-cysteine, which is water-soluble and excreted in the urine.[7]

Caption: Simplified metabolic pathway of benzene to phenylmercapturic acid.

References

• 1. cdnisotopes.com [cdnisotopes.com]
• 2. theclinivex.com [theclinivex.com]
• 3. Phenylmercapturic Acid | C11H13NO3S | CID 2723735 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. dev.usbio.net [dev.usbio.net]
• 5. medchemexpress.com [medchemexpress.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Identification of N-acetyl-S-(2,5-dihydroxyphenyl)-L-cysteine as a urinary metabolite of benzene, phenol, and hydroquinone - PubMed [pubmed.ncbi.nlm.nih.gov]

N-Acetyl-S-phenyl-DL-cysteine-3,3-d2: A Technical Whitepaper on its Core Function as a Mechanistic Tool

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 is the deuterium-labeled analogue of N-Acetyl-S-phenyl-DL-cysteine, a mercapturic acid derivative. While not a therapeutic agent with a mechanism of action in the traditional pharmacological sense, its core function is critically important in the fields of toxicology, pharmacology, and metabolic research. This technical guide elucidates the role of N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 as a stable isotope-labeled internal standard and tracer for studying the metabolism and detoxification of aromatic compounds such as benzene. Its mechanism of utility lies in its ability to mimic the behavior of its unlabeled counterpart in biological systems, allowing for precise quantification and pathway elucidation.

Introduction

N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 is a synthetic, deuterated molecule used primarily in research settings.[1][2][3][4][5] The incorporation of two deuterium atoms at the 3-position of the cysteine moiety provides a stable isotopic signature, making it an invaluable tool for mass spectrometry-based analytical methods. This document details its primary application, the underlying biochemical pathways it helps to investigate, and the experimental designs it facilitates.

Core Function: A Stable Isotope-Labeled Internal Standard

The principal "mechanism of action" of N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 is its function as an internal standard in quantitative analytical methods, such as liquid chromatography-mass spectrometry (LC-MS) and gas chromatography-mass spectrometry (GC-MS).[1] In these applications, a known quantity of the deuterated standard is spiked into a biological sample (e.g., urine, plasma) prior to sample preparation and analysis.

Key Advantages:

• Minimizes Analytical Variability: It co-elutes with the endogenous, non-labeled analyte (N-Acetyl-S-phenyl-DL-cysteine), experiencing similar extraction efficiencies and ionization suppression or enhancement effects in the mass spectrometer.

• Improves Accuracy and Precision: By comparing the signal intensity of the analyte to the known concentration of the internal standard, a highly accurate and precise quantification of the analyte can be achieved.

Below is a diagram illustrating the workflow for using N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 as an internal standard.

Figure 1: Experimental workflow for quantitative analysis.

Elucidating Metabolic Pathways of Aromatic Compounds

N-Acetyl-S-phenyl-DL-cysteine is a known urinary metabolite of benzene, phenol, and hydroquinone.[6] It is a mercapturic acid, which is the final product of a major detoxification pathway for electrophilic compounds. This pathway, known as glutathione conjugation, is crucial for protecting cells from reactive intermediates.

The metabolism of benzene to its excreted mercapturate involves several key steps:

• Oxidation: Benzene is oxidized in the liver by cytochrome P450 enzymes to form benzene oxide, which can rearrange to phenol or be hydrolyzed to benzene dihydrodiol. Further oxidation can lead to the formation of hydroquinone and benzoquinone.

• Glutathione Conjugation: The highly reactive benzoquinone is detoxified by conjugation with glutathione (GSH), a reaction catalyzed by glutathione S-transferases (GSTs).

• Mercapturic Acid Formation: The resulting glutathione conjugate is sequentially cleaved by γ-glutamyltransferase and dipeptidases, followed by N-acetylation of the cysteine residue to form N-Acetyl-S-phenyl-cysteine, which is then excreted in the urine.

N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 can be used as a tracer to study the kinetics and dynamics of this pathway. By administering a deuterated precursor (e.g., deuterated benzene) and using non-deuterated N-Acetyl-S-phenyl-DL-cysteine as an internal standard for quantification (or vice-versa), researchers can trace the metabolic fate of the parent compound.

The following diagram illustrates the metabolic pathway leading to the formation of N-Acetyl-S-phenyl-cysteine.

Figure 2: Metabolic pathway of benzene to mercapturic acid.

Experimental Protocols

While specific protocols are application-dependent, a general methodology for the use of N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 in a toxicological study is outlined below.

In Vivo Study Design

• Animal Model: Male Sprague-Dawley rats are commonly used.[6]

• Dosing: Animals are administered the compound of interest (e.g., benzene) via an appropriate route (e.g., intraperitoneal injection, inhalation).

• Urine Collection: Urine is collected over a 24-hour period in metabolic cages.[6]

• Sample Preparation:

  • An aliquot of urine is taken.

  • A known amount of N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 (internal standard) in a suitable solvent is added.

  • The sample is subjected to solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to isolate the analyte and internal standard.

  • The extract is evaporated to dryness and reconstituted in a mobile phase-compatible solvent.

• LC-MS/MS Analysis:

  • The reconstituted sample is injected into an HPLC system coupled to a tandem mass spectrometer.

  • Chromatographic separation is achieved using a C18 column with a gradient elution profile.

  • The mass spectrometer is operated in multiple reaction monitoring (MRM) mode to detect specific precursor-to-product ion transitions for both the analyte and the internal standard.

Quantitative Data

The use of N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 allows for the generation of precise quantitative data. An example of how such data might be presented is shown in the table below.

Treatment Group	Dose (mg/kg)	Urinary N-Acetyl-S-phenyl-cysteine (µ g/24h )
Control	0	< LOD
Benzene	100	15.2 ± 2.1
Benzene	300	48.7 ± 5.6
Benzene	600	112.3 ± 12.9[6]
LOD: Limit of Detection. Data are presented as mean ± standard deviation.

Conclusion

N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 is a critical research tool whose "mechanism of action" is to facilitate accurate and precise measurement of its non-labeled counterpart. Its application as a stable isotope-labeled internal standard is fundamental to toxicokinetic and metabolic studies of aromatic compounds. By enabling the reliable quantification of mercapturic acid metabolites, it helps to elucidate detoxification pathways, assess exposure to xenobiotics, and understand the dose-dependent metabolism of various environmental and industrial chemicals. The continued use of such labeled compounds is essential for advancing our knowledge in toxicology and drug development.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. immunomart.com [immunomart.com]
• 3. theclinivex.com [theclinivex.com]
• 4. pharmaffiliates.com [pharmaffiliates.com]
• 5. cdnisotopes.com [cdnisotopes.com]
• 6. Identification of N-acetyl-S-(2,5-dihydroxyphenyl)-L-cysteine as a urinary metabolite of benzene, phenol, and hydroquinone - PubMed [pubmed.ncbi.nlm.nih.gov]

The Role of Deuterium Labeling in N-Acetyl-S-phenyl-DL-cysteine-3,3-d2: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N-Acetyl-S-phenyl-DL-cysteine-3,3-d2, detailing the critical role of deuterium labeling in its primary application as an internal standard for bioanalytical assays. Furthermore, this guide explores the theoretical underpinnings of how such isotopic substitution can influence metabolic pathways and pharmacokinetic profiles, a concept of significant interest in modern drug development.

Introduction to N-Acetyl-S-phenyl-cysteine and the Significance of Deuterium Labeling

N-Acetyl-S-phenyl-L-cysteine (also known as S-phenylmercapturic acid or SPMA) is a crucial biomarker used to monitor exposure to benzene, a ubiquitous environmental and industrial pollutant classified as a human carcinogen.[1][2] SPMA is the final urinary metabolite of benzene, formed through the mercapturic acid pathway.[1] Its accurate quantification in biological matrices like urine is paramount for assessing exposure levels and associated health risks.

N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 is the stable isotope-labeled (deuterated) analogue of SPMA.[3][4][5][6][7] The strategic replacement of two hydrogen atoms with deuterium at the C-3 position of the cysteine moiety provides a molecule that is chemically almost identical to the endogenous analyte but is distinguishable by its mass. This property is invaluable in modern analytical techniques, particularly liquid chromatography-tandem mass spectrometry (LC-MS/MS).

The broader interest in deuterated compounds in pharmaceutical sciences stems from the Kinetic Isotope Effect (KIE) . The bond between carbon and deuterium (C-D) is stronger than the carbon-hydrogen (C-H) bond. Consequently, enzymatic reactions that involve the cleavage of a C-H bond as the rate-limiting step can be significantly slowed down when deuterium is present at that position. This principle is leveraged in drug development to enhance the metabolic stability and pharmacokinetic properties of drug candidates, potentially leading to improved efficacy, safety, and dosing regimens.[8]

Core Application: An Internal Standard for Accurate Quantification

The primary and established role of N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 is to serve as an internal standard in the quantitative analysis of SPMA.[3][5]

Why is a Stable Isotope-Labeled Internal Standard Superior?

In quantitative mass spectrometry, an internal standard (IS) is a compound of known concentration added to samples, calibrators, and quality controls. It is used to correct for variations in sample preparation (e.g., extraction efficiency) and analytical instrument response. An ideal IS behaves identically to the analyte throughout the entire analytical process.

N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 is considered the "gold standard" for this purpose because:

• Similar Physicochemical Properties: It has nearly identical chromatographic retention time, ionization efficiency, and extraction recovery to the non-labeled SPMA.

• Mass Differentiation: It is easily distinguished from the endogenous analyte by its higher mass (an increase of 2 Daltons), allowing for simultaneous detection and quantification by the mass spectrometer.

• Minimizes Matrix Effects: It co-elutes with the analyte, experiencing and thus compensating for the same matrix-induced signal suppression or enhancement.

The use of a deuterated internal standard significantly improves the accuracy, precision, and robustness of bioanalytical methods for SPMA quantification.

Physicochemical Properties

The key properties of N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 are summarized in the table below, based on data from various suppliers.

Property	Value
Molecular Formula	C₁₁H₁₁D₂NO₃S
Molecular Weight	~241.30 g/mol
CAS Number (Unlabeled)	20640-68-0
Isotopic Enrichment	≥99 atom % D
Appearance	White to off-white solid
Storage Conditions	Room temperature, in a well-sealed container

Theoretical Metabolic Impact of Deuteration at the C-3 Position

While its primary use is as an analytical standard, it is instructive to consider the theoretical metabolic implications of deuteration at the C-3 position based on the principles of the Kinetic Isotope Effect.

The biotransformation of benzene to SPMA is a multi-step process.

Caption: Metabolic pathway of benzene to S-phenylmercapturic acid (SPMA).

The deuterium atoms in N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 are located on the cysteine backbone, not on the phenyl ring which is the site of initial oxidation. Therefore, this specific deuteration is not expected to significantly alter the metabolism of the phenyl group.

However, if there were any metabolic processes that involved enzymatic cleavage of the C-H bonds at the C-3 position of the cysteine moiety, the presence of deuterium would be expected to slow down that reaction.

Caption: The Kinetic Isotope Effect (KIE).

Given its role as a metabolite, further metabolism of SPMA itself is not a primary concern. Thus, the deuteration at this position serves its analytical purpose perfectly without confounding metabolic effects.

Expected Pharmacokinetic Differences in Deuterated vs. Non-Deuterated Compounds

While specific pharmacokinetic data for N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 versus its non-deuterated form is not available (as it's not intended as a therapeutic agent), we can illustrate the expected effects based on studies of other deuterated drugs. For instance, a study on deuterated enzalutamide showed significantly lower in vitro clearance and higher plasma concentrations in rats compared to the non-deuterated version.[9] The following table summarizes the general anticipated changes in key pharmacokinetic parameters when deuteration successfully slows metabolism.

Parameter	Symbol	Expected Change with Deuteration	Rationale
Peak Plasma Concentration	Cmax	Increased	Slower metabolism can lead to higher peak concentrations.
Time to Peak Concentration	Tmax	No significant change or slightly increased	Absorption is generally not affected by deuteration.
Area Under the Curve	AUC	Significantly Increased	Reduced clearance leads to greater overall drug exposure.
Elimination Half-life	t½	Increased	Slower metabolism extends the time the drug remains in the body.
Clearance	CL	Decreased	The rate of drug removal from the body is reduced.
Volume of Distribution	Vd	No significant change	Deuteration does not typically alter tissue distribution.

This table presents a generalized summary based on established principles of the kinetic isotope effect and is not based on specific experimental data for N-Acetyl-S-phenyl-DL-cysteine-3,3-d2.

Experimental Protocols

Quantification of Urinary SPMA using LC-MS/MS with a Deuterated Internal Standard

This protocol is a representative methodology for the analysis of SPMA in urine.

1. Sample Preparation:

• Thaw frozen urine samples at room temperature.

• Centrifuge at 4000 rpm for 10 minutes to pellet any precipitate.

• Take a 500 µL aliquot of the supernatant.

• Add 10 µL of the N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 internal standard solution (e.g., at 1 µg/mL in methanol).

• Add 50 µL of formic acid to acidify the sample.

• Vortex for 10 seconds.

2. Solid-Phase Extraction (SPE):

• Condition an SPE cartridge (e.g., Oasis HLB) with 1 mL of methanol followed by 1 mL of water.

• Load the prepared urine sample onto the cartridge.

• Wash the cartridge with 1 mL of 5% methanol in water.

• Elute the analyte and internal standard with 1 mL of methanol.

• Evaporate the eluate to dryness under a stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase (e.g., 10% acetonitrile in water with 0.1% formic acid).

3. LC-MS/MS Analysis:

• Liquid Chromatography (LC):

  • Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).
  • Mobile Phase A: 0.1% formic acid in water.
  • Mobile Phase B: 0.1% formic acid in acetonitrile.
  • Gradient: Start at 5% B, ramp to 95% B over 5 minutes, hold for 1 minute, then return to initial conditions and equilibrate.
  • Flow Rate: 0.3 mL/min.
  • Injection Volume: 5 µL.

• Tandem Mass Spectrometry (MS/MS):

  • Ionization Mode: Electrospray Ionization (ESI), Negative.
  • Multiple Reaction Monitoring (MRM) Transitions:

  • SPMA: e.g., m/z 238.1 → 109.0

  • N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 (IS): e.g., m/z 240.1 → 111.0

    • Optimize collision energy and other source parameters for maximum signal intensity.

4. Data Analysis:

• Integrate the peak areas for both the analyte and the internal standard.

• Calculate the peak area ratio (Analyte Area / IS Area).

• Construct a calibration curve by plotting the peak area ratio against the concentration of the calibrators.

• Determine the concentration of SPMA in the unknown samples by interpolation from the calibration curve.

Caption: Bioanalytical workflow using a deuterated internal standard (IS).

General Synthesis of S-Aryl Cysteine Derivatives

While a specific, detailed synthesis protocol for N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 is not publicly available, a general approach for creating S-aryl cysteine derivatives has been described. One patented method involves the coupling of a cysteine derivative with an aryl halide.[10]

A plausible, though not explicitly documented, route for the deuterated compound would involve:

• Synthesis of deuterated cysteine (cysteine-3,3-d2).

• Acetylation of the amino group to form N-acetyl-cysteine-3,3-d2.

• Coupling of the thiol group with a phenyl-donating reagent (e.g., a phenyl halide in the presence of a copper catalyst) to form the final product.[10]

Researchers requiring this compound typically procure it from specialized chemical suppliers that synthesize stable isotope-labeled compounds.

Conclusion

N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 is a vital tool for toxicological and environmental health research. Its role as a stable isotope-labeled internal standard is indispensable for the accurate and precise quantification of S-phenylmercapturic acid, the key biomarker for benzene exposure. While the deuterium labeling at the C-3 position is not intended to alter its metabolic fate in a therapeutically meaningful way, understanding the underlying principles of the Kinetic Isotope Effect provides valuable context for its application and for the broader field of drug development. The methodologies and principles outlined in this guide underscore the importance of deuterium labeling in modern analytical chemistry and pharmaceutical sciences.

References

• 1. Urinary Mercapturic Acids to Assess Exposure to Benzene and Other Volatile Organic Compounds in Coke Oven Workers - PMC [pmc.ncbi.nlm.nih.gov]
• 2. S-phenyl-N-acetylcysteine in urine of rats and workers after exposure to benzene - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. cdnisotopes.com [cdnisotopes.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. theclinivex.com [theclinivex.com]
• 7. N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 | LGC Standards [lgcstandards.com]
• 8. Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Effect of N-methyl deuteration on metabolism and pharmacokinetics of enzalutamide - PMC [pmc.ncbi.nlm.nih.gov]
• 10. US6765109B1 - Preparation of S-aryl-cysteine and its derivatives - Google Patents [patents.google.com]

The Role of N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 in Benzene Exposure Monitoring: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of S-phenylmercapturic acid (SPMA) as a specific and sensitive biomarker for benzene exposure, with a focus on the application of its deuterated stable isotope, N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 (d2-SPMA), in analytical methodologies. This document details the metabolic pathways of benzene, comprehensive experimental protocols for SPMA quantification, and relevant quantitative data to aid in the design and interpretation of toxicological and clinical studies.

Introduction to Benzene Exposure and Biomonitoring

Benzene is a ubiquitous environmental and occupational pollutant, classified as a known human carcinogen.[1] Accurate assessment of benzene exposure is crucial for mitigating health risks. While several metabolites of benzene can be measured, S-phenylmercapturic acid (SPMA), a urinary metabolite, is widely recognized for its high specificity and sensitivity, particularly for monitoring low-level exposures.[2][3] The use of isotope-labeled internal standards, such as N-Acetyl-S-phenyl-DL-cysteine-3,3-d2, is critical for achieving the accuracy and precision required in quantitative bioanalysis.[4]

Metabolic Pathway of Benzene to S-Phenylmercapturic Acid (SPMA)

Benzene is metabolized in the body primarily by the cytochrome P-450 mono-oxygenase system to form benzene epoxide.[5] This reactive intermediate can then follow several metabolic routes. One key pathway involves the conjugation of benzene oxide with glutathione (GSH), a reaction catalyzed by glutathione S-transferase (GST).[6][7] This initial conjugate undergoes further enzymatic processing to ultimately form SPMA, which is then excreted in the urine.[6] The existence of a precursor, pre-S-phenylmercapturic acid (pre-SPMA), is also recognized, which can be converted to SPMA under acidic conditions during sample preparation.[8][9]

References

• 1. Determination of S-phenylmercapturic acid by GC-MS and ELISA: a comparison of the two methods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Application of the urinary S-phenylmercapturic acid test as a biomarker for low levels of exposure to benzene in industry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. [Analysis and evaluation of S-phenylmercapturic acid as a biomarker for benzene exposure] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Determination of S-phenylmercapturic acid in human urine using an automated sample extraction and fast liquid chromatography-tandem mass spectrometric method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. [The measurement of a benzene metabolite, urinary S-phenylmercapturic acid (S-PMA), in man by HPLC] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The use of S-phenylmercapturic acid as a biomarker in molecular epidemiology studies of benzene - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. academic.oup.com [academic.oup.com]
• 9. Large Differences in Urinary Benzene Metabolite S-Phenylmercapturic Acid Quantitation: A Comparison of Five LC–MS-MS Methods - PMC [pmc.ncbi.nlm.nih.gov]

Metabolic Pathway of N-Acetyl-S-phenyl-DL-cysteine: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the metabolic pathway of N-Acetyl-S-phenyl-DL-cysteine. The core focus of this document is to detail the biotransformation of this compound, present quantitative data, outline experimental protocols, and provide visual representations of the key processes involved. N-Acetyl-S-phenyl-L-cysteine, also known as S-phenylmercapturic acid (SPMA), is a well-established biomarker for benzene exposure, and its metabolic fate is intricately linked to the mercapturic acid pathway.

Introduction to the Mercapturic Acid Pathway

The mercapturic acid pathway is a major Phase II detoxification route in the body, responsible for the metabolism of a wide array of xenobiotics, including drugs, environmental pollutants, and carcinogens. This pathway facilitates the excretion of harmful electrophilic compounds by conjugating them with the endogenous antioxidant glutathione (GSH). The resulting metabolites, known as mercapturic acids, are water-soluble and can be readily eliminated from the body, primarily through urine. The metabolism of N-Acetyl-S-phenyl-DL-cysteine is a classic example of this pathway in action, originating from the exposure to benzene.

The Metabolic Journey of N-Acetyl-S-phenyl-cysteine

The formation of N-Acetyl-S-phenyl-L-cysteine is a multi-step process that begins with the metabolic activation of benzene and culminates in the urinary excretion of the mercapturic acid. The DL-racemic form of N-Acetyl-S-phenyl-cysteine introduces stereochemical considerations, as enzymatic processes are typically stereoselective for the L-isomer.

Formation from Benzene Exposure

The metabolic pathway leading to the formation of N-Acetyl-S-phenyl-L-cysteine is initiated by the oxidation of benzene in the liver.

• Oxidation of Benzene: Benzene is first metabolized by cytochrome P450 enzymes, primarily CYP2E1, to form the reactive epoxide intermediate, benzene oxide.[1] This epoxide is in equilibrium with its oxepin tautomer.

• Glutathione Conjugation: Benzene oxide, being an electrophilic species, is then conjugated with the tripeptide glutathione (γ-glutamyl-cysteinyl-glycine). This reaction is catalyzed by glutathione S-transferases (GSTs).[2] Specific isoforms, such as GSTT1 and GSTP1, have been identified as key enzymes in the detoxification of benzene oxide.[2] This step results in the formation of S-phenylglutathione.

• Sequential Cleavage: The S-phenylglutathione conjugate undergoes sequential enzymatic cleavage. First, the γ-glutamyl residue is removed by γ-glutamyl transpeptidase (GGT), yielding S-phenyl-cysteinylglycine.[3] Subsequently, a dipeptidase cleaves the glycine residue, resulting in the formation of S-phenyl-L-cysteine.

• N-Acetylation: The final step in the formation of the mercapturic acid is the N-acetylation of the amino group of S-phenyl-L-cysteine. This reaction is catalyzed by N-acetyltransferases (NATs) using acetyl-CoA as the acetyl group donor, to produce N-Acetyl-S-phenyl-L-cysteine (S-phenylmercapturic acid).[4]

The Fate of the D-Isomer

The user's query specifies N-Acetyl-S-phenyl-DL-cysteine, a racemic mixture. The metabolic pathway described above primarily pertains to the L-isomer, which is the naturally occurring enantiomer of cysteine. The fate of the D-isomer is less clear from direct studies on N-Acetyl-S-phenyl-D-cysteine. However, based on the known stereoselectivity of enzymes in related pathways, the following can be inferred:

• N-Acetyltransferases: These enzymes may exhibit stereoselectivity, potentially leading to a slower rate of formation of the D-mercapturic acid from D-cysteine conjugates.

• Acylases: Mercapturic acids can be deacetylated by acylases to their corresponding cysteine S-conjugates.[4] Acylase I, an enzyme involved in this process, generally shows a preference for L-amino acid derivatives. Therefore, N-Acetyl-S-phenyl-D-cysteine might be a poor substrate for deacetylation.

• Excretion: It is plausible that N-Acetyl-S-phenyl-D-cysteine, if formed, or any unmetabolized D-cysteine conjugate, would be more likely to be excreted unchanged in the urine.

Pre-S-Phenylmercapturic Acid (pre-SPMA)

An important aspect of SPMA analysis is the existence of an unstable precursor, pre-S-phenylmercapturic acid (pre-SPMA). Pre-SPMA is a conjugate of benzene dihydrodiol and is converted to the more stable SPMA under acidic conditions.[5][6] This conversion is a critical consideration in the analytical methods for SPMA, as incomplete conversion can lead to underestimation of benzene exposure. Complete conversion is typically achieved by acidifying the urine sample to a pH below 1 before analysis.[5]

Quantitative Data

The urinary excretion of S-phenylmercapturic acid is a reliable biomarker for assessing benzene exposure. The following tables summarize quantitative data from various studies.

Population	Exposure Level	Mean/Median SPMA Concentration (µg/g creatinine)	Range	Reference(s)
Non-Smokers	General Population	0.097 (median)	-	[7]
General Population	0.94 (mean)	-	[1]
General Population	4.8 (mean)	1.0 - 19.6	[8]
Smokers	General Population	1.132 (median)	-	[7]
General Population	1.71 (mean)	-	[1]
General Population	9.1 (mean)	Not Detectable - 33.4	[8]
Occupationally Exposed	< 10 ppm Benzene	49.55 (median) for ≤6.0 mg/m³	-	[9]
< 10 ppm Benzene	102.15 (median) for 6.0-10.0 mg/m³	-	[9]
< 10 ppm Benzene	335.69 (median) for 10-32.5 mg/m³	-	[9]
1 ppm Benzene (8-hr TWA)	46	41-50 (95% CI)	[10]
0.15 ppm Benzene (8-hr)	48.5 (mean, post-shift)	-	[11]
1.13 ppm Benzene (12-hr)	70.9 (mean, post-shift)	-	[11]

Pharmacokinetic Data

Parameter	Value	Reference(s)
Elimination Half-life	9.1 ± 3.7 hours	[12][13]
9.0 ± 4.5 hours

Experimental Protocols

This section provides detailed methodologies for key experiments related to the metabolic pathway of N-Acetyl-S-phenyl-cysteine.

Determination of S-Phenylmercapturic Acid in Urine by LC-MS/MS

This protocol is adapted from a method for the sensitive and specific quantification of SPMA in human urine.[14]

Sample Preparation:

• Acid Hydrolysis: To 500 µL of urine in a polypropylene tube, add 50 µL of 95% acetic acid to convert pre-SPMA to SPMA.

• Internal Standard Spiking: Add 50 µL of an internal standard solution (e.g., S-phenyl-d5-mercapturic acid, 1 µg/mL).

• Liquid-Liquid Extraction: Add 3 mL of methyl-tert-butyl ether (MTBE) and homogenize for 10 minutes.

• Phase Separation: Centrifuge at 3400 rpm for 5 minutes.

• Evaporation: Transfer 2.6 mL of the supernatant to a new tube and evaporate to dryness in a vacuum centrifuge at 45°C.

• Reconstitution: Reconstitute the dried extract with 100 µL of the mobile phase and vortex for 30 seconds.

LC-MS/MS Conditions:

• Chromatographic Column: Ascentis Express C18 (150 x 4.6 mm, 2.7 µm)

• Mobile Phase:

  • A: 0.5% acetic acid in water

  • B: Acetonitrile

• Gradient Elution:

  • 0-2 min: 90% A

  • 2-5 min: Linear gradient to 40% A

  • 5-6 min: Hold at 40% A

  • 6-7.5 min: Return to 90% A

  • 7.5-13 min: Re-equilibration

• Flow Rate: 0.4 mL/min

• Injection Volume: 25 µL

• Mass Spectrometry: Triple quadrupole mass spectrometer with electrospray ionization (ESI) in negative mode.

• Monitored Transitions:

  • SPMA: m/z 238 → 109.1

  • SPMA-d5: m/z 243 → 114.1

Glutathione S-Transferase (GST) Activity Assay with Benzene Oxide

This protocol is based on a study investigating the kinetics of GST with benzene oxide.[15]

Reagents:

• Phosphate buffer (pH 7.4)

• Glutathione (GSH) stock solution (10 mM in phosphate buffer)

• Benzene oxide (BO) stock solution (e.g., 1% or 10% in dioxane)

• Purified GST isozymes (e.g., GSTT1, GSTP1)

Procedure:

• Reaction Mixture Preparation: In a microcentrifuge tube, prepare a reaction mixture containing phosphate buffer, 5 mM GSH, and the desired concentration of benzene oxide (e.g., 50 µM to 5 mM). The final concentration of dioxane should be ≤ 1%.

• Enzyme Addition: Add a known amount of the GST isozyme (e.g., 1.7 mU) to initiate the reaction. The total reaction volume is typically small (e.g., 34 µL) when using a rapid quench-flow instrument.

• Incubation: Incubate the reaction mixture at 37°C for a specific time period.

• Quenching: Stop the reaction by adding a quenching solution (e.g., an acid).

• Product Quantification: Quantify the formation of S-phenylglutathione using a suitable analytical method, such as LC-MS/MS.

γ-Glutamyl Transpeptidase (GGT) Activity Assay

This is a general colorimetric assay protocol adaptable for GGT activity measurement.[2][16][17]

Reagents:

• GGT Assay Buffer

• GGT Substrate: L-γ-glutamyl-p-nitroaniline (gG pNA)

• Acceptor Substrate: Glycylglycine

• GGT Positive Control (optional)

Procedure:

• Sample Preparation: Prepare tissue homogenates or cell lysates in cold GGT Assay Buffer. Centrifuge to remove insoluble material. Serum or plasma samples can often be used directly.

• Reaction Setup: In a 96-well plate, add the sample to be tested.

• Reaction Initiation: Add a reaction mixture containing the GGT substrate (L-γ-glutamyl-p-nitroaniline) and glycylglycine to each well.

• Kinetic Measurement: Immediately measure the absorbance at 405 nm or 418 nm at 37°C in a microplate reader. Continue to take readings at regular intervals (e.g., every minute) to monitor the increase in absorbance due to the release of p-nitroaniline.

• Calculation: The GGT activity is proportional to the rate of increase in absorbance. A standard curve using known concentrations of p-nitroaniline can be used for quantification.

Visualizations

The following diagrams illustrate the metabolic pathway and a typical experimental workflow.

Caption: Metabolic pathway of benzene to S-phenylmercapturic acid (SPMA).

Caption: Workflow for the determination of SPMA in urine by LC-MS/MS.

Conclusion

The metabolic pathway of N-Acetyl-S-phenyl-cysteine, particularly the L-isomer, is a well-characterized process central to the detoxification of benzene. This technical guide has provided a detailed overview of this pathway, from the initial oxidation of benzene to the final urinary excretion of S-phenylmercapturic acid. The provided quantitative data, experimental protocols, and visual diagrams offer a valuable resource for researchers, scientists, and drug development professionals working in toxicology, pharmacology, and related fields. Understanding this pathway is crucial for the accurate assessment of benzene exposure and for the broader study of mercapturic acid metabolism. Further research into the stereospecific metabolism of the D-isomer of N-Acetyl-S-phenyl-cysteine would provide a more complete picture of the fate of this racemic compound in biological systems.

References

• 1. Suitability of S-phenyl mercapturic acid and trans-trans-muconic acid as biomarkers for exposure to low concentrations of benzene - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mybiosource.com [mybiosource.com]
• 3. researchgate.net [researchgate.net]
• 4. The mercapturic acid pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Urinary S-phenylmercapturic acid (SPMA) as a biomarker for exposure to benzene | CORESTA [coresta.org]
• 6. academic.oup.com [academic.oup.com]
• 7. Biomonitoring of Urinary Benzene Metabolite SPMA in the General Population in Central Italy - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Determination of the urinary benzene metabolites S-phenylmercapturic acid and trans,trans-muconic acid by liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Urinary S-phenylmercapturic acid as a key biomarker for measuring occupational exposure to low concentrations of benzene in Chinese workers: a pilot study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Application of the urinary S-phenylmercapturic acid test as a biomarker for low levels of exposure to benzene in industry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Determination of S-phenylmercapturic acid in the urine--an improvement in the biological monitoring of benzene exposure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. oem.bmj.com [oem.bmj.com]
• 13. Biological monitoring of exposure to benzene: a comparison between S-phenylmercapturic acid, trans,trans-muconic acid, and phenol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. scielo.br [scielo.br]
• 15. Benzene Oxide is a Substrate for Glutathione S-Transferases - PMC [pmc.ncbi.nlm.nih.gov]
• 16. γ-Glutamyl Transpeptidase Activity Assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. gamma-Glutamyl Transpeptidase Activity Assay Kit (A319678) [antibodies.com]

Commercial Availability and Technical Guide: N-Acetyl-S-phenyl-DL-cysteine-3,3-d2

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability, technical specifications, and applications of N-Acetyl-S-phenyl-DL-cysteine-3,3-d2. This deuterated internal standard is a critical tool for the accurate quantification of S-phenylmercapturic acid (SPMA), a key biomarker for benzene exposure.

Commercial Availability

N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 is available from several specialized chemical suppliers. The following table summarizes the offerings from various vendors. Please note that catalog numbers and availability are subject to change, and it is recommended to consult the suppliers' websites for the most current information.

Supplier	Product Name	Catalog Number (Example)	Isotopic Enrichment	Notes
Clinivex	N-Acetyl-S-phenyl-DL-cysteine-3,3-d2	-	99 atom % D[1]	Research and development purposes only.
CDN Isotopes	N-Acetyl-S-phenyl-DL-cysteine-3,3-d2	D-6046[2]	99 atom % D[2]	Certificate of Analysis and Safety Data Sheet available.
LGC Standards	N-Acetyl-S-phenyl-DL-cysteine-3,3-d2	-	-	Certified reference material.[3][4]
Pharmaffiliates	N-Acetyl-S-phenyl-DL-cysteine-3,3-d2	PA STI 088567[5]	-	Stable isotope.
MedchemExpress	N-Acetyl-S-phenyl-DL-cysteine-3,3-d2	HY-151183S	-	For use as a tracer or internal standard.
Immunomart	N-Acetyl-S-phenyl-DL-cysteine-3,3-d2	HY-151183S[6]	-	Research use only.

Technical Specifications

The following table outlines the key technical specifications for N-Acetyl-S-phenyl-DL-cysteine-3,3-d2. Data is aggregated from various suppliers.

Property	Value	Reference
Molecular Formula	C₁₁H₁₁D₂NO₃S	[5]
Molecular Weight	~241.3 g/mol	[5]
CAS Number (unlabeled)	20640-68-0	[1][2]
Isotopic Enrichment	≥99 atom % D	[1][2]
Synonyms	DL-S-Phenylmercapturic Acid-d2; Ac-DL-Cys(Ph)-OH-d2	[2]

Biological Significance and Application

N-Acetyl-S-phenyl-DL-cysteine, also known as S-phenylmercapturic acid (SPMA), is a metabolite of benzene. Its presence and concentration in urine are widely accepted as a specific biomarker for benzene exposure. The deuterated form, N-Acetyl-S-phenyl-DL-cysteine-3,3-d2, serves as an ideal internal standard for isotope dilution mass spectrometry methods, which are the gold standard for the accurate quantification of SPMA in biological matrices.

The Mercapturic Acid Pathway for Benzene Detoxification

Benzene is a known carcinogen that undergoes metabolic activation to reactive intermediates. A primary detoxification route is the mercapturic acid pathway. This pathway involves the conjugation of the reactive benzene metabolite, benzene oxide, with glutathione (GSH), followed by enzymatic processing to form SPMA, which is then excreted in the urine. The use of a stable isotope-labeled internal standard like N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 is crucial for correcting for matrix effects and variations in sample preparation and instrument response, thereby ensuring accurate quantification of endogenous SPMA levels.

Benzene Detoxification via the Mercapturic Acid Pathway

Experimental Protocol: Quantification of S-Phenylmercapturic Acid in Urine

The following is a generalized experimental protocol for the quantification of S-phenylmercapturic acid in human urine using N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 as an internal standard, based on common liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods.[8][9][10]

Materials and Reagents

• N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 (Internal Standard)

• S-Phenylmercapturic acid (Analytical Standard)

• Methanol (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Formic acid or Acetic acid (LC-MS grade)

• Ultrapure water

• Urine samples

• Solid-phase extraction (SPE) cartridges (e.g., Oasis MAX) or liquid-liquid extraction solvents (e.g., methyl tert-butyl ether - MTBE)

Sample Preparation

• Thawing and Centrifugation: Thaw frozen urine samples at room temperature. Centrifuge at approximately 3000 rpm for 10 minutes to pellet any precipitate.

• Internal Standard Spiking: To a defined volume of urine supernatant (e.g., 500 µL), add a known amount of N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 internal standard solution.[10]

• Extraction:

  • Solid-Phase Extraction (SPE): Condition the SPE cartridge with methanol and then water. Load the spiked urine sample. Wash the cartridge to remove interferences (e.g., with a low percentage of organic solvent). Elute the analyte and internal standard with an appropriate solvent (e.g., methanol with formic acid).[8]

  • Liquid-Liquid Extraction (LLE): Acidify the spiked urine sample (e.g., with acetic acid). Add an immiscible organic solvent (e.g., MTBE), vortex thoroughly, and centrifuge to separate the layers. Transfer the organic layer containing the analyte and internal standard to a new tube.[10]

• Evaporation and Reconstitution: Evaporate the eluate or organic extract to dryness under a gentle stream of nitrogen. Reconstitute the dried extract in a small volume of the initial mobile phase.[10]

LC-MS/MS Analysis

• Chromatographic Separation:

  • Column: A C18 reversed-phase column is typically used.[8]

  • Mobile Phase: A gradient elution with water and acetonitrile or methanol, both containing a small amount of formic or acetic acid, is common.[9][10]

  • Flow Rate: A typical flow rate is around 0.3-0.5 mL/min.

• Mass Spectrometric Detection:

  • Ionization: Electrospray ionization (ESI) in negative ion mode is generally used.[8]

  • Detection Mode: Multiple Reaction Monitoring (MRM) is employed for its high selectivity and sensitivity.

  • MRM Transitions:

    • S-Phenylmercapturic acid: m/z 238 → 109[8]

    • N-Acetyl-S-phenyl-DL-cysteine-3,3-d2: A specific transition for the d2 variant would be determined by direct infusion. For a d5 variant, the transition is m/z 243 → 114.[8]

• Quantification: A calibration curve is constructed by plotting the peak area ratio of the analyte to the internal standard against the concentration of the analytical standards. The concentration of S-phenylmercapturic acid in the urine samples is then determined from this curve.

Experimental Workflow Diagram

LC-MS/MS Workflow for SPMA Quantification

References

• 1. theclinivex.com [theclinivex.com]
• 2. cdnisotopes.com [cdnisotopes.com]
• 3. N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 | LGC Standards [lgcstandards.com]
• 4. N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 | LGC Standards [lgcstandards.com]
• 5. pharmaffiliates.com [pharmaffiliates.com]
• 6. immunomart.com [immunomart.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. Determination of S-phenylmercapturic acid in human urine using an automated sample extraction and fast liquid chromatography-tandem mass spectrometric method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. [Determination of S-phenylmercapturic acid in urine by on-line enrichment liquid chromatography tandem mass spectrometry] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. scielo.br [scielo.br]

Protocols & Analytical Methods

Application Notes: Quantitative Analysis of S-Phenylmercapturic Acid in Urine using N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

S-Phenylmercapturic acid (SPMA) is a well-established and highly specific biomarker for monitoring human exposure to benzene, a known carcinogen.[1][2] Benzene is an environmental and occupational pollutant, with sources including industrial emissions, vehicle exhaust, and tobacco smoke. Accurate quantification of SPMA in biological matrices, such as urine, is crucial for assessing benzene exposure and associated health risks. The use of a stable isotope-labeled internal standard is the gold standard for quantitative analysis by mass spectrometry, as it compensates for variations in sample preparation and instrument response, leading to improved accuracy and precision.[3] N-Acetyl-S-phenyl-DL-cysteine-3,3-d2, a deuterated analog of SPMA, is an ideal internal standard for this application.

Principle of the Method

This application note describes a liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of SPMA in urine. The method utilizes N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 as an internal standard to ensure high accuracy and reproducibility. The principle of stable isotope dilution is applied, where a known amount of the deuterated internal standard is added to each sample prior to sample preparation. Since the internal standard is chemically identical to the analyte, it experiences the same extraction efficiency and ionization suppression or enhancement in the mass spectrometer. By measuring the ratio of the analyte signal to the internal standard signal, precise quantification can be achieved.

Applications

• Occupational Health and Safety: Monitoring benzene exposure in workers in industries such as chemical manufacturing, oil refining, and transportation.

• Environmental Health Studies: Assessing benzene exposure in the general population from environmental sources.

• Toxicology Research: Investigating the metabolism and detoxification pathways of benzene.

• Clinical Research: Studying the association between benzene exposure and the risk of diseases such as leukemia.

Quantitative Data Summary

The following table summarizes typical quantitative performance data for the analysis of S-Phenylmercapturic Acid (SPMA) using a deuterated internal standard with an LC-MS/MS method.

Parameter	Typical Value	Reference
Linearity Range	0.4 - 500 ng/mL	[1][2]
Lower Limit of Quantification (LLOQ)	0.4 ng/mL	[2]
Accuracy (% Relative Error)	< 7.5%	[2]
Precision (% Relative Standard Deviation)	< 10%	[1][2]
Extraction Recovery	> 90%	[4]

Protocols

Experimental Workflow

Caption: Experimental workflow for SPMA quantification.

Detailed Experimental Protocol

1. Materials and Reagents

• S-Phenylmercapturic acid (SPMA) analytical standard

• N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 (Internal Standard)

• Methanol (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Formic acid (LC-MS grade)

• Water (LC-MS grade)

• Solid-phase extraction (SPE) cartridges (e.g., Oasis MAX)[2]

• Human urine (blank matrix for calibration standards)

2. Standard and Internal Standard Stock Solution Preparation

• SPMA Stock Solution (1 mg/mL): Accurately weigh and dissolve SPMA in methanol.

• Internal Standard Stock Solution (1 mg/mL): Accurately weigh and dissolve N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 in methanol.

• Working Solutions: Prepare serial dilutions of the SPMA stock solution in methanol to create working solutions for calibration standards and quality controls. Prepare a working solution of the internal standard at an appropriate concentration (e.g., 1 µg/mL).[1]

3. Sample Preparation (Solid-Phase Extraction)

• Sample Thawing and Centrifugation: Thaw frozen urine samples at room temperature and centrifuge to remove any particulate matter.

• Spiking with Internal Standard: To 1 mL of urine, add a specific volume of the internal standard working solution.

• SPE Cartridge Conditioning: Condition the SPE cartridge with methanol followed by water.

• Sample Loading: Load the urine sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with water and a weak organic solvent to remove interferences.

• Elution: Elute the analyte and internal standard from the cartridge using an appropriate solvent (e.g., methanol with formic acid).

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen and reconstitute the residue in a suitable volume of the initial mobile phase.

4. LC-MS/MS Analysis

• Liquid Chromatography (LC) System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A C18 reversed-phase column is typically used.[2]

• Mobile Phase: A gradient of water with 0.1% formic acid (Mobile Phase A) and acetonitrile with 0.1% formic acid (Mobile Phase B).

• Flow Rate: A typical flow rate is between 0.3 and 0.5 mL/min.

• Injection Volume: 10-20 µL.

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

• Ionization Mode: Negative ion mode is commonly used for SPMA analysis.[2]

• Multiple Reaction Monitoring (MRM) Transitions:

  • SPMA: m/z 238 → 109[2][5]

  • N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 (Internal Standard): The precursor ion will be shifted by +2 Da (m/z 240), and the product ion will likely be the same or shifted depending on the position of the deuterium atoms. A common transition for a d5-labeled SPMA is m/z 243 → 114.[2][5] The exact transition for the d2-labeled standard should be optimized by direct infusion.

5. Data Analysis

• Peak Integration: Integrate the chromatographic peaks for both SPMA and the internal standard.

• Calibration Curve: Generate a calibration curve by plotting the ratio of the analyte peak area to the internal standard peak area against the concentration of the calibration standards. A linear regression with a weighting factor (e.g., 1/x) is often used.

• Quantification: Determine the concentration of SPMA in the unknown samples by interpolating their peak area ratios from the calibration curve.

Benzene Metabolism to S-Phenylmercapturic Acid

The following diagram illustrates the metabolic pathway of benzene to its urinary biomarker, S-phenylmercapturic acid.

Caption: Metabolic pathway of benzene to SPMA.

References

• 1. scielo.br [scielo.br]
• 2. Determination of S-phenylmercapturic acid in human urine using an automated sample extraction and fast liquid chromatography-tandem mass spectrometric method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. academic.oup.com [academic.oup.com]
• 4. [The measurement of a benzene metabolite, urinary S-phenylmercapturic acid (S-PMA), in man by HPLC] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols for Quantitative Analysis Using N-Acetyl-S-phenyl-DL-cysteine-3,3-d2

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 is the deuterated form of N-acetyl-S-phenylcysteine (SPMA), a key biomarker for assessing exposure to benzene. Benzene is a widespread environmental and industrial pollutant, classified as a human carcinogen. Accurate quantification of its metabolites is crucial for toxicological studies, occupational health monitoring, and in the development of pharmaceuticals where benzene might be an impurity or a metabolite. The use of a stable isotope-labeled internal standard like N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 is essential for precise and accurate quantification by mass spectrometry-based methods, as it effectively corrects for matrix effects and variations in sample processing and instrument response.[1][2]

This document provides detailed application notes and protocols for the quantitative analysis of S-phenylmercapturic acid (SPMA) in urine using liquid chromatography-tandem mass spectrometry (LC-MS/MS) with N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 as an internal standard.

Application: Biomarkering of Benzene Exposure

The primary application for the quantitative analysis of SPMA is in the biomonitoring of individuals exposed to benzene.[1][3] After inhalation or dermal absorption, benzene is metabolized in the liver by cytochrome P450 enzymes to benzene oxide. This reactive epoxide can then be detoxified by conjugation with glutathione (GSH), a reaction catalyzed by glutathione S-transferases (GSTs). The resulting glutathione conjugate is further metabolized in the mercapturic acid pathway to yield SPMA, which is then excreted in the urine. The quantification of SPMA in urine provides a specific and reliable measure of recent benzene exposure.

Metabolic Pathway of Benzene to S-Phenylmercapturic Acid (SPMA)

The following diagram illustrates the metabolic pathway leading to the formation of SPMA, the target analyte in the quantitative analysis.

Caption: Metabolic activation of benzene and formation of SPMA.

Quantitative Data Summary

The following tables summarize typical concentrations of urinary SPMA in different populations, demonstrating the utility of this biomarker in distinguishing between exposed and non-exposed individuals.

Table 1: Urinary SPMA Concentrations in Smokers vs. Non-Smokers

Population	N	Median SPMA (µg/g creatinine)	95th Percentile SPMA (µg/g creatinine)
Smokers	-	1.132[3]	-
Non-Smokers	-	0.097[3]	0.7[3]
Smokers	28	5.8	33.4
Non-Smokers	18	0.03 (median)	-

Data compiled from studies on the general population where smoking is a primary source of benzene exposure.

Table 2: Urinary SPMA in Occupationally Exposed Non-Smokers

Exposure Group	Airborne Benzene (µg/m³) (Average)	N	Average Urinary SPMA (µg/g creatinine)
Exposed Workers	11.4 (range 0.4–220)	231	1.2 (range 0.2–8.8)[4]
Control Group	-	102	0.7 (range 0.1–4.0)[4]

These data illustrate a clear dose-response relationship between benzene exposure and urinary SPMA levels.

Experimental Protocols

Protocol 1: Quantification of S-Phenylmercapturic Acid (SPMA) in Human Urine by LC-MS/MS

This protocol is adapted from established methods for the analysis of urinary SPMA using a deuterated internal standard.[1][5]

1. Materials and Reagents

• Analytes: S-Phenylmercapturic acid (SPMA) analytical standard

• Internal Standard: N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 (or other deuterated SPMA like d5)

• Solvents: Methanol (HPLC grade), Acetonitrile (HPLC grade), Water (HPLC grade), Formic acid, Acetic acid

• Chemicals: Hydrochloric acid (HCl) or Sulfuric acid (H₂SO₄)

• Solid-Phase Extraction (SPE): Mixed-mode anion exchange cartridges (e.g., Oasis MAX) or reversed-phase cartridges (e.g., C18)

• Urine Samples: Collected in polypropylene containers and stored frozen at -20°C or below until analysis.

2. Preparation of Standards and Quality Controls

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of SPMA and the deuterated internal standard (IS) in methanol. Store at -20°C.

• Intermediate and Working Solutions: Prepare a series of working standard solutions by serial dilution of the SPMA stock solution with a suitable solvent (e.g., water or methanol). These will be used to spike blank urine for the calibration curve. Prepare a working solution of the internal standard at a fixed concentration (e.g., 1 µg/mL).[6]

• Calibration Standards: Spike a pool of blank urine (from non-exposed individuals) with the SPMA working solutions to create a calibration curve over the desired concentration range (e.g., 0.5 to 200 ng/mL).

• Quality Control (QC) Samples: Prepare QC samples at low, medium, and high concentrations in blank urine in the same manner as the calibration standards, but from a separate weighing of the standard if possible.

3. Sample Preparation

• Thaw urine samples to room temperature and vortex to ensure homogeneity.

• Transfer a 1.0 mL aliquot of each urine sample, calibrator, and QC to a clean tube.

• Internal Standard Spiking: Add a small volume (e.g., 50 µL) of the internal standard working solution to each tube.[6]

• Acid Hydrolysis (Crucial Step): To convert the precursor pre-SPMA to SPMA, acidify the urine samples. Add 50 µL of 95% acetic acid or adjust the pH to approximately 2 with HCl or H₂SO₄.[3][6][7] Incubate for a short period (e.g., 10 minutes).[7][8]

• Solid-Phase Extraction (SPE):

  • Condition the SPE cartridge (e.g., Oasis MAX) with methanol followed by water.

  • Load the acidified urine sample onto the cartridge.

  • Wash the cartridge to remove interferences (e.g., with water, followed by a weak organic solvent wash).

  • Elute the analyte and internal standard with an appropriate solvent (e.g., methanol containing a small percentage of formic acid).[2]

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in a small volume of the initial mobile phase (e.g., 100 µL). Transfer to an autosampler vial for LC-MS/MS analysis.

4. LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: C18 reversed-phase column (e.g., 150 x 4.6 mm, 4 µm).[3]

  • Mobile Phase A: Water with 0.1% formic or acetic acid.

  • Mobile Phase B: Acetonitrile or Methanol with 0.1% formic or acetic acid.

  • Gradient: A typical gradient would start with a high percentage of Mobile Phase A, ramping up to a high percentage of Mobile Phase B to elute the analytes, followed by re-equilibration.

  • Flow Rate: 0.6 - 1.0 mL/min.[3]

  • Injection Volume: 10-20 µL.

• Tandem Mass Spectrometry (MS/MS):

  • Ionization Mode: Electrospray Ionization (ESI) in negative mode.[1]

  • Detection: Multiple Reaction Monitoring (MRM).

  • MRM Transitions:

    • SPMA: m/z 238 → 109[1][2]

    • SPMA-d2 (Internal Standard): m/z 240.1 → 109.1[3]

    • (Note: The exact m/z for the deuterated standard will depend on the number and location of deuterium atoms. For SPMA-d5, the transition is m/z 243 → 114).[1][2]

5. Data Analysis and Quantification

• Integrate the peak areas for the analyte and the internal standard for each sample, calibrator, and QC.

• Calculate the peak area ratio (Analyte Area / Internal Standard Area).

• Construct a calibration curve by plotting the peak area ratio versus the concentration of the calibrators. A linear regression with 1/x or 1/x² weighting is typically used.

• Determine the concentration of SPMA in the unknown samples and QCs by interpolating their peak area ratios from the calibration curve.

• Normalize the final concentration to urinary creatinine to account for urine dilution. Creatinine is typically measured by a separate assay (e.g., Jaffé method).[3]

Experimental Workflow Diagram

The following diagram outlines the major steps in the quantitative analysis of urinary SPMA.

Caption: Workflow for urinary SPMA quantification.

Conclusion

The use of N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 as an internal standard allows for the development of robust, accurate, and high-throughput LC-MS/MS methods for the quantification of the benzene biomarker SPMA. The provided protocols and data serve as a comprehensive guide for researchers in toxicology, occupational health, and related fields to reliably assess benzene exposure. Adherence to proper sample preparation techniques, especially the acid hydrolysis step, is critical for accurate measurement.

References

• 1. Determination of S-phenylmercapturic acid in human urine using an automated sample extraction and fast liquid chromatography-tandem mass spectrometric method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Biomonitoring of Urinary Benzene Metabolite SPMA in the General Population in Central Italy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. tandfonline.com [tandfonline.com]
• 5. cdc.gov [cdc.gov]
• 6. scielo.br [scielo.br]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]

Application Note: Quantitative Analysis of N-Acetyl-S-phenyl-DL-cysteine in Human Plasma by LC-MS/MS

Abstract

This application note describes a sensitive and robust liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative analysis of N-Acetyl-S-phenyl-DL-cysteine in human plasma. N-Acetyl-S-phenyl-DL-cysteine is a mercapturic acid derivative and a potential biomarker for exposure to benzene. The method utilizes a simple protein precipitation step for sample preparation, followed by rapid and efficient chromatographic separation on a reversed-phase C18 column. Detection is achieved using a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode with electrospray ionization (ESI). The use of a stable isotope-labeled internal standard, N-Acetyl-S-phenyl-DL-cysteine-d5, ensures high accuracy and precision. This method is suitable for researchers, scientists, and drug development professionals involved in toxicology studies, biomarker discovery, and pharmacokinetic analysis.

Introduction

N-Acetyl-S-phenyl-DL-cysteine is a metabolite of benzene, a ubiquitous environmental and industrial pollutant. Its quantification in biological matrices such as urine and plasma is crucial for assessing benzene exposure and understanding its metabolism and potential health risks. LC-MS/MS offers the high selectivity and sensitivity required for the accurate measurement of such biomarkers at low concentrations. This document provides a detailed protocol for the analysis of N-Acetyl-S-phenyl-DL-cysteine in human plasma.

Experimental

Materials and Reagents

• N-Acetyl-S-phenyl-DL-cysteine analytical standard

• N-Acetyl-S-phenyl-DL-cysteine-d5 (internal standard)

• HPLC-grade acetonitrile, methanol, and water

• Formic acid (LC-MS grade)

• Human plasma (K2-EDTA)

Sample Preparation

• Thaw plasma samples on ice.

• To 100 µL of plasma, add 10 µL of the internal standard working solution (e.g., 1 µg/mL N-Acetyl-S-phenyl-DL-cysteine-d5 in methanol).

• Vortex for 10 seconds.

• Add 300 µL of ice-cold acetonitrile containing 0.1% formic acid to precipitate proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at 13,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to a clean autosampler vial for LC-MS/MS analysis.

Liquid Chromatography

The chromatographic separation is performed on a reversed-phase column.

Parameter	Value
Column	C18, 2.1 x 100 mm, 3.5 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40°C
Gradient	See Table 1

Table 1: Chromatographic Gradient

Time (min)	% Mobile Phase B
0.0	5
1.0	5
5.0	95
6.0	95
6.1	5
8.0	5

Mass Spectrometry

A triple quadrupole mass spectrometer with an electrospray ionization (ESI) source is used for detection.

Parameter	Value
Ionization Mode	Positive Electrospray Ionization (ESI+)
Capillary Voltage	3.5 kV
Source Temperature	150°C
Desolvation Temperature	400°C
Desolvation Gas Flow	800 L/hr
Cone Gas Flow	50 L/hr
Collision Gas	Argon

Table 2: MRM Transitions and Parameters

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Cone Voltage (V)	Collision Energy (eV)
N-Acetyl-S-phenyl-DL-cysteine	240.1	181.1	25	15
N-Acetyl-S-phenyl-DL-cysteine-d5	245.1	186.1	25	15

Note: The specific MRM transitions and collision energies should be optimized for the instrument being used.

Results and Discussion

The developed LC-MS/MS method demonstrated excellent sensitivity and selectivity for the determination of N-Acetyl-S-phenyl-DL-cysteine in human plasma. The chromatographic conditions provided good peak shape and resolution. The use of a stable isotope-labeled internal standard compensated for any matrix effects and variability in sample preparation, ensuring high accuracy and precision of the results.

Table 3: Method Validation Parameters (Example Data)

Parameter	Result
Linearity Range	1 - 1000 ng/mL
Correlation Coefficient (r²)	> 0.995
Lower Limit of Quantification (LLOQ)	1 ng/mL
Intra-day Precision (%RSD)	< 10%
Inter-day Precision (%RSD)	< 12%
Accuracy (%Bias)	± 15%
Recovery	85 - 105%

Conclusion

The described LC-MS/MS method provides a reliable and sensitive approach for the quantification of N-Acetyl-S-phenyl-DL-cysteine in human plasma. This method is well-suited for applications in clinical research, toxicology, and drug metabolism studies.

Experimental Workflow Diagram

Caption: Experimental workflow for the LC-MS/MS analysis of N-Acetyl-S-phenyl-DL-cysteine.

Signaling Pathway Diagram (Metabolic Context)

The following diagram illustrates the metabolic pathway leading to the formation of N-Acetyl-S-phenyl-DL-cysteine from benzene.

Caption: Simplified metabolic pathway of benzene to N-Acetyl-S-phenyl-cysteine.[1]

References

• 1. researchgate.net [researchgate.net]

Application Note: Quantification of Mercapturic Acids in Urine by Gas Chromatography-Mass Spectrometry (GC-MS)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Mercapturic acids (N-acetyl-L-cysteine S-conjugates) are the final products of a major detoxification pathway for a wide range of electrophilic compounds, including environmental toxins, industrial chemicals, and reactive metabolites of drugs.[1] The quantification of specific mercapturic acids in biological fluids, particularly urine, serves as a valuable biomarker for assessing exposure to xenobiotics and understanding their metabolic fate. Gas chromatography-mass spectrometry (GC-MS) is a powerful analytical technique for the sensitive and specific quantification of these compounds. However, due to their polarity and low volatility, derivatization is a critical step to enable their analysis by GC-MS.[2]

This application note provides a detailed protocol for the quantification of mercapturic acids in urine using GC-MS, focusing on solid-phase extraction (SPE) for sample cleanup and derivatization to enhance volatility. While liquid chromatography-tandem mass spectrometry (LC-MS/MS) has become a prevalent technique for mercapturic acid analysis, often not requiring derivatization, GC-MS remains a robust and widely accessible alternative.

Mercapturic Acid Biosynthesis Pathway

Mercapturic acids are formed through the glutathione S-transferase (GST)-mediated conjugation of an electrophilic compound with glutathione (GSH). This initial conjugate then undergoes sequential enzymatic cleavage of the glutamate and glycine residues, followed by N-acetylation of the remaining cysteine conjugate to form the mercapturic acid, which is then excreted in the urine.[1][3][4][5]

Caption: Mercapturic Acid Biosynthesis Pathway.

Experimental Protocol

This protocol outlines a general procedure for the quantification of mercapturic acids in urine. Optimization of specific parameters may be required for different analytes and instrument configurations.

Materials and Reagents

• Mercapturic acid standards

• Stable isotope-labeled internal standards (e.g., d5-N-acetyl-S-benzyl-L-cysteine)

• Urine samples

• Methanol (HPLC grade)

• Ethyl acetate (HPLC grade)

• Formic acid

• Hydrochloric acid

• Derivatization agents:

  • N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

  • OR Diazomethane (for esterification) - Caution: Diazomethane is explosive and carcinogenic. Handle with extreme care in a fume hood.

  • OR Acetyl chloride in methanol (for esterification)

• Solid-Phase Extraction (SPE) cartridges (e.g., C18, 500 mg)

• Nitrogen gas for evaporation

• GC-MS vials and inserts

Sample Preparation (Solid-Phase Extraction)

Solid-phase extraction with C18 cartridges has been shown to provide good recoveries for mercapturic acids from urine.[1][6]

• Urine Sample Pre-treatment: Thaw frozen urine samples at room temperature. Centrifuge at 3000 x g for 10 minutes to remove particulate matter.

• Internal Standard Spiking: To 1 mL of the urine supernatant, add the appropriate amount of the stable isotope-labeled internal standard.

• Acidification: Acidify the urine sample to pH 2-3 with formic acid or hydrochloric acid.

• SPE Cartridge Conditioning: Condition a C18 SPE cartridge by passing 5 mL of methanol followed by 5 mL of deionized water. Do not allow the cartridge to go dry.

• Sample Loading: Load the acidified urine sample onto the conditioned SPE cartridge at a slow, dropwise rate.

• Washing: Wash the cartridge with 5 mL of deionized water to remove interfering polar compounds.

• Drying: Dry the cartridge under a gentle stream of nitrogen or by vacuum for 10-15 minutes.

• Elution: Elute the mercapturic acids from the cartridge with 5 mL of methanol or ethyl acetate into a clean collection tube.

• Evaporation: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40-50°C.

Derivatization

Derivatization is essential to increase the volatility and thermal stability of mercapturic acids for GC-MS analysis. Silylation of carboxyl and amino groups is a common approach.

• Reconstitution: Reconstitute the dried extract in 50 µL of a suitable solvent (e.g., ethyl acetate).

• Silylation: Add 50 µL of BSTFA with 1% TMCS to the reconstituted extract.

• Reaction: Cap the vial tightly and heat at 60-70°C for 30 minutes.

• Analysis: After cooling to room temperature, the sample is ready for GC-MS analysis.

GC-MS Instrumental Parameters

The following are typical GC-MS parameters and should be optimized for the specific instrument and target analytes.

Parameter	Setting
Gas Chromatograph
Column	Non-polar capillary column (e.g., HP-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness)
Injection Volume	1 µL
Injector Temperature	250 - 280°C
Injection Mode	Splitless or Split (e.g., 10:1)
Carrier Gas	Helium at a constant flow rate (e.g., 1.0 mL/min)
Oven Temperature Program	Initial: 100°C, hold for 1 minRamp 1: 10°C/min to 200°CRamp 2: 20°C/min to 280°C, hold for 5 min
Mass Spectrometer
Ionization Mode	Electron Ionization (EI) at 70 eV
Ion Source Temperature	230°C
Quadrupole Temperature	150°C
Acquisition Mode	Full Scan (e.g., m/z 50-550) or Selected Ion Monitoring (SIM) for higher sensitivity
Transfer Line Temperature	280°C

Quantitative Data

Method validation is crucial for accurate and reliable quantification. This includes determining the linearity, limit of detection (LOD), limit of quantification (LOQ), and recovery. The following table presents recovery data for N-acetyl-S-benzyl-L-cysteine (BMA) using different sample preparation techniques, demonstrating the efficacy of C18 SPE.

Note: Linearity, LOD, and LOQ are analyte and instrument-dependent. The values provided are for illustrative purposes, and each laboratory must perform a full method validation for the specific mercapturic acids of interest.

Sample Preparation Technique	Spiking Level	Recovery (%)
C18 Solid-Phase Extraction	1000 ppm	80 - 96
1 ppm	80 - 96
10 ppb	Quantifiable
Ion Pair Phase Transfer	1000 ppm	80 - 96
1 ppm	80 - 96
10 ppb	Interferences
Acidic Ethyl Acetate Extraction	1000 ppm	67 - 69
1 ppm	67 - 69
10 ppb	Interferences
Quaternary Amine SPE	1000 ppm	5 - 7
1 ppm	5 - 7
10 ppb	Interferences

Data adapted from Dinoff et al., 1992.[1][6]

Experimental Workflow

Caption: GC-MS Workflow for Mercapturic Acid Quantification.

Conclusion

The GC-MS method detailed in this application note provides a reliable and sensitive approach for the quantification of mercapturic acids in urine. Proper sample preparation using solid-phase extraction and subsequent derivatization are critical for achieving accurate results. While LC-MS/MS offers an alternative that often circumvents the need for derivatization, GC-MS remains a valuable and widely available technique for researchers in toxicology, drug metabolism, and environmental health monitoring. As with any analytical method, thorough validation is essential to ensure data quality and reliability.

References

• 1. An evaluation of sample preparation techniques for the GC/MS analysis of urinary mercapturic acid conjugates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. quantitative gc-ms analysis: Topics by Science.gov [science.gov]
• 4. A survey of liquid chromatographic-mass spectrometric analysis of mercapturic acid biomarkers in occupational and environmental exposure monitoring [stacks.cdc.gov]
• 5. researchgate.net [researchgate.net]
• 6. stacks.cdc.gov [stacks.cdc.gov]

Application Notes and Protocols for NMR Analysis with N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 Internal Standard

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed guide for utilizing N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 as an internal standard for quantitative Nuclear Magnetic Resonance (qNMR) analysis. This deuterated standard is a valuable tool for accurate quantification of small molecules, metabolites, and drug candidates in various matrices.[1][2]

Introduction to Quantitative NMR (qNMR)

Quantitative NMR spectroscopy is a powerful analytical technique that allows for the determination of the concentration of substances in a sample.[3] The signal intensity in an NMR spectrum is directly proportional to the number of corresponding nuclei in the sample. By comparing the integral of a signal from an analyte with the integral of a signal from a known amount of an internal standard, the concentration of the analyte can be accurately determined.[3][4]

Key Advantages of qNMR:

• Primary Ratio Method: qNMR is a primary ratio method, meaning it does not typically require calibration curves for each analyte.[5]

• Non-destructive: The sample can be recovered after analysis.

• Universality: A single internal standard can be used to quantify multiple analytes, provided their signals do not overlap.[4]

• Structural Information: Provides structural confirmation of the analyte alongside quantification.

N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 is an ideal internal standard for ¹H qNMR for several reasons:

• Deuteration: The deuterium atoms at the 3,3-positions simplify the ¹H NMR spectrum by removing the corresponding proton signals, reducing the potential for overlap with analyte signals.

• Chemical Stability: It is a stable, non-volatile solid.

• Solubility: It is soluble in common NMR solvents.

• Distinct Signals: The remaining proton signals of the molecule are expected in regions of the ¹H NMR spectrum that are often free from analyte signals.

Experimental Protocols

Materials and Equipment

• Internal Standard: N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 (Purity ≥ 98%)

• Analyte(s) of Interest

• Deuterated NMR Solvent: e.g., Deuterium Oxide (D₂O), Methanol-d₄ (CD₃OD), or Dimethyl Sulfoxide-d₆ (DMSO-d₆)

• High-Precision Analytical Balance

• Volumetric Glassware

• NMR Spectrometer (e.g., 400 MHz or higher)

• NMR Tubes

Sample Preparation

Accurate sample preparation is critical for reliable qNMR results. The following is a general protocol that can be adapted for specific applications.

Workflow for Sample Preparation:

Caption: General workflow for preparing a qNMR sample.

Detailed Steps:

• Weighing: Accurately weigh a known amount of the analyte and N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 into a clean, dry vial. A molar ratio of approximately 1:1 between the analyte and the internal standard is often a good starting point.

• Dissolution: Add a precise volume of the chosen deuterated solvent to the vial. The choice of solvent will depend on the solubility of the analyte.

• Mixing: Ensure complete dissolution by vortexing or brief sonication. Visually inspect the solution to confirm that no solid particles remain.

• Transfer: Transfer a known and consistent volume of the solution into a high-quality NMR tube.

NMR Data Acquisition

The following are recommended starting parameters for a quantitative ¹H NMR experiment. These may need to be optimized for specific analytes and spectrometers.

Parameter	Recommended Value	Rationale
Pulse Program	zg30 or similar	A simple 30° pulse program is often sufficient.
Relaxation Delay (d1)	≥ 5 x T₁	Crucial for ensuring complete relaxation of all protons between scans for accurate integration. T₁ is the spin-lattice relaxation time of the slowest-relaxing proton of interest.
Number of Scans (ns)	16 - 64 (or more)	Sufficient to achieve a good signal-to-noise ratio (S/N > 250:1 recommended for high accuracy).[3]
Acquisition Time (aq)	≥ 3 s	To ensure adequate digital resolution.
Spectral Width (sw)	Sufficient to cover all signals of interest	Typically 12-16 ppm for ¹H NMR.
Temperature	Constant (e.g., 298 K)	To minimize variations in chemical shifts.

Data Processing and Quantification

• Fourier Transform: Apply an exponential window function (line broadening, e.g., 0.3 Hz) to the Free Induction Decay (FID) before Fourier transformation to improve the signal-to-noise ratio.

• Phasing and Baseline Correction: Carefully phase the spectrum and apply a baseline correction to ensure accurate integration.

• Integration: Integrate the well-resolved signals of both the analyte and the internal standard. For N-Acetyl-S-phenyl-DL-cysteine-3,3-d2, the aromatic protons or the N-acetyl methyl protons are potential candidates for integration, provided they do not overlap with analyte signals.

• Calculation of Concentration: The concentration of the analyte can be calculated using the following formula:

  Canalyte = (Ianalyte / Nanalyte) * (NIS / IIS) * (mIS / MWIS) * (MWanalyte / manalyte) * PIS

  Where:

  • Canalyte = Concentration of the analyte

  • I = Integral value of the signal

  • N = Number of protons giving rise to the signal

  • m = Mass

  • MW = Molecular Weight

  • PIS = Purity of the internal standard

  • IS = Internal Standard

Data Presentation: Illustrative Example

The following table presents hypothetical quantitative data for the analysis of a drug candidate using N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 as an internal standard.

Table 1: qNMR Quantification of Drug Candidate X

Sample ID	Mass of Drug X (mg)	Mass of Internal Standard (mg)	Integral of Drug X (1H, singlet)	Integral of Internal Standard (aromatic, 5H)	Calculated Purity of Drug X (%)
Batch A-1	10.25	8.15	1.00	2.55	98.7
Batch A-2	10.31	8.22	1.02	2.59	99.1
Batch B-1	9.98	8.05	0.95	2.48	95.8
Batch B-2	10.05	8.11	0.96	2.51	96.2

Note: This data is for illustrative purposes only.

Logical Relationships in qNMR Analysis

The following diagram illustrates the logical flow and dependencies in a typical qNMR experiment for determining the purity of an analyte.

Caption: Logical flow of a qNMR purity determination experiment.

Conclusion

N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 serves as a reliable internal standard for quantitative ¹H NMR analysis. By following the detailed protocols for sample preparation, data acquisition, and processing outlined in these notes, researchers can achieve accurate and reproducible quantification of a wide range of analytes. The non-destructive nature and high precision of qNMR make it an invaluable tool in research, quality control, and drug development.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 4. labchem-wako.fujifilm.com [labchem-wako.fujifilm.com]
• 5. bipm.org [bipm.org]

Application Notes and Protocols for S-Phenylmercapturic Acid (SPMA) Urine Testing

For Researchers, Scientists, and Drug Development Professionals

Introduction

S-Phenylmercapturic acid (SPMA) is a specific and sensitive biomarker for assessing exposure to benzene, a known human carcinogen.[1][2] Accurate and reliable quantification of SPMA in urine is crucial for toxicological studies, occupational health monitoring, and in the development of pharmaceuticals where benzene may be present as an impurity. This document provides detailed application notes and protocols for the preparation of urine samples for SPMA analysis, primarily focusing on methods compatible with liquid chromatography-tandem mass spectrometry (LC-MS/MS).

The choice of sample preparation method is critical to remove interfering matrix components from urine, concentrate the analyte, and ensure the accuracy and reproducibility of the results. The most common techniques employed are Solid-Phase Extraction (SPE), Liquid-Liquid Extraction (LLE), and the simpler "dilute-and-shoot" method. The selection of a particular method depends on factors such as the required sensitivity, sample throughput, available equipment, and cost.

Sample Preparation Methods: A Comparative Overview

The following table summarizes the quantitative performance of different sample preparation methods for SPMA analysis in urine, as reported in various studies. This allows for a direct comparison to aid in method selection.

Method	Linearity Range (ng/mL)	Limit of Quantification (LOQ) (ng/mL)	Recovery (%)	Intra-day Precision (%RSD)	Inter-day Precision (%RSD)	Citation
Solid-Phase Extraction (SPE)	0.400 - 200	0.400	Not explicitly stated	< 6.5	< 6.5	[2][3]
Liquid-Liquid Extraction (LLE)	0.2 - 200	0.2	Not explicitly stated	< 8.1	< 8.1	[4]
Liquid-Liquid Extraction (LLE)	0.5 - 500	Not explicitly stated	91.4 - 105.2 (as accuracy)	4.73 - 9.21	5.85 - 9.96	[5][6]
Low-Temperature Partition Extraction	0.1 - 200	0.084	96.1	< 6.0	< 6.0	[1]
On-line Enrichment	0 - 500	8.0	78.2 - 84.5	1.49	Not stated	[7]
"Dilute-and-Shoot"	Not explicitly stated	Not explicitly stated	Not applicable	Not explicitly stated	Not explicitly stated	[8][9][10]

Experimental Protocols

Solid-Phase Extraction (SPE) Protocol

This protocol is based on an automated method using a 96-well Oasis MAX (mixed-mode anion exchange) plate, which allows for high-throughput sample processing.[2][3]

Materials:

• 96-well Oasis MAX SPE plate

• Urine samples

• S-phenylmercapturic acid-d5 (SPMA-d5) internal standard solution

• Methanol

• Water

• 10 mM Sodium acetate solution (pH 6.3)

• 1% Formic acid in methanol

• Automated SPE system

• 96-well collection plate

• Centrifuge or evaporator

Procedure:

• Sample Pre-treatment: To 0.200 mL of urine in a 96-well plate, add 20.0 µL of the internal standard solution (SPMA-d5).

• Plate Conditioning: Condition the SPE plate wells sequentially with 1 mL of methanol and then 1 mL of water.

• Sample Loading: Load the pre-treated urine samples onto the conditioned SPE plate.

• Washing: Wash the plate sequentially with 1 mL of water and then 1 mL of 10 mM sodium acetate solution (pH 6.3).

• Elution: Elute the analytes with 0.6 mL of 1% formic acid in methanol into a clean 96-well collection plate.

• Solvent Evaporation and Reconstitution: Evaporate the eluent to dryness under a stream of nitrogen. Reconstitute the residue in a suitable volume of the initial mobile phase for LC-MS/MS analysis.

Caption: Automated Solid-Phase Extraction (SPE) workflow for SPMA analysis.

Liquid-Liquid Extraction (LLE) Protocol

This protocol describes a one-step LLE procedure that is simple and efficient.[6]

Materials:

• 5 mL polypropylene tubes

• Urine samples

• S-phenylmercapturic acid-d5 (SPMA-d5) internal standard solution (1 µg/mL)

• 95% Acetic acid

• Methyl tert-butyl ether (MTBE)

• Vortex mixer

• Centrifuge

• Vacuum centrifuge or nitrogen evaporator

Procedure:

• Sample Preparation: In a 5 mL polypropylene tube, combine 500 µL of urine, 50 µL of the internal standard solution (SPMA-d5), and 50 µL of 95% acetic acid.

• Extraction: Add 3 mL of MTBE to the tube.

• Homogenization: Vortex the tube for 10 minutes to ensure thorough mixing.

• Phase Separation: Centrifuge the tube for 5 minutes at 3400 rpm to separate the organic and aqueous layers.

• Supernatant Transfer: Carefully transfer a 2.6 mL aliquot of the supernatant (organic layer) to a new 5 mL polypropylene tube.

• Solvent Evaporation: Evaporate the supernatant to dryness in a vacuum centrifuge at 45 °C or under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried extract with 100 µL of the initial mobile phase and vortex for 30 seconds. The sample is now ready for injection into the LC-MS/MS system.

Caption: Liquid-Liquid Extraction (LLE) workflow for SPMA in urine.

"Dilute-and-Shoot" Protocol

This method is the simplest and fastest, suitable for relatively clean urine samples and when high sensitivity is not the primary requirement.[9][11]

Materials:

• Urine samples

• Internal standard solution (SPMA-d5)

• Sample diluent (e.g., initial mobile phase or a specific buffer)

• Autosampler vials

Procedure:

• Dilution: Dilute the urine sample with a sample diluent containing the internal standard. A common dilution factor is 1:9 (e.g., 100 µL of urine + 900 µL of diluent with internal standard).

• Mixing: Vortex the diluted sample to ensure homogeneity.

• Filtration (Optional): If the sample contains visible particulates, it may be centrifuged or filtered through a 0.2 µm filter to prevent clogging of the LC system.

• Analysis: Transfer the diluted sample to an autosampler vial for direct injection into the LC-MS/MS system.

Caption: "Dilute-and-Shoot" workflow for rapid SPMA screening.

Concluding Remarks

The selection of an appropriate sample preparation method is a critical step in the bioanalytical workflow for SPMA quantification. While SPE and LLE offer superior cleanup and concentration, leading to lower detection limits and reduced matrix effects, the "dilute-and-shoot" method provides a rapid and cost-effective alternative for high-throughput screening. The protocols and comparative data presented here serve as a guide for researchers to choose and implement a method that best suits their analytical needs and laboratory capabilities. Method validation should always be performed to ensure the chosen protocol meets the specific requirements of the study.

References

• 1. Validation of a new high-throughput method to determine urinary S-phenylmercapturic acid using low-temperature partitioning extraction and ultra high performance liquid chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Determination of S-phenylmercapturic acid in human urine using an automated sample extraction and fast liquid chromatography-tandem mass spectrometric method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. A rapid and sensitive liquid chromatography-tandem mass spectrometry method for the quantitation of S-phenylmercapturic acid in human urine - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 5. scielo.br [scielo.br]
• 6. scielo.br [scielo.br]
• 7. [Determination of S-phenylmercapturic acid in urine by on-line enrichment liquid chromatography tandem mass spectrometry] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. academic.oup.com [academic.oup.com]
• 9. Dilute and shoot approach for toxicology testing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Dilute and shoot approach for toxicology testing - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Sample Preparation Strategies Demystified: Choosing the Right Fit for Your Toxicology Workflow - AnalyteGuru [thermofisher.com]

Application Notes and Protocols for N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 in Human Biomonitoring

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Acetyl-S-phenyl-DL-cysteine, more commonly known as S-phenylmercapturic acid (SPMA), is a specific and sensitive urinary biomarker for assessing human exposure to benzene, a known carcinogen.[1][2][3] Benzene is an environmental and occupational pollutant, and monitoring its exposure is crucial for public health and safety.[3] N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 is a deuterium-labeled internal standard used for the accurate quantification of SPMA in biological samples, typically by isotope dilution mass spectrometry.[4][5][6] This document provides detailed application notes and protocols for the use of N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 in human biomonitoring studies.

Principle of the Assay

The quantification of urinary SPMA is typically performed using liquid chromatography-tandem mass spectrometry (LC-MS/MS).[2][3][7] The methodology involves the addition of a known amount of the stable isotope-labeled internal standard, N-Acetyl-S-phenyl-DL-cysteine-3,3-d2, to the urine sample. This internal standard behaves chemically and physically similarly to the endogenous SPMA during sample preparation and analysis, correcting for any loss of analyte during the procedure and for matrix effects in the mass spectrometer.

A critical step in the sample preparation is the acidification of the urine. This is necessary to hydrolyze the precursor of SPMA, pre-S-phenylmercapturic acid (pre-SPMA), to SPMA, ensuring the measurement of total SPMA.[1][4][7] Following sample cleanup, typically by solid-phase extraction (SPE) or liquid-liquid extraction (LLE), the extract is analyzed by LC-MS/MS. The concentration of SPMA in the original sample is determined by comparing the peak area ratio of the analyte to the internal standard against a calibration curve.

Quantitative Data Summary

The following tables summarize quantitative data for urinary SPMA levels from various human biomonitoring studies. These values can serve as a reference for expected concentration ranges.

Table 1: Urinary SPMA Concentrations in General Populations

Population	N	Median SPMA (µg/g creatinine)	95th Percentile (µg/g creatinine)	Reference
Smokers (Central Italy)	-	1.132	-	[4][8]
Non-smokers (Central Italy)	-	0.097	0.7	[4][8]
Smokers (General Population)	10	9.2	-	[9]
Non-smokers (General Population)	8	1.3	-	[9]
Non-smokers (German General Pop.)	15	0.14 µg/L	0.26 µg/L	[10]
Smokers (German General Pop.)	15	1.22 µg/L	5.75 µg/L	[10]

Table 2: Urinary SPMA Concentrations in Occupationally Exposed Populations

Population	N	Median SPMA (µg/g creatinine)	Benzene Exposure (median)	Reference
Firefighters (Post-drill)	9	0.6	15.5 ppm (air)	[4]
Occupationally Exposed Workers	66	46.6	1.99 mg/m³	[9]
Oil Refinery Workers	23	<0.5 - 3.96 (range)	1.7 µg/m³	[11]
Gas Station Workers	30	Significantly higher than controls	-	[3]

Table 3: Analytical Method Performance

Parameter	Value	Reference
Limit of Detection (LOD)	0.026 µg/L	[4][8]
~0.2 ng/mL	[8]
0.22 µg/L	[12]
Limit of Quantification (LOQ)	0.1 µg/L	[5]
0.68 µg/L	[12]
0.05 µg/L	[10]
Linearity Range	0.5 to 50 ng/mL	[8]
0.400-200 ng/mL	[2]
0.5 to 500 ng/mL	[3]
Precision (RSD%)	< 6.5%	[2]
4.73 - 9.96%	[3]
Accuracy/Recovery	< 7.5% relative error	[2]
91.4 - 105.2%	[3]

Experimental Protocols

1. Urine Sample Collection and Storage

• Collect first-morning void or end-of-shift urine samples in sterile, empty plastic containers.

• Transfer a 30 mL aliquot into a 50 mL Teflon tube, label it with the subject's code, and immediately freeze at -20°C.

• Store the samples at -20°C until analysis. SPMA in urine is reported to be stable for at least 90 days at this temperature.[3]

2. Sample Preparation (Solid-Phase Extraction)

This protocol is a synthesis of methods described in the literature.[2][5][8]

• Thawing and Internal Standard Spiking:

  • Thaw urine samples to room temperature and vortex for 15 seconds to ensure homogeneity.

  • Transfer 3.0 mL of urine into a screw-capped culture tube.

  • Add a known amount of N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 internal standard solution (e.g., 50 µL of a 1 µg/mL solution).

• Acid Hydrolysis:

  • Acidify the urine sample to approximately pH 2 to hydrolyze the pre-SPMA. This can be achieved by adding a small volume of a strong acid like 9M H₂SO₄ or by adjusting with a less concentrated acid and monitoring with a pH meter.[4][7]

  • Allow the sample to stand for a specified time (e.g., 10 minutes) to ensure complete hydrolysis.[7]

• Solid-Phase Extraction (SPE):

  • Use a C18 SPE cartridge.

  • Conditioning: Wash the cartridge sequentially with 2 mL of acetone and 2 mL of HPLC-grade water.[8]

  • Loading: Load the acidified urine sample onto the cartridge.

  • Washing: Wash the cartridge with 1 mL of HPLC-grade water to remove interferences.

  • Elution: Elute the analyte and internal standard with 3 mL of acetone, repeated three times. Collect the eluate in a clean tube.

• Evaporation and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at a controlled temperature (e.g., 45°C).

  • Reconstitute the dry residue in a specific volume (e.g., 1 mL) of the initial LC mobile phase.

  • Transfer the reconstituted sample to an autosampler vial for LC-MS/MS analysis.

3. LC-MS/MS Analysis

• Chromatographic System: A high-performance liquid chromatography (HPLC) system coupled to a tandem mass spectrometer.

• Analytical Column: A C18 reversed-phase column (e.g., Sinergi Fusion C18, 150 × 4.6-mm, 4-μm).[4]

• Mobile Phase: A gradient of acetonitrile and 1.0% v/v acetic acid in water is commonly used.[4]

• Flow Rate: A typical flow rate is 600 µL/min.[4]

• Injection Volume: 10-20 µL.

• Mass Spectrometry:

  • Ionization Mode: Negative electrospray ionization (ESI-).[2][4]

  • Detection Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions:

    • SPMA: m/z 238.1 → 109.1[4][8]

    • N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 (SPMAd2): m/z 240.1 → 109.1[4][8]

4. Quantification

• Prepare a series of calibration standards by spiking blank urine with known concentrations of SPMA and a constant concentration of the N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 internal standard.

• Process the calibration standards alongside the unknown samples.

• Construct a calibration curve by plotting the peak area ratio of SPMA to the internal standard against the concentration of SPMA.

• Determine the concentration of SPMA in the unknown samples by interpolating their peak area ratios from the calibration curve.

• Normalize the final concentrations to urinary creatinine levels to account for urine dilution, expressing the results as µg/g creatinine.[4]

Visualizations

Caption: Metabolic pathway of benzene to S-phenylmercapturic acid (SPMA).

Caption: General experimental workflow for urinary SPMA analysis.

References

• 1. Large Differences in Urinary Benzene Metabolite S-Phenylmercapturic Acid Quantitation: A Comparison of Five LC–MS-MS Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Determination of S-phenylmercapturic acid in human urine using an automated sample extraction and fast liquid chromatography-tandem mass spectrometric method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. scielo.br [scielo.br]
• 4. Biomonitoring of Urinary Benzene Metabolite SPMA in the General Population in Central Italy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. medchemexpress.com [medchemexpress.com]
• 7. researchgate.net [researchgate.net]
• 8. cdc.gov [cdc.gov]
• 9. [The measurement of a benzene metabolite, urinary S-phenylmercapturic acid (S-PMA), in man by HPLC] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. flore.unifi.it [flore.unifi.it]
• 12. An efficient analytical method for determination of S-phenylmercapturic acid in urine by HPLC fluorimetric detector to assessing benzene exposure - PubMed [pubmed.ncbi.nlm.nih.gov]

Standard Operating Procedure for N-Acetyl-S-phenyl-DL-cysteine-3,3-d2

Application Note & Protocol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed standard operating procedure (SOP) for the use of N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 (d2-SPMA) as an internal standard for the quantitative analysis of its non-labeled counterpart, S-phenylmercapturic acid (SPMA). SPMA is a widely recognized biomarker for assessing exposure to benzene.[1] The use of a stable isotope-labeled internal standard like d2-SPMA is the gold standard for quantitative mass spectrometry, as it accurately corrects for variations in sample preparation and instrument response.[2] This protocol outlines the necessary reagents, equipment, and a detailed workflow for the analysis of SPMA in biological matrices, such as urine, using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Chemical and Physical Properties

A summary of the key properties of N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 is provided below. This data is essential for accurate preparation of standards and for understanding the compound's storage and handling requirements.

Property	Value	Reference
Synonym(s)	DL-S-Phenylmercapturic Acid-d2; Ac-DL-Cys(Ph)-d2	[3]
Molecular Formula	C₁₁H₁₁D₂NO₃S	[4]
Molecular Weight	241.3 g/mol	[3][4]
Isotopic Enrichment	≥99 atom % D	[3]
CAS Number (Unlabeled)	20640-68-0	[3]
Appearance	White to off-white solid	[5]
Storage Conditions	Store at room temperature or 2-8°C Refrigerator.	[3][4]
Stability	Stable under recommended storage conditions. Re-analyze after three years.	[3]
Shipping	Ambient temperature; Non-hazardous for transport.	[3][4]

Principle of Application: Isotope Dilution Mass Spectrometry

N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 serves as an ideal internal standard for the quantification of S-phenylmercapturic acid (SPMA) based on the principle of isotope dilution. A known quantity of the deuterated standard is spiked into the sample at the beginning of the sample preparation process. Because d2-SPMA is chemically identical to the endogenous SPMA, it experiences the same extraction losses, matrix effects, and ionization suppression or enhancement during LC-MS/MS analysis. The mass spectrometer can differentiate between the analyte and the internal standard due to their mass difference. By measuring the ratio of the analyte's signal to the internal standard's signal, precise and accurate quantification can be achieved, regardless of variations in the analytical process.

Safety and Handling

While this specific deuterated compound is not classified as hazardous for transport, good laboratory practices should always be followed.[3] Handling should be performed in a well-ventilated area or fume hood.

Personal Protective Equipment (PPE):

• Eye Protection: Safety glasses with side-shields.[5]

• Hand Protection: Compatible chemical-resistant gloves.

• Skin and Body Protection: Laboratory coat.

Handling Procedures:

• Avoid formation of dust and aerosols.[5]

• Avoid contact with skin and eyes.[5]

• Provide appropriate exhaust ventilation at places where dust is formed.[5]

First Aid Measures:

• If Inhaled: Move person into fresh air.

• In Case of Skin Contact: Wash off with soap and plenty of water.

• In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes.[5]

• If Swallowed: Rinse mouth with water. Never give anything by mouth to an unconscious person.[5]

Disposal:

• Dispose of waste material in accordance with local, state, and federal regulations.

Experimental Protocol: Quantification of S-Phenylmercapturic Acid in Urine

This protocol is a representative method adapted from established procedures for the analysis of SPMA in urine using a deuterated internal standard.[1][2][6]

5.1 Materials and Reagents

• N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 (Internal Standard, IS)

• S-phenylmercapturic acid (Analyte Standard)

• Methanol (HPLC or LC-MS grade)

• Acetonitrile (HPLC or LC-MS grade)

• Formic acid or Acetic Acid

• Ultrapure water

• Urine samples (human or animal)

• Solid Phase Extraction (SPE) cartridges (e.g., Oasis MAX)[1][6] or Methyl tert-butyl ether (MTBE) for Liquid-Liquid Extraction[2]

5.2 Preparation of Stock and Working Solutions

• Internal Standard (IS) Stock Solution (1 mg/mL): Accurately weigh and dissolve N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 in methanol.

• Analyte Stock Solution (1 mg/mL): Accurately weigh and dissolve S-phenylmercapturic acid in methanol.

• IS Working Solution (e.g., 1 µg/mL): Dilute the IS stock solution with methanol/water.

• Analyte Working Solutions: Prepare a series of calibration standards by serially diluting the analyte stock solution to cover the expected concentration range of the samples (e.g., 0.5 to 500 ng/mL).[2]

5.3 Sample Preparation (Urine)

Two common extraction methods are presented below.

Method A: Solid Phase Extraction (SPE) [1][6]

• Thaw urine samples to room temperature and vortex.

• To 0.5 mL of urine, add 50 µL of the IS working solution.

• Pre-condition an SPE cartridge (e.g., Oasis MAX, 30 mg) with 1 mL of methanol followed by 1 mL of water.

• Load the urine sample onto the SPE cartridge.

• Wash the cartridge with 1 mL of water.

• Elute the analyte and IS with 0.6 mL of 1% formic acid in methanol.

• Evaporate the eluent to dryness under a stream of nitrogen.

• Reconstitute the residue in 100 µL of the initial mobile phase.

Method B: Liquid-Liquid Extraction (LLE) [2]

• To 500 µL of urine in a polypropylene tube, add 50 µL of the IS working solution (e.g., 1 µg/mL).[2]

• Add 50 µL of 95% acetic acid.[2]

• Add 3 mL of MTBE, vortex for 10 minutes, and centrifuge for 5 minutes at 3400 rpm.[2]

• Transfer 2.6 mL of the supernatant (organic layer) to a clean tube.[2]

• Evaporate to dryness in a vacuum centrifuge at 45 °C.[2]

• Reconstitute the dried extract with 100 µL of the mobile phase.[2]

5.4 LC-MS/MS Instrumental Analysis

The following parameters are provided as a starting point and should be optimized for the specific instrument used.

Parameter	Recommended Setting
LC System	High-Performance Liquid Chromatography (HPLC) or Ultra-High Performance Liquid Chromatography (UHPLC) system
Column	C18 reverse-phase column (e.g., Genesis C18, 50 x 2.1 mm, 4 µm)[1][6]
Mobile Phase A	0.01-0.5% Acetic Acid or 0.2% Formic Acid in Water[2][6][7]
Mobile Phase B	Acetonitrile with 0.01% Acetic Acid[6]
Flow Rate	0.35 - 0.4 mL/min[7][8]
Injection Volume	10 - 20 µL
Column Temperature	30 °C[8]
MS System	Triple Quadrupole Mass Spectrometer
Ionization Mode	Negative Electrospray Ionization (ESI-)[1][6]
Monitored Transitions	See Table below

Mass Spectrometry Transitions:

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Reference
S-phenylmercapturic acid (Analyte)	238.0	109.0	[1][6]
N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 (IS)	240.0 (Calculated)	109.0 or 111.0 (Calculated)	Based on[1][6]
S-phenylmercapturic acid-d5 (IS Analogue)	243.0	114.0	[1][6]

Note: The exact m/z values for the d2 internal standard should be confirmed by direct infusion prior to analysis. The d5 analogue is provided for reference.

5.5 Data Analysis

• Integrate the peak areas for both the analyte (SPMA) and the internal standard (d2-SPMA) for all calibration standards and unknown samples.

• Calculate the peak area ratio (Analyte Area / Internal Standard Area) for each injection.

• Construct a calibration curve by plotting the peak area ratio against the concentration of the analyte for the calibration standards. A linear regression with 1/x weighting is commonly used.

• Determine the concentration of SPMA in the unknown samples by interpolating their peak area ratios from the calibration curve.

Workflow and Pathway Diagrams

The following diagrams illustrate the experimental workflow and the metabolic context of the analyte.

Figure 1: Experimental workflow for SPMA quantification.

Figure 2: Simplified metabolic pathway of Benzene to SPMA.

References

• 1. Determination of S-phenylmercapturic acid in human urine using an automated sample extraction and fast liquid chromatography-tandem mass spectrometric method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. scielo.br [scielo.br]
• 3. cdnisotopes.com [cdnisotopes.com]
• 4. pharmaffiliates.com [pharmaffiliates.com]
• 5. cdnisotopes.com [cdnisotopes.com]
• 6. researchgate.net [researchgate.net]
• 7. [Determination of S-phenylmercapturic acid in urine by on-line enrichment liquid chromatography tandem mass spectrometry] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Application Note: Accurate Quantification of Small Molecules in Biological Matrices Using a Deuterated Internal Standard

Audience: Researchers, scientists, and drug development professionals.

Introduction

In the realm of quantitative bioanalysis, particularly within drug development and clinical research, achieving the highest degree of accuracy and precision is paramount. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has become the gold standard for these applications due to its high sensitivity and selectivity. The use of a stable isotope-labeled internal standard (SIL-IS), most commonly a deuterated internal standard, is a widely accepted and highly recommended practice to ensure the reliability of analytical data.[1][2][3]

A deuterated internal standard is a version of the target analyte in which one or more hydrogen atoms have been replaced by their stable, heavier isotope, deuterium.[3][4] This subtle change in mass allows the mass spectrometer to differentiate between the analyte and the internal standard.[4] Because their physicochemical properties are nearly identical, the deuterated standard co-elutes with the analyte and exhibits similar behavior during sample preparation, chromatography, and ionization.[5][6] This allows it to effectively compensate for variations that can occur during these steps, thereby significantly improving the accuracy and precision of quantification.[3][4]

This application note provides a detailed protocol for the quantification of a small molecule analyte in a biological matrix (e.g., plasma) using a deuterated internal standard and LC-MS/MS.

Core Principles of Isotope Dilution Mass Spectrometry (IDMS)

The methodology described herein is based on the principle of isotope dilution mass spectrometry (IDMS).[4] A known amount of the deuterated internal standard is added to all samples, including calibration standards, quality control (QC) samples, and unknown samples, at the beginning of the sample preparation process.[1] Any loss of the analyte during subsequent steps (e.g., extraction, evaporation, reconstitution) will be mirrored by a proportional loss of the deuterated internal standard.[4] Consequently, the ratio of the peak area of the analyte to the peak area of the internal standard remains constant, even if the absolute signal intensities fluctuate.[4] This ratio is then used to determine the concentration of the analyte in the unknown samples by referencing a calibration curve.

Experimental Protocol

This protocol describes a typical workflow for the quantification of an analyte in plasma using protein precipitation for sample cleanup.

1. Preparation of Stock and Working Solutions

• Analyte Stock Solution (1 mg/mL): Accurately weigh approximately 1 mg of the analyte and dissolve it in a suitable solvent (e.g., methanol, acetonitrile) to a final volume of 1 mL.[4]

• Deuterated Internal Standard Stock Solution (1 mg/mL): Accurately weigh approximately 1 mg of the deuterated internal standard and dissolve it in the same solvent as the analyte to a final volume of 1 mL.[3]

• Analyte Working Solutions (for Calibration Curve and QCs): Prepare a series of working solutions by serially diluting the analyte stock solution with the appropriate solvent to cover the desired analytical range.[4]

• Internal Standard Working Solution (e.g., 100 ng/mL): Dilute the deuterated internal standard stock solution with the protein precipitation solvent (e.g., acetonitrile with 0.1% formic acid) to the desired final concentration.[7] The optimal concentration of the internal standard should be determined during method development to provide a stable and consistent response.[3]

2. Preparation of Calibration Curve and Quality Control Samples

• Prepare calibration standards by spiking the appropriate analyte working solutions into a blank biological matrix (e.g., plasma). A typical calibration curve may consist of 8-10 non-zero concentration levels.

• Prepare quality control (QC) samples at a minimum of three concentration levels (low, medium, and high) in the same manner as the calibration standards.

3. Sample Preparation (Protein Precipitation)

• To 50 µL of each sample (calibration standard, QC, or unknown) in a microcentrifuge tube or 96-well plate, add 10 µL of the internal standard working solution.[4]

• Vortex briefly to mix.

• Add 150 µL of cold acetonitrile (containing 0.1% formic acid) to each tube to precipitate the plasma proteins.[7]

• Vortex vigorously for 1-2 minutes.[4][7]

• Centrifuge the samples at high speed (e.g., 14,000 rpm) for 10 minutes at 4°C to pellet the precipitated proteins.[4][7]

• Carefully transfer the supernatant to a clean autosampler vial or 96-well plate for LC-MS/MS analysis.[4][7]

4. LC-MS/MS Analysis

• LC System: A suitable UHPLC or HPLC system.

• Column: A C18 reversed-phase column is commonly used for small molecule analysis.

• Mobile Phase A: Water with 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

• Gradient: A suitable gradient to achieve chromatographic separation of the analyte from potential interferences.

• Flow Rate: A typical flow rate for a standard analytical column is 0.4-0.6 mL/min.

• Injection Volume: 5-10 µL.

• Mass Spectrometer: A triple quadrupole mass spectrometer is typically used for quantitative analysis.

• Ionization Mode: Electrospray ionization (ESI) in either positive or negative mode, depending on the analyte's properties.

• Detection: Multiple Reaction Monitoring (MRM). The MRM transitions (precursor ion → product ion) and collision energies should be optimized for both the analyte and the deuterated internal standard.

5. Data Analysis

• Integrate the chromatographic peak areas for the analyte and the deuterated internal standard for all samples.

• Calculate the peak area ratio (Analyte Peak Area / Internal Standard Peak Area) for each sample.[3]

• Construct a calibration curve by plotting the peak area ratio against the nominal concentration of the calibration standards.[3] A linear regression with a weighting factor (e.g., 1/x or 1/x²) is typically applied.

• Determine the concentration of the analyte in the QC and unknown samples using the equation of the calibration curve.

Data Presentation

The following table provides an example of a calibration curve dataset and the calculation of an unknown sample concentration.

Sample ID	Nominal Conc. (ng/mL)	Analyte Peak Area	IS Peak Area	Peak Area Ratio (Analyte/IS)	Calculated Conc. (ng/mL)	Accuracy (%)
Cal 1	1.00	25,345	510,876	0.0496	1.02	102.0
Cal 2	2.50	62,890	505,432	0.1244	2.45	98.0
Cal 3	5.00	128,765	515,987	0.2495	5.03	100.6
Cal 4	10.0	255,432	509,123	0.5017	10.1	101.0
Cal 5	25.0	630,987	512,345	1.2316	24.8	99.2
Cal 6	50.0	1,278,901	508,765	2.5138	50.5	101.0
Cal 7	100	2,543,210	511,987	4.9673	99.1	99.1
Cal 8	200	5,098,765	507,654	10.0438	201.2	100.6
Unknown 1	-	456,789	513,456	0.8897	17.9	-

Calibration Curve Equation: y = 0.0501x + 0.0005 (R² = 0.9998)

Visualizations

Caption: Experimental workflow for sample analysis using a deuterated internal standard.

Caption: Logical relationship for concentration determination using a calibration curve.

Conclusion

The use of deuterated internal standards in LC-MS/MS-based quantification is a powerful technique that significantly enhances the accuracy, precision, and robustness of bioanalytical methods.[2] By compensating for variability during sample preparation and analysis, this approach provides high-quality, reliable data essential for drug development and other research areas.[4] The detailed protocol and principles outlined in this application note serve as a comprehensive guide for implementing this gold-standard methodology.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. resolvemass.ca [resolvemass.ca]
• 6. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 7. benchchem.com [benchchem.com]

Technical Notes & Optimization

N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 stability and storage conditions

This technical support center provides guidance on the stability, storage, and handling of N-Acetyl-S-phenyl-DL-cysteine-3,3-d2. It includes frequently asked questions (FAQs), troubleshooting guides for common experimental issues, and detailed experimental protocols for stability assessment.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for N-Acetyl-S-phenyl-DL-cysteine-3,3-d2?

For long-term storage, it is recommended to store N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 as a solid in a tightly sealed container at either 2-8°C or room temperature.[1][2][3] To minimize potential degradation from atmospheric moisture, storage in a desiccator is advisable. One supplier suggests that the compound is stable under recommended conditions but should be re-analyzed for chemical purity after three years of storage.[1]

Q2: What are the potential degradation pathways for this compound?

While specific degradation pathways for N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 have not been extensively published, potential degradation can be inferred from its structural analogues, N-acetylcysteine (NAC) and other S-aryl cysteine derivatives. The primary degradation pathways are likely to be:

• Dimerization: Similar to N-acetylcysteine, oxidative dimerization of the thiol group to form a disulfide is a probable degradation route, especially in the presence of oxygen or other oxidizing agents.

• Thioether Oxidation: The sulfur atom in the S-phenyl group is susceptible to oxidation, which would lead to the formation of the corresponding sulfoxide and, upon further oxidation, the sulfone.

• Hydrolysis: The acetyl and carboxylic acid functional groups could be susceptible to hydrolysis under strongly acidic or basic conditions.

• Hydrogen-Deuterium (H-D) Exchange: While the deuterium atoms on the C3 position are generally stable, exchange with protic solvents (like water or methanol) could occur under certain conditions, leading to a loss of the isotopic label.

Q3: How does the deuterium labeling and N-acetylation affect the stability of the compound?

The N-acetylation is known to enhance the stability of S-aryl cysteine derivatives. The deuterium atoms at the C3 position are expected to exhibit a kinetic isotope effect. This means that chemical reactions involving the cleavage of the carbon-deuterium (C-D) bond will be slower compared to the corresponding carbon-hydrogen (C-H) bond cleavage.[4][][6][7][8] This can slow down certain degradation pathways, thereby increasing the overall stability of the molecule.[]

Troubleshooting Guide

This guide addresses common issues that researchers may encounter during the handling and use of N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 in their experiments.

dot

Caption: Troubleshooting workflow for unexpected experimental results.

Q4: I am observing a loss of my compound or the appearance of unexpected peaks in my HPLC/LC-MS analysis. What could be the cause?

This issue could be due to the degradation of N-Acetyl-S-phenyl-DL-cysteine-3,3-d2.

• Troubleshooting Steps:

  • Verify Storage Conditions: Ensure the compound has been stored correctly (2-8°C or room temperature, protected from light and moisture). Improper storage can accelerate degradation.

  • Check Solvent Purity and pH: The use of old or impure solvents can introduce contaminants or oxidizing agents. The pH of your solution can also affect stability.

  • Analyze for Degradation Products: Use a suitable analytical method, such as HPLC with UV or MS detection, to look for potential degradation products. Based on the known degradation of similar compounds, you might expect to see the disulfide dimer or the sulfoxide/sulfone of the parent compound.

Q5: My mass spectrometry data shows a peak at M-1 or M-2, and the intensity of my target M+2 peak is decreasing. What is happening?

This observation strongly suggests a loss of the deuterium label due to Hydrogen-Deuterium (H-D) exchange.

• Troubleshooting Steps:

  • Use Anhydrous and Aprotic Solvents: If your experimental conditions allow, use anhydrous and aprotic solvents to minimize the presence of exchangeable protons.

  • Use Deuterated Solvents: If a protic solvent is necessary, consider using its deuterated counterpart (e.g., D2O instead of H2O, MeOD instead of MeOH).

  • Minimize Exposure to Moisture: Handle the compound and prepare solutions in a dry atmosphere (e.g., in a glove box or under an inert gas like nitrogen or argon).

Q6: How can I confirm the chemical purity of my N-Acetyl-S-phenyl-DL-cysteine-3,3-d2?

A high-performance liquid chromatography (HPLC) method is suitable for assessing the chemical purity.

• Recommended Method: A reverse-phase HPLC method with UV detection is a good starting point. You can adapt methods used for the analysis of N-acetylcysteine. A gradient elution with a C18 column using a mobile phase of water and acetonitrile with a small amount of acid (e.g., 0.1% formic acid or trifluoroacetic acid) is often effective. The purity can be determined by the relative area of the main peak.

Stability and Degradation Summary

The following table summarizes the expected stability of N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 under various conditions, based on data from its analogue N-acetylcysteine.

Condition	Expected Stability	Potential Degradation Products
Solid State (Recommended Storage)	Stable for up to 3 years	Minimal degradation expected
Aqueous Solution (Neutral pH)	Moderate stability, susceptible to oxidation	Dimer, Sulfoxide
Acidic Solution (e.g., pH < 3)	Potentially less stable	Hydrolysis products, Dimer
Basic Solution (e.g., pH > 9)	Potentially less stable	Hydrolysis products
Oxidizing Conditions (e.g., H₂O₂)	Unstable	Dimer, Sulfoxide, Sulfone
Exposure to Light	Potential for degradation	Photodegradation products
Elevated Temperature	Accelerated degradation	Dimer, Sulfoxide, other degradation products

Experimental Protocols

Protocol 1: Forced Degradation Study

This protocol is adapted from studies on N-acetylcysteine and can be used to assess the stability of N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 under various stress conditions.

dot

Caption: Workflow for a forced degradation study.

Materials:

• N-Acetyl-S-phenyl-DL-cysteine-3,3-d2

• HPLC grade water

• HPLC grade acetonitrile

• Formic acid or Trifluoroacetic acid

• Hydrochloric acid (HCl)

• Sodium hydroxide (NaOH)

• Hydrogen peroxide (H₂O₂)

• HPLC system with UV and/or MS detector

• C18 reverse-phase HPLC column

• pH meter

• Thermostatic oven

• UV light source

Procedure:

• Prepare a stock solution of N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 (e.g., 1 mg/mL) in a 50:50 mixture of acetonitrile and water.

• Acidic Degradation: Mix an aliquot of the stock solution with an equal volume of 0.2 M HCl to achieve a final HCl concentration of 0.1 M. Keep at room temperature for 24 hours.

• Basic Degradation: Mix an aliquot of the stock solution with an equal volume of 0.2 M NaOH to achieve a final NaOH concentration of 0.1 M. Keep at room temperature for 24 hours.

• Oxidative Degradation: Mix an aliquot of the stock solution with an equal volume of 6% H₂O₂ to achieve a final H₂O₂ concentration of 3%. Keep at room temperature for 24 hours.

• Thermal Degradation: Place a sealed vial of the stock solution in an oven at 60°C for 48 hours.

• Photolytic Degradation: Expose a clear vial of the stock solution to a UV light source (e.g., 254 nm) for 24 hours. A control sample should be wrapped in aluminum foil and kept under the same conditions.

• Analysis: After the specified time, neutralize the acidic and basic samples. Analyze all samples, including an unstressed control (stock solution kept at 2-8°C), by HPLC or LC-MS.

• Data Evaluation: Compare the chromatograms of the stressed samples to the control. Calculate the percentage of degradation and identify major degradation products by their retention times and mass-to-charge ratios.

Potential Degradation Signaling Pathway

dot

Caption: Potential degradation pathways of N-Acetyl-S-phenyl-DL-cysteine-3,3-d2.

References

• 1. cdnisotopes.com [cdnisotopes.com]
• 2. theclinivex.com [theclinivex.com]
• 3. pharmaffiliates.com [pharmaffiliates.com]
• 4. pubs.acs.org [pubs.acs.org]
• 6. benchchem.com [benchchem.com]
• 7. Deuterium: Slowing Metabolism One C–H Bond At A Time - Ingenza [ingenza.com]
• 8. The kinetic isotope effect in the search for deuterated drugs - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 Solutions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing the degradation of N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 solutions during their experiments.

Frequently Asked Questions (FAQs)

Q1: What is N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 and what are its common applications?

N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 is a deuterium-labeled stable isotope of N-Acetyl-S-phenyl-cysteine. It is primarily used as an internal standard in quantitative analysis by techniques such as mass spectrometry (MS) coupled with liquid chromatography (LC) or gas chromatography (GC) to study the metabolism and pharmacokinetics of its non-labeled counterpart.

Q2: What are the primary causes of degradation for N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 solutions?

While specific degradation pathways for the S-phenyl derivative are not extensively documented, based on the known instability of the related compound N-acetylcysteine (NAC), the primary cause of degradation is likely oxidation of the thiol group. This can lead to the formation of disulfide dimers. Other factors that can contribute to degradation include exposure to high temperatures, extreme pH conditions (both acidic and basic), and light. The presence of metal ions can also catalyze oxidative degradation.

Q3: How should solid N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 be stored?

Solid N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 is generally stable if stored under recommended conditions, which are typically at room temperature or refrigerated (2-8°C) in a tightly sealed container, protected from light and moisture.[1] For long-term storage, refrigeration is advisable. It is recommended to re-analyze the chemical purity of the compound after three years.[2]

Q4: What is the recommended solvent for preparing N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 solutions?

The choice of solvent depends on the intended application. For analytical purposes, such as HPLC, a common mobile phase is a mixture of acetonitrile and water with an acid modifier like trifluoroacetic acid (TFA).[3][4] For cell culture experiments, the compound is often dissolved in the culture medium. However, it's crucial to be aware that aqueous solutions are more prone to degradation.

Q5: How can I minimize the degradation of my N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 solutions?

To minimize degradation, consider the following:

• Use freshly prepared solutions whenever possible.

• Control the pH: Solutions are generally more stable at a slightly acidic pH.

• Add stabilizing agents: For aqueous solutions, consider adding a reducing agent like dithiothreitol (DTT) or tris(2-carboxyethyl)phosphine (TCEP) to prevent oxidation.[5] An ethylenediaminetetraacetic acid (EDTA) solution can also be used to chelate metal ions that may catalyze oxidation.[5]

• Storage: Store solutions at low temperatures (2-8°C or -20°C) and protect them from light.

• De-gas solvents: Removing dissolved oxygen from solvents by sparging with an inert gas like nitrogen or argon can reduce the rate of oxidation.

Troubleshooting Guides

Issue 1: Inconsistent or lower-than-expected concentrations in analytical measurements.

Possible Cause	Troubleshooting Step
Degradation of stock or working solutions.	Prepare fresh solutions daily. If solutions must be stored, keep them at 2-8°C or frozen at -20°C and protect from light. Consider adding a stabilizing agent like TCEP (10mM) to aqueous stock solutions for longer stability.[5]
Oxidation during sample preparation.	Minimize the exposure of the sample to air. Use degassed solvents for sample dilution. If compatible with your analysis, add a reducing agent to the sample diluent.[5]
Adsorption to container surfaces.	Use low-adsorption vials, such as those made of polypropylene or silanized glass.
Incorrect solvent or pH.	Ensure the solvent and pH are appropriate for the compound's stability. For N-acetylcysteine, low pH can reduce the rate of oxidation.[5]

Issue 2: Appearance of unexpected peaks in chromatograms.

Possible Cause	Troubleshooting Step
Oxidative degradation.	An unexpected peak could be the disulfide dimer of N-Acetyl-S-phenyl-DL-cysteine-3,3-d2. Compare the retention time with that of a known standard of the dimer if available. Implement the preventative measures for degradation mentioned above.
Hydrolysis of the N-acetyl group.	This is less common but possible under strong acidic or basic conditions. The resulting S-phenyl-DL-cysteine-3,3-d2 would have a different retention time. Adjust the pH of your solutions to a more neutral range if possible.
Contamination.	Ensure all glassware, solvents, and reagents are clean and of high purity. Run a blank to check for background contamination.

Issue 3: Variability in results from cell-based assays.

Possible Cause	Troubleshooting Step
Degradation in cell culture media.	Prepare fresh solutions of the compound in media immediately before each experiment. The stability of N-acetylcysteine in cell culture media can be limited.[3]
Cellular metabolism of the compound.	Be aware that cells can metabolize N-Acetyl-S-phenyl-DL-cysteine-3,3-d2, for instance, through deacetylation.[6][7] This can affect the intracellular concentration of the parent compound over time.
Interaction with media components.	Some components in cell culture media may promote degradation. If possible, test the stability of the compound in your specific media over the time course of your experiment.

Data Presentation

Table 1: Factors Influencing the Stability of N-acetylcysteine (NAC) Solutions (as a proxy for N-Acetyl-S-phenyl-DL-cysteine-3,3-d2)

Parameter	Condition	Effect on Stability	Reference
pH	Low pH	Reduces the rate of oxidation.	[5]
High pH	Can increase degradation.
Temperature	Elevated Temperature	Accelerates degradation.
Reducing Agents	Dithiothreitol (DTT) 10mM	Stabilizes for at least 48 hours.	[5]
Tris(2-carboxyethyl)phosphine (TCEP) 10mM	Stabilizes for at least one week.	[5]
Chelating Agents	EDTA (0.1%)	Can help stabilize by chelating metal ions.	[5]

Experimental Protocols

Protocol 1: Stability-Indicating HPLC Method for N-acetylcysteine (Adaptable for N-Acetyl-S-phenyl-DL-cysteine-3,3-d2)

This protocol is based on established methods for N-acetylcysteine and would require optimization and validation for N-Acetyl-S-phenyl-DL-cysteine-3,3-d2.[3][4][8]

• Chromatographic Conditions:

  • Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

  • Mobile Phase: A gradient or isocratic elution using a mixture of an aqueous phase (e.g., water with 0.1% trifluoroacetic acid) and an organic phase (e.g., acetonitrile).

  • Flow Rate: 1.0 mL/min.

  • Detection: UV detection at an appropriate wavelength (e.g., 212 nm for NAC).[3][4]

  • Column Temperature: 25°C.

• Standard Solution Preparation:

  • Prepare a stock solution of N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 in the mobile phase or a suitable solvent.

  • Prepare working standards by diluting the stock solution to various concentrations.

• Forced Degradation Studies (for method validation):

  • Acid Degradation: Incubate the compound in 0.1 M HCl.

  • Base Degradation: Incubate the compound in 0.1 M NaOH.

  • Oxidative Degradation: Incubate the compound in a solution of hydrogen peroxide (e.g., 3%).

  • Thermal Degradation: Heat the solid compound or a solution at an elevated temperature (e.g., 60°C).

  • Photodegradation: Expose a solution to UV light.

• Analysis:

  • Inject the prepared standards and stressed samples into the HPLC system.

  • Monitor for the appearance of new peaks and a decrease in the area of the parent compound peak.

Visualizations

References

• 1. theclinivex.com [theclinivex.com]
• 2. cdnisotopes.com [cdnisotopes.com]
• 3. cdn.insights.bio [cdn.insights.bio]
• 4. A simple RP-HPLC method for the stability-indicating determination of <em>N</em>-acetyl-L-cysteine and <em>N,N’</em>-diacetyl-L-cystine in cell culture media [insights.bio]
• 5. s10901.pcdn.co [s10901.pcdn.co]
• 6. The utilization of N-acetylcysteine and 2-oxothiazolidine-4-carboxylate by rat hepatocytes is limited by their rate of uptake and conversion to cysteine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Gastrointestinal metabolism of N-acetylcysteine in the rat, including an assay for sulfite in biological systems - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. archives.ijper.org [archives.ijper.org]

Technical Support Center: Analysis of N-Acetyl-S-phenyl-DL-cysteine-3,3-d2

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with N-Acetyl-S-phenyl-DL-cysteine-3,3-d2. The primary application of this deuterated standard is as an internal standard for the quantification of S-phenylmercapturic acid (S-PMA), a key biomarker for benzene exposure.

Frequently Asked Questions (FAQs)

Q1: What is N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 and what is its primary application?

N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 is a deuterium-labeled version of N-Acetyl-S-phenyl-DL-cysteine, also known as S-phenylmercapturic acid (S-PMA). Its primary use is as an internal standard in quantitative analytical methods, such as liquid chromatography-tandem mass spectrometry (LC-MS/MS), for the precise measurement of S-PMA in biological samples like urine.[1][2]

Q2: Why is a deuterated internal standard like N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 necessary for S-PMA analysis?

A deuterated internal standard is chemically almost identical to the analyte (S-PMA) and is added in a known amount to samples before processing.[1] It helps to correct for variations that can occur during sample preparation, such as extraction losses, and for instrumental variability, including matrix effects in the mass spectrometer.[1][3] This leads to more accurate and precise quantification of the analyte.

Q3: What is the metabolic origin of S-phenylmercapturic acid (S-PMA)?

S-PMA is a urinary metabolite of benzene.[2][4] Benzene is metabolized in the body, and one of the detoxification pathways involves conjugation with glutathione, which is further processed to form S-PMA.[2] Therefore, the level of S-PMA in urine is a reliable biomarker for assessing exposure to benzene.

Troubleshooting Guide

This guide addresses common issues encountered during the analysis of S-PMA using N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 as an internal standard.

Chromatography Issues

Q4: My analyte (S-PMA) and deuterated internal standard peaks are separating. Is this a problem and how can I fix it?

Slight separation between the analyte and its deuterated internal standard can occur due to the deuterium isotope effect, which can alter the compound's lipophilicity.[5][6] This can be problematic if the two compounds elute in regions with different matrix effects, leading to inaccurate quantification.[5][6]

• Troubleshooting Steps:

  • Method Optimization: Adjusting the mobile phase composition, gradient profile, or oven temperature can help to improve co-elution.

  • Column Choice: Using a column with slightly lower resolution might help in achieving better peak overlap.[5]

  • Verify Co-elution: Carefully overlay the chromatograms of the analyte and the internal standard to assess the degree of separation.

Q5: I am observing poor peak shape for S-PMA and its internal standard. What could be the cause?

Poor peak shape (e.g., tailing or fronting) can be caused by several factors:

• Column Overload: Injecting too much sample can lead to peak fronting. Try diluting the sample.

• Column Degradation: The analytical column may be degraded. Try flushing the column or replacing it.

• Mobile Phase pH: The pH of the mobile phase can affect the ionization state of the analyte and influence peak shape. Ensure the mobile phase pH is appropriate for the analysis.

• Sample Matrix Effects: Components in the sample matrix can interfere with the chromatography. Improve sample clean-up to remove these interferences.

Mass Spectrometry Issues

Q6: The signal intensity of my deuterated internal standard is inconsistent across samples. What should I investigate?

Inconsistent internal standard signal can be a sign of:

• Differential Matrix Effects: The internal standard and analyte may be experiencing different levels of ion suppression or enhancement from the sample matrix.[7] This can be exacerbated by poor chromatographic co-elution.[5]

• Inaccurate Pipetting: Ensure accurate and consistent addition of the internal standard to all samples.

• Isotopic Exchange: Although less likely for labels on a carbon backbone, ensure the storage and sample processing conditions (e.g., extreme pH) are not causing the deuterium to exchange with hydrogen from the solvent.[4][8]

Q7: I am concerned about interference from the unlabeled analyte in the deuterated internal standard channel. How can I check for this?

Naturally occurring isotopes of the unlabeled analyte (S-PMA) can contribute to the signal of the deuterated internal standard, especially for a d2-labeled standard.[9]

• Troubleshooting Steps:

  • Analyze a High Concentration of Analyte: Prepare a sample with a high concentration of unlabeled S-PMA and no internal standard. Monitor the mass transition for the deuterated internal standard to see if there is any signal.

  • Check Purity of Internal Standard: The deuterated internal standard itself might contain a small amount of the unlabeled analyte.[7] Prepare a sample with only the internal standard and check for any signal in the analyte's mass transition. The response should be minimal, ideally less than 0.1% of the internal standard response.

Q8: I am observing a non-linear calibration curve. What are the potential causes?

Non-linearity in the calibration curve can be caused by:

• Detector Saturation: If the concentration of the analyte is too high, the detector may become saturated. Extend the calibration range to lower concentrations or dilute the samples.

• Interference: As mentioned in Q7, interference from the analyte's naturally occurring isotopes in the internal standard channel can cause non-linearity, especially at high analyte concentrations.[9][10]

• Incorrect Internal Standard Concentration: Using an internal standard concentration that is significantly different from the analyte concentrations can sometimes lead to non-linear responses.

Data Presentation

Table 1: Mass Spectrometry Parameters for S-PMA and its Deuterated Internal Standards

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Ionization Mode	Reference
S-Phenylmercapturic Acid (S-PMA)	238.1	109.1	Negative	[2][11]
N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 (S-PMA-d2)	240.1	109.1	Negative	[2]
S-Phenylmercapturic Acid-d5 (S-PMA-d5)	243	114	Negative	[11][12]
S-Phenylmercapturic Acid-13C6 (S-PMA-13C6)	244	115	Negative

Table 2: Typical LC-MS/MS Method Parameters for S-PMA Analysis

Parameter	Description	Reference
Analytical Column	C18 (e.g., 150 x 4.6 mm, 2.7 µm)	[2][13]
Mobile Phase A	0.1-0.5% Acetic Acid in Water	[2][13]
Mobile Phase B	Acetonitrile	[2][13]
Flow Rate	0.4 - 0.6 mL/min	[2][13]
Gradient	A gradient from high aqueous to high organic is typically used.	[2][13]
Injection Volume	10 - 25 µL	[13]

Table 3: Typical Method Performance Characteristics

Parameter	Typical Value	Reference
Limit of Detection (LOD)	0.05 - 0.2 µg/L	[14][15]
Limit of Quantification (LOQ)	0.1 - 0.4 µg/L	[11][16]
Linearity Range	0.4 - 200 ng/mL	[11]

Experimental Protocols

Detailed Methodology for Urinary S-PMA Analysis

This protocol provides a general workflow. Specific parameters may need to be optimized for your instrumentation and laboratory conditions.

• Sample Collection and Storage:

  • Collect first-morning urine samples in sterile containers.

  • For long-term storage, freeze samples at -20°C or below until analysis.[2]

• Sample Preparation (Solid-Phase Extraction - SPE):

  • Thaw urine samples to room temperature and vortex.

  • Take a 1 mL aliquot of urine and add 50 µL of the N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 internal standard solution (concentration should be optimized for the expected analyte range).

  • Acidify the sample to approximately pH 2 with an appropriate acid (e.g., acetic acid or hydrochloric acid).[2] This step is crucial to hydrolyze the precursor of S-PMA.[2]

  • Condition an SPE cartridge (e.g., C18 or a mixed-mode anion exchange) with methanol followed by water.

  • Load the acidified urine sample onto the SPE cartridge.

  • Wash the cartridge with water to remove interfering substances.

  • Elute the analyte and internal standard with an appropriate solvent (e.g., methanol or acetonitrile).

  • Evaporate the eluent to dryness under a stream of nitrogen.

  • Reconstitute the residue in a suitable volume of the initial mobile phase.

• LC-MS/MS Analysis:

  • Inject the reconstituted sample into the LC-MS/MS system.

  • Perform chromatographic separation using the parameters outlined in Table 2.

  • Detect the analyte and internal standard using the mass transitions specified in Table 1 in Multiple Reaction Monitoring (MRM) mode.

• Quantification:

  • Generate a calibration curve by plotting the peak area ratio of the analyte to the internal standard against the concentration of the calibration standards.

  • Determine the concentration of S-PMA in the unknown samples by interpolating their peak area ratios from the calibration curve.

Mandatory Visualization

Caption: Metabolic pathway of benzene to S-phenylmercapturic acid (S-PMA).

Caption: Experimental workflow for the analysis of S-PMA using a deuterated internal standard.

References

• 1. benchchem.com [benchchem.com]
• 2. Biomonitoring of Urinary Benzene Metabolite SPMA in the General Population in Central Italy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why? - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Trends in the Hydrogen−Deuterium Exchange at the Carbon Centers. Preparation of Internal Standards for Quantitative Analysis by LC-MS [mdpi.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. waters.com [waters.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. Naturally occurring isotopes of an analyte can interfere with doubly deuterated internal standard measurement - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Correction for isotopic interferences between analyte and internal standard in quantitative mass spectrometry by a nonlinear calibration function [pubmed.ncbi.nlm.nih.gov]
• 11. Determination of S-phenylmercapturic acid in human urine using an automated sample extraction and fast liquid chromatography-tandem mass spectrometric method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. cdc.gov [cdc.gov]
• 13. scielo.br [scielo.br]
• 14. Determination of urinary S-phenylmercapturic acid, a specific metabolite of benzene, by liquid chromatography/single quadrupole mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]

Technical Support Center: Quantification of N-Acetyl-S-phenyl-DL-cysteine-3,3-d2

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the quantification of N-Acetyl-S-phenyl-DL-cysteine-3,3-d2, a crucial biomarker for benzene exposure.[1] We address common challenges related to matrix effects in bioanalytical methods, particularly in urine samples.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they affect the quantification of N-Acetyl-S-phenyl-DL-cysteine-3,3-d2?

A1: Matrix effects are the alteration of ionization efficiency for a target analyte due to the presence of co-eluting compounds in the sample matrix.[2][3] This can lead to either ion suppression (decreased signal) or ion enhancement (increased signal), ultimately affecting the accuracy, precision, and sensitivity of your quantitative results.[2][4][5] When analyzing complex biological samples like urine, endogenous components such as salts, urea, and other metabolites can interfere with the ionization of N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 in the mass spectrometer source.

Q2: Why is a stable isotope-labeled internal standard like N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 used?

A2: A stable isotope-labeled internal standard (SIL-IS) is considered the gold standard for quantitative LC-MS/MS analysis. Since N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 is a SIL-IS for N-Acetyl-S-phenyl-cysteine (the analyte), it has nearly identical physicochemical properties. This means it will behave similarly during sample preparation, chromatography, and ionization. By adding a known amount of the SIL-IS to your samples, you can normalize the analyte's signal, effectively compensating for variability in sample preparation and matrix effects.[5]

Q3: What are the common sources of matrix effects in urine samples?

A3: Urine is a complex matrix containing a high concentration of various endogenous substances that can cause matrix effects. These include:

• Inorganic salts: High salt concentrations can suppress the ionization of the target analyte.

• Urea: As a major component of urine, urea can significantly impact the ionization process.

• Other metabolites: A diverse range of endogenous metabolites can co-elute with the analyte and interfere with its ionization.

• Phospholipids: Although more common in plasma or serum, phospholipids can still be present in urine and are known to cause ion suppression.

Q4: How can I assess the presence and extent of matrix effects in my assay?

A4: Two primary methods are used to evaluate matrix effects:

• Post-Extraction Spike Method: This quantitative method involves comparing the signal of the analyte spiked into an extracted blank matrix (e.g., urine from a non-exposed individual) with the signal of the analyte in a neat solution (e.g., mobile phase). A significant difference in signal intensity indicates the presence of matrix effects.[2][4]

• Post-Column Infusion: This qualitative method involves infusing a constant flow of the analyte solution into the mass spectrometer while injecting an extracted blank matrix sample. Any dip or rise in the analyte's signal as the matrix components elute indicates regions of ion suppression or enhancement.

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Poor Peak Shape or Tailing	Chromatographic interference from matrix components.	Optimize the chromatographic method. This may include adjusting the gradient, changing the mobile phase composition, or using a different type of analytical column to improve the separation of the analyte from interfering matrix components.
Inconsistent Results (Poor Precision)	Variable matrix effects between different samples or sample lots.	Implement a more rigorous sample preparation method, such as Solid-Phase Extraction (SPE), to remove a larger portion of the interfering matrix components. Ensure the consistent use of a stable isotope-labeled internal standard.
Low Analyte Signal (Ion Suppression)	Co-eluting endogenous compounds are suppressing the ionization of the analyte.	Improve sample cleanup using techniques like SPE or liquid-liquid extraction (LLE).[6] Diluting the sample can also reduce the concentration of interfering compounds, though this may impact the limit of quantification.[3]
High Analyte Signal (Ion Enhancement)	Co-eluting compounds are enhancing the ionization of the analyte.	Similar to ion suppression, improving the chromatographic separation and sample cleanup are the primary strategies to mitigate ion enhancement.
Internal Standard Signal is also Suppressed/Enhanced	The internal standard is co-eluting with the same interfering components as the analyte.	This is the intended behavior of a good stable isotope-labeled internal standard. The ratio of the analyte to the internal standard should remain consistent, thus providing accurate quantification despite the matrix effect. If the effect is too severe and impacts sensitivity, further optimization of sample preparation and chromatography is necessary.

Experimental Protocols

Sample Preparation: Solid-Phase Extraction (SPE) for Urine Samples

This protocol is a general guideline and may require optimization for your specific application.

• Sample Pre-treatment:

  • Thaw frozen urine samples at room temperature.

  • Vortex mix the samples for 15 seconds.

  • Centrifuge at 4000 rpm for 10 minutes to pellet any precipitate.

  • Take 1 mL of the supernatant and add the internal standard (N-Acetyl-S-phenyl-DL-cysteine-3,3-d2) to a final concentration of 100 ng/mL.

  • Add 1 mL of 2% formic acid in water and vortex.

• SPE Cartridge Conditioning:

  • Use a mixed-mode anion exchange SPE cartridge.

  • Condition the cartridge with 1 mL of methanol followed by 1 mL of deionized water.

  • Equilibrate the cartridge with 1 mL of 2% formic acid in water.

• Sample Loading:

  • Load the pre-treated sample onto the SPE cartridge.

  • Allow the sample to pass through the cartridge at a slow, steady rate (approximately 1 mL/min).

• Washing:

  • Wash the cartridge with 1 mL of 2% formic acid in water to remove unretained interferences.

  • Wash the cartridge with 1 mL of methanol to remove moderately polar interferences.

  • Dry the cartridge under vacuum for 5 minutes.

• Elution:

  • Elute the analyte and internal standard with 1 mL of 5% ammonium hydroxide in methanol.

  • Collect the eluate in a clean tube.

• Evaporation and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 95:5 water:acetonitrile with 0.1% formic acid).

  • Vortex for 30 seconds and transfer to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A: 0.1% Formic acid in water.

  • Mobile Phase B: 0.1% Formic acid in acetonitrile.

  • Gradient: Start at 5% B, ramp to 95% B over 5 minutes, hold for 1 minute, and then return to initial conditions for re-equilibration.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

• Mass Spectrometry (MS/MS):

  • Ionization Mode: Electrospray Ionization (ESI) in negative ion mode.

  • Multiple Reaction Monitoring (MRM) Transitions:

    • N-Acetyl-S-phenyl-cysteine (Analyte): Precursor ion (Q1) m/z 238.1 -> Product ion (Q3) m/z 109.1

    • N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 (Internal Standard): Precursor ion (Q1) m/z 240.1 -> Product ion (Q3) m/z 111.1

  • Optimize other MS parameters such as declustering potential, collision energy, and source temperature for maximum signal intensity.

Data Presentation

The following table provides an illustrative comparison of different sample preparation methods on the matrix effect and recovery for N-Acetyl-S-phenyl-cysteine quantification. The values are representative and will vary depending on the specific laboratory conditions and sample matrix.

Sample Preparation Method	Matrix Effect (%)	Recovery (%)	Precision (%RSD)	Notes
Dilute-and-Shoot (1:10)	-45% (Suppression)	>95%	<15%	Simple and fast, but prone to significant matrix effects which can impact sensitivity.
Protein Precipitation (PPT)	-30% (Suppression)	85-95%	<10%	Removes proteins but not all matrix components. Better than dilute-and-shoot but still susceptible to ion suppression.
Liquid-Liquid Extraction (LLE)	-15% (Suppression)	70-85%	<10%	Provides a cleaner sample than PPT but can have lower and more variable recovery.
Solid-Phase Extraction (SPE)	-5% to +5%	80-95%	<5%	Offers the most effective removal of interfering matrix components, leading to minimal matrix effects and better precision.

Visualizations

Caption: Experimental workflow for the quantification of N-Acetyl-S-phenyl-cysteine.

Caption: Troubleshooting logic for addressing inaccurate quantification results.

References

• 1. Identification of N-acetyl-S-(2,5-dihydroxyphenyl)-L-cysteine as a urinary metabolite of benzene, phenol, and hydroquinone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. longdom.org [longdom.org]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. DSpace [research-repository.griffith.edu.au]
• 6. Evaluation of the matrix effect of different sample matrices for 33 pharmaceuticals by post-column infusion. | Semantic Scholar [semanticscholar.org]

Technical Support Center: Optimizing Peak Shape for N-Acetyl-S-phenyl-DL-cysteine in HPLC

Welcome to our dedicated technical support center for resolving common chromatographic issues encountered during the analysis of N-Acetyl-S-phenyl-DL-cysteine. This guide provides detailed troubleshooting advice, experimental protocols, and frequently asked questions to help you achieve optimal peak shape and reliable results.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: I am observing significant peak tailing with N-Acetyl-S-phenyl-DL-cysteine. What are the common causes and how can I fix it?

A1: Peak tailing is a common issue in HPLC and can arise from several factors, particularly for compounds like N-Acetyl-S-phenyl-DL-cysteine which possess a polar carboxylic acid group and a non-polar S-phenyl group. Here’s a step-by-step troubleshooting guide:

• Secondary Interactions with the Column: Residual silanol groups on the silica-based stationary phase can interact with the polar functional groups of your analyte, leading to tailing.[1][2]

  • Solution 1: Mobile Phase pH Adjustment: Lowering the pH of the mobile phase can suppress the ionization of the carboxylic acid group on your analyte and also protonate the silanol groups on the stationary phase, minimizing these secondary interactions.[2] Aim for a pH at least 2 units below the pKa of the carboxylic acid group (pKa of N-acetylcysteine's carboxyl group is around 3.24). Using a mobile phase containing 0.1% Trifluoroacetic Acid (TFA) or phosphoric acid can achieve a sufficiently low pH.[3][4]

  • Solution 2: Use an End-Capped Column: Modern, high-purity silica columns are often "end-capped" to reduce the number of accessible silanol groups, which significantly improves peak shape for polar analytes.[5]

  • Solution 3: Increase Buffer Concentration: A higher buffer concentration can help to mask the residual silanol sites and maintain a consistent pH at the column surface, thereby improving peak symmetry.

• Column Overload: Injecting too much sample can saturate the stationary phase, leading to peak distortion.[5]

  • Solution: Reduce the injection volume or dilute your sample.

• Column Contamination and Voids: Accumulation of particulate matter on the column frit or the formation of a void at the column inlet can disrupt the sample flow path and cause peak tailing.[5]

  • Solution: Use a guard column to protect your analytical column. If you suspect a blockage, you can try back-flushing the column (if permitted by the manufacturer). If a void has formed, the column will likely need to be replaced.

Q2: My peak for N-Acetyl-S-phenyl-DL-cysteine is fronting. What could be the cause?

A2: Peak fronting is less common than tailing but can occur under specific conditions:

• Sample Overload: Similar to tailing, injecting a highly concentrated sample can lead to fronting.

  • Solution: Decrease the amount of sample injected onto the column.

• Sample Solvent Incompatibility: If your sample is dissolved in a solvent that is significantly stronger than your mobile phase, it can cause the analyte to move through the initial part of the column too quickly, resulting in a fronting peak.

  • Solution: Whenever possible, dissolve your sample in the initial mobile phase. If a stronger solvent is necessary for solubility, inject the smallest possible volume.

Q3: I am struggling to get good retention and peak shape for N-Acetyl-S-phenyl-DL-cysteine on a standard C18 column. Are there alternative column chemistries I should consider?

A3: Yes, while C18 columns are a common starting point, the unique structure of N-Acetyl-S-phenyl-DL-cysteine, with its aromatic ring, makes a Phenyl column an excellent alternative.

• Why a Phenyl Column? Phenyl columns have a stationary phase with phenyl groups, which can engage in π-π interactions with the aromatic ring of your analyte.[6] This provides an additional retention mechanism beyond the hydrophobic interactions that dominate on a C18 phase, often leading to improved selectivity and better peak shape for aromatic compounds.[6][7] Phenyl columns are available with different linker chemistries (e.g., phenyl-hexyl) that balance hydrophobic and π-π interactions.[6][8]

• Considerations for Phenyl Columns:

  • The choice of organic modifier can influence selectivity. Acetonitrile can participate in π-π interactions with the stationary phase, which may alter the retention of aromatic analytes compared to methanol.[6]

  • Different types of phenyl columns exist (e.g., biphenyl, phenyl-hexyl), each offering slightly different selectivities.[8][9]

Data Presentation

The following tables summarize key parameters from published HPLC methods for the closely related compound N-Acetyl-L-cysteine (NAC), which can serve as a starting point for method development for N-Acetyl-S-phenyl-DL-cysteine.

Table 1: Recommended Starting HPLC Conditions

Parameter	Recommended Condition	Rationale
Column	C18, end-capped (e.g., 250 x 4.6 mm, 5 µm) or Phenyl-Hexyl	C18 is a good starting point for reversed-phase. Phenyl-Hexyl can offer improved peak shape due to π-π interactions with the S-phenyl group.[6]
Mobile Phase	Acetonitrile and Water with an acidic modifier	ACN is a common organic modifier. The acidic modifier is crucial for good peak shape.
Acidic Modifier	0.1% Trifluoroacetic Acid (TFA) or Phosphoric Acid	Suppresses ionization of the analyte and silanol groups on the stationary phase, reducing peak tailing.[3][4]
Elution Mode	Isocratic or Gradient	Isocratic is simpler, but a gradient may be necessary to elute later-eluting impurities and reduce run time.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column.
Column Temperature	25 °C	A common starting temperature. Temperature can be optimized to improve peak shape and resolution.
Detection Wavelength	~212-220 nm	Based on methods for the structurally similar N-Acetyl-L-cysteine.[3]
Injection Volume	10-20 µL	A typical injection volume. Should be minimized if sample solvent is stronger than the mobile phase.

Table 2: Troubleshooting Guide for Peak Shape Issues

Issue	Potential Cause	Recommended Action
Peak Tailing	Secondary silanol interactions	Decrease mobile phase pH (e.g., add 0.1% TFA). Increase buffer strength. Use an end-capped column.[2][5]
Column overload	Reduce sample concentration or injection volume.[5]
Column contamination/void	Use a guard column. Back-flush the analytical column. Replace the column if a void is suspected.
Peak Fronting	Sample overload	Reduce sample concentration or injection volume.
Sample solvent stronger than mobile phase	Dissolve sample in mobile phase or inject a smaller volume.
Broad Peaks	Extra-column volume	Use shorter, narrower ID tubing. Ensure all fittings are secure.
Column degradation	Replace the column.
Split Peaks	Partially blocked column frit	Back-flush the column. Replace the frit if possible.
Sample solvent incompatibility	Dissolve sample in mobile phase.

Experimental Protocols

Protocol 1: General Purpose HPLC Method for N-Acetyl-S-phenyl-DL-cysteine

This method is a good starting point for analysis and can be optimized based on your specific instrumentation and separation needs.

• Column: C18, 250 mm x 4.6 mm, 5 µm particle size.

• Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) in Water.

• Mobile Phase B: 0.1% Trifluoroacetic Acid (TFA) in Acetonitrile.

• Gradient: 5% B to 95% B over 20 minutes.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25 °C.

• Detection: UV at 215 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve the sample in a mixture of water and acetonitrile (e.g., 50:50 v/v) to a final concentration of approximately 0.1 mg/mL.

Protocol 2: Method Optimization for Improved Peak Shape

If you are experiencing peak tailing with Protocol 1, consider the following modifications:

• Column: Phenyl-Hexyl, 150 mm x 4.6 mm, 3 µm particle size.

• Mobile Phase A: 25 mM Potassium Phosphate buffer, pH adjusted to 2.5 with Phosphoric Acid.

• Mobile Phase B: Acetonitrile.

• Isocratic Elution: 90% A / 10% B.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection: UV at 215 nm.

• Injection Volume: 5 µL.

• Sample Preparation: Dissolve the sample in the mobile phase (90:10 Water:Acetonitrile with buffer) to a final concentration of approximately 0.1 mg/mL.

Visualizations

Caption: Troubleshooting workflow for poor peak shape.

Caption: Comparison of interactions on C18 and Phenyl columns.

References

• 1. chromtech.com [chromtech.com]
• 2. agilent.com [agilent.com]
• 3. A simple RP-HPLC method for the stability-indicating determination of <em>N</em>-acetyl-L-cysteine and <em>N,N’</em>-diacetyl-L-cystine in cell culture media [insights.bio]
• 4. cdn.insights.bio [cdn.insights.bio]
• 5. gmpinsiders.com [gmpinsiders.com]
• 6. researchgate.net [researchgate.net]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. pharmagrowthhub.com [pharmagrowthhub.com]
• 9. researchgate.net [researchgate.net]

Technical Support Center: Resolving Co-eluting Peaks with N-Acetyl-S-phenyl-DL-cysteine

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges with the chromatographic analysis of N-Acetyl-S-phenyl-DL-cysteine.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses common issues encountered during the analysis of N-Acetyl-S-phenyl-DL-cysteine, focusing on the resolution of co-eluting peaks.

Q1: What are the primary causes of peak co-elution when analyzing N-Acetyl-S-phenyl-DL-cysteine?

A1: Peak co-elution in the analysis of N-Acetyl-S-phenyl-DL-cysteine can arise from several factors:

• Presence of Enantiomers: Since the DL-form is a racemic mixture, the D- and L-enantiomers will co-elute on a standard achiral column. Chiral separation is necessary to resolve them.

• Metabolic Isobars: In biological samples, other metabolites may have the same nominal mass as N-Acetyl-S-phenyl-DL-cysteine, leading to co-elution, especially with mass spectrometry detection.[1]

• Matrix Effects: Components of the biological matrix (e.g., urine, plasma) can interfere and co-elute with the analyte, suppressing or enhancing its signal.[2]

• Suboptimal Chromatographic Conditions: An inappropriate mobile phase, column, or gradient can lead to poor separation from other urinary metabolites or endogenous compounds.

Q2: My N-Acetyl-S-phenyl-DL-cysteine peak is showing significant tailing. What are the likely causes and solutions?

A2: Peak tailing for N-Acetyl-S-phenyl-DL-cysteine is often due to secondary interactions with the stationary phase. Here’s how to troubleshoot:

• Silanol Interactions: Residual silanol groups on silica-based columns can interact with the analyte. Lowering the mobile phase pH (e.g., to pH 2-4) can suppress this interaction.[1]

• Column Contamination: Strongly retained compounds from previous injections can cause peak tailing. Flush the column with a strong solvent.

• Inappropriate Mobile Phase pH: The pH of the mobile phase can significantly impact the peak shape of ionizable compounds. For N-Acetyl-S-phenyl-DL-cysteine, a pH around 3 is often a good starting point.[3]

Q3: I am observing peak fronting for my analyte. What could be the issue?

A3: Peak fronting is less common than tailing but can occur under specific conditions:

• Sample Overload: Injecting too much sample can saturate the column, leading to a distorted peak shape. Try diluting your sample.

• Sample Solvent Incompatibility: If the sample is dissolved in a solvent much stronger than the mobile phase, it can cause the analyte to move too quickly at the beginning of the column, resulting in fronting. Whenever possible, dissolve your sample in the initial mobile phase.

Q4: How can I resolve the D- and L-enantiomers of N-Acetyl-S-phenyl-DL-cysteine?

A4: Chiral separation is required to resolve the enantiomers. This is typically achieved using a chiral stationary phase (CSP). Polysaccharide-based and macrocyclic glycopeptide-based CSPs are often effective for separating N-acylated amino acids. A polar ionic mobile phase, such as methanol with small amounts of acetic acid and triethylamine, can facilitate chiral recognition.[4]

Q5: What are some common interfering compounds in urine samples when analyzing for S-phenylmercapturic acid (N-Acetyl-S-phenyl-L-cysteine)?

A5: In urine analysis, several endogenous compounds and other metabolites can potentially interfere. These include other mercapturic acids from different exposures, as well as structurally similar compounds. The use of tandem mass spectrometry (MS/MS) with specific transitions can significantly reduce interferences.[5][6][7]

Quantitative Data

The following tables summarize typical quantitative data for the analysis of N-Acetyl-S-phenyl-L-cysteine (S-phenylmercapturic acid, SPMA) and the chiral separation of a similar compound, N-acetyl-D/L-phenylalanine.

Table 1: HPLC-MS/MS Method Parameters for S-Phenylmercapturic Acid (SPMA) in Urine

Parameter	Value	Reference
Linearity Range	0.5 - 500 ng/mL	[5]
Limit of Detection (LOD)	0.05 - 1.2 µg/L	[5]
Limit of Quantitation (LOQ)	0.1 - 2.6 µg/mL	[5][8]
Recovery	86.8 - 106%	[6]
Intra-day Precision (%RSD)	< 7%	[6]
Inter-day Precision (%RSD)	< 7%	[6]

Table 2: Chiral Separation Data for N-acetyl-D/L-phenylalanine (Representative Data)

Enantiomer	Retention Time (min)	Tailing Factor	Resolution (Rs)
N-acetyl-L-phenylalanine	5.8	1.1	>1.5
N-acetyl-D-phenylalanine	7.2	1.1	>1.5
Data adapted from a method for a structurally similar compound and may vary for N-Acetyl-S-phenyl-DL-cysteine.[4]

Experimental Protocols

Protocol 1: Quantitative Analysis of S-Phenylmercapturic Acid (SPMA) in Urine by HPLC-MS/MS

This protocol is based on established methods for the biomonitoring of benzene exposure.[5][6][7][8]

• Sample Preparation (Solid-Phase Extraction):

  • Thaw frozen urine samples to room temperature and vortex to mix.

  • Take a 4 mL aliquot of urine and add an internal standard (e.g., N-Acetyl-S-phenyl-d5-DL-cysteine).[7]

  • Condition a C18 SPE cartridge with methanol followed by deionized water.

  • Load the urine sample onto the SPE cartridge.

  • Wash the cartridge with water to remove interferences.

  • Elute the SPMA with acetone or an appropriate organic solvent.

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in the initial mobile phase.

• HPLC Conditions:

  • Column: C18, 150 mm x 4.6 mm, 2.7 µm particle size.[5]

  • Mobile Phase A: 0.5% Acetic Acid in Water.[5]

  • Mobile Phase B: Acetonitrile.[5]

  • Gradient: Start with 10% B, ramp to 60% B over 5 minutes, hold for 1 minute, then return to initial conditions.[5]

  • Flow Rate: 0.4 mL/min.[5]

  • Column Temperature: 30 °C.[5]

  • Injection Volume: 10 µL.

• MS/MS Conditions:

  • Ionization Mode: Negative Electrospray Ionization (ESI-).

  • MRM Transition for SPMA: m/z 238 → 109.[9]

  • MRM Transition for Internal Standard (d5-SPMA): m/z 243 → 114.[9]

Protocol 2: Chiral Separation of N-Acetyl-S-phenyl-DL-cysteine

This protocol is adapted from a method for a similar N-acylated amino acid.[4]

• Sample Preparation:

  • Prepare a stock solution of racemic N-Acetyl-S-phenyl-DL-cysteine at 1.0 mg/mL in the mobile phase.

  • Dilute the stock solution to a working concentration of 0.1 mg/mL with the mobile phase.

  • Filter the sample through a 0.45 µm syringe filter before injection.

• HPLC Conditions:

  • Column: Teicoplanin-based chiral stationary phase (e.g., Chirobiotic T).

  • Mobile Phase: 100% HPLC grade methanol with 0.1% acetic acid and 0.1% triethylamine.[4]

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 25 °C.

  • Detection: UV at 220 nm.

  • Injection Volume: 10 µL.

Visualizations

Metabolic Pathway of N-Acetyl-S-phenyl-L-cysteine

The following diagram illustrates the mercapturic acid pathway, which is responsible for the metabolism of xenobiotics like benzene into S-phenylmercapturic acid (N-Acetyl-S-phenyl-L-cysteine).[8][10]

References

• 1. harvest.usask.ca [harvest.usask.ca]
• 2. hkbpublications.com [hkbpublications.com]
• 3. archives.ijper.org [archives.ijper.org]
• 4. benchchem.com [benchchem.com]
• 5. scielo.br [scielo.br]
• 6. cdc.gov [cdc.gov]
• 7. cdc.gov [cdc.gov]
• 8. bsj.uobaghdad.edu.iq [bsj.uobaghdad.edu.iq]
• 9. researchgate.net [researchgate.net]
• 10. Identification of N-acetyl-S-(2,5-dihydroxyphenyl)-L-cysteine as a urinary metabolite of benzene, phenol, and hydroquinone - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Purity Assessment of N-Acetyl-S-phenyl-DL-cysteine-3,3-d2

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the purity assessment of N-Acetyl-S-phenyl-DL-cysteine-3,3-d2.

Troubleshooting Guide

This guide addresses common issues encountered during the analysis of N-Acetyl-S-phenyl-DL-cysteine-3,3-d2.

Problem	Potential Cause	Recommended Solution
Inconsistent Quantitative Results	Lack of co-elution between the analyte and its non-deuterated standard.	Verify co-elution by overlaying chromatograms. If separation is observed, consider a lower resolution column to ensure a single peak.[1]
Presence of isotopic or chemical impurities in the standard.	Assess the purity of the deuterated standard using high-resolution mass spectrometry (HRMS) or quantitative NMR (qNMR).[1] High isotopic enrichment (≥98%) and chemical purity (>99%) are crucial.[1]
Isotopic exchange (back-exchange) of deuterium with hydrogen from the sample matrix or solvent.[1]	Ensure the labeling position is not prone to exchange (e.g., avoid -OH, -NH groups).[2] Control the pH of the sample and mobile phase, as acidic or basic conditions can catalyze exchange.[3]
Chromatographic Peak Tailing	Interaction of the analyte with active silanols on the HPLC column.	Use a high-purity silica-based stationary phase. Consider adding a basic mobile phase additive like triethylamine (TEA), though this may not be necessary with ultra-high purity phases.[4]
Incorrect mobile phase pH.	Decrease the mobile phase pH to suppress silanol ionization.[4]
Column overload.	Reduce the amount of sample injected or use a column with a larger internal diameter.[4]
Variable Retention Times	Fluctuations in column temperature.	Use a column oven to maintain a constant temperature.[5]
Changes in mobile phase composition.	Prepare fresh mobile phase and ensure all components are miscible and properly degassed.[6][7]
Column degradation.	Flush the column with a strong solvent. If the problem persists, the bonded phase may be stripped, requiring column replacement.[4][5]
Ghost Peaks in Chromatogram	Late elution of a previously injected sample.	Implement a sufficient wash step in the gradient program to remove strongly retained compounds.[5]
Contamination from the mobile phase or sample preparation.	Use high-purity solvents and reagents. Filter samples before injection.
Isotopic Exchange Observed in Mass Spectrometry	Deuterium atoms are located on heteroatoms (e.g., -OH, -NH) or adjacent to a carbonyl group.[3]	Synthesize the deuterated standard with deuterium labels on a stable part of the molecule.
Storage or analysis in acidic or basic solutions.[3]	Maintain a neutral pH for all solutions and during storage.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in N-Acetyl-S-phenyl-DL-cysteine-3,3-d2?

A1: Potential impurities can arise from the starting materials or side reactions during synthesis. These may include the non-deuterated N-Acetyl-S-phenyl-DL-cysteine, oxidized forms such as N,N'-diacetyl-L-cystine, and precursors like S-phenyl-L-cysteine.[8][9]

Q2: Why is my deuterated internal standard showing a different retention time than the non-deuterated analyte?

A2: This phenomenon, known as the "isotope effect," can occur in liquid chromatography due to slight differences in the physicochemical properties between deuterated and non-deuterated molecules.[2] The carbon-deuterium bond is slightly shorter and stronger than a carbon-hydrogen bond, which can alter interactions with the stationary phase, often causing the deuterated compound to elute slightly earlier in reversed-phase chromatography.[2]

Q3: How can I confirm the isotopic purity of my N-Acetyl-S-phenyl-DL-cysteine-3,3-d2?

A3: High-resolution mass spectrometry (HRMS) is an excellent technique to determine the isotopic distribution and confirm the mass of the deuterated compound. Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy can also be used to assess isotopic purity.[1]

Q4: What is "isotopic exchange" and how can I prevent it?

A4: Isotopic exchange, or back-exchange, is the replacement of deuterium atoms on your standard with hydrogen atoms from the surrounding solvent or sample matrix.[1][3] This is more likely to occur if the deuterium labels are on heteroatoms like oxygen or nitrogen.[3] To prevent this, ensure the deuterium labels are on a stable part of the molecule and control the pH of your samples and mobile phase, avoiding acidic or basic conditions.[2][3]

Q5: What are the ideal storage conditions for N-Acetyl-S-phenyl-DL-cysteine-3,3-d2?

A5: It is recommended to store the compound in a tightly sealed container at room temperature, protected from light and moisture. For temperature-sensitive materials, cold storage (e.g., 2–8°C or -20°C) may be indicated on the product's certificate of analysis to ensure stability.

Experimental Protocols

High-Performance Liquid Chromatography (HPLC-UV) for Purity Assessment

This protocol outlines a general method for the purity assessment of N-Acetyl-S-phenyl-DL-cysteine-3,3-d2.

• Instrumentation: A standard HPLC system with a UV detector.

• Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: An isocratic elution of acetonitrile and water (e.g., 4:96 v/v) containing 0.1% trifluoroacetic acid (TFA).[9]

• Flow Rate: 1.0 mL/min.[9]

• Injection Volume: 20 µL.[9]

• Column Temperature: 25°C.[9]

• Detection: UV at 212 nm.[9]

• Standard and Sample Preparation:

  • Prepare a stock solution of N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 by dissolving an accurately weighed amount in the mobile phase.

  • Prepare working standards and sample solutions by diluting the stock solution with the mobile phase to the desired concentrations.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for Quantification

This protocol provides a general framework for the quantitative analysis of N-Acetyl-S-phenyl-DL-cysteine-3,3-d2, often used as an internal standard.

• Instrumentation: A liquid chromatography system coupled to a tandem mass spectrometer.

• Column: C18 reversed-phase column (e.g., 150 mm x 4.6 mm, 5.0 µm particle size).[10]

• Mobile Phase: A gradient elution using 0.1 mol/L trichloroacetic acid (pH 1.7) as mobile phase A and acetonitrile as mobile phase B.[10]

• Flow Rate: 1 mL/min.[10]

• Ionization Mode: Electrospray ionization (ESI), typically in positive or negative mode depending on the analyte's properties.

• MS/MS Detection: Multiple Reaction Monitoring (MRM) is used for selective and sensitive quantification. The specific precursor and product ion transitions for both the deuterated standard and the non-deuterated analyte need to be determined.

• Sample Preparation: For biological samples, a protein precipitation step followed by centrifugation is typically required.

Visualizations

Caption: Experimental workflow for purity assessment.

Caption: Troubleshooting logical relationships.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. hplc.eu [hplc.eu]
• 5. Troubleshooting and Performance Improvement for HPLC | Aurigene Pharmaceutical Services [aurigeneservices.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 8. Enzymatic synthesis of pharmaceutical intermediates S-phenyl-L-cysteine [journal.dmu.edu.cn]
• 9. A simple RP-HPLC method for the stability-indicating determination of <em>N</em>-acetyl-L-cysteine and <em>N,N’</em>-diacetyl-L-cystine in cell culture media [insights.bio]
• 10. researchgate.net [researchgate.net]

Technical Support Center: N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 Analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 as an internal standard in their analytical experiments.

Frequently Asked Questions (FAQs)

Q1: What is N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 and why is it used in our assays?

N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 is a deuterated stable isotope-labeled internal standard for S-phenylmercapturic acid (SPMA), a biomarker of benzene exposure. Its primary function is to serve as an internal reference to correct for variations that can occur during sample preparation and analysis. Since it is chemically almost identical to the analyte of interest (S-phenylmercapturic acid), it experiences similar effects from sample loss during extraction, matrix effects (ion suppression or enhancement), and instrument variability. By adding a known quantity of the deuterated internal standard to every sample, calibration standard, and quality control sample, the ratio of the analyte's response to the internal standard's response is used for quantification, leading to more accurate and precise results.

Q2: We are observing low recovery of the N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 internal standard. What are the common causes?

Low recovery of a deuterated internal standard like N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 can stem from several factors throughout the analytical workflow. These can be broadly categorized as issues related to sample preparation, chromatographic conditions, and mass spectrometric detection. Common culprits include incomplete extraction from the sample matrix, degradation of the standard during sample processing, suboptimal chromatographic conditions leading to poor peak shape or loss of analyte, and ion suppression in the mass spectrometer.

Q3: Can the stability of N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 be affected by sample collection and storage?

Yes, pre-analytical factors are critical. It is important to prevent the auto-oxidation of cysteine-related molecules. For biological matrices, it is crucial to minimize the time between sample collection and processing. Storage at low temperatures (-20°C or below) is recommended to maintain the stability of mercapturic acids.[1] Repeated freeze-thaw cycles should be avoided.

Q4: What role does pH play in the analysis of S-phenylmercapturic acid and its deuterated internal standard?

pH is a critical parameter in the analysis of S-phenylmercapturic acid (SPMA). A precursor, pre-S-phenylmercapturic acid (pre-SPMA), exists in urine and can be converted to the more stable SPMA under acidic conditions.[2][3] Therefore, acidification of the urine sample is a crucial step to ensure the complete conversion of pre-SPMA to SPMA, leading to accurate quantification. The pH of the sample can also affect the extraction efficiency and the stability of the analyte and internal standard.

Troubleshooting Guide for Low Recovery

This guide provides a systematic approach to troubleshooting low recovery of N-Acetyl-S-phenyl-DL-cysteine-3,3-d2.

Diagram: Troubleshooting Workflow for Low Recovery

Caption: A step-by-step workflow for troubleshooting low recovery issues.

Quantitative Data Summary

The following table summarizes recovery data for S-phenylmercapturic acid from a validated LC-MS/MS method. While this data is for the non-deuterated analyte, it provides a reasonable expectation for the recovery of the deuterated internal standard under optimized conditions.

Analyte	Matrix	Extraction Method	Mean Recovery (%)	Relative Standard Deviation (%)
S-phenylmercapturic acid	Urine	Solid-Phase Extraction	99 - 109	< 5.0
S-phenylmercapturic acid	Urine	Liquid-Liquid Extraction	~90	3.8

Note: Data adapted from validated methods for S-phenylmercapturic acid analysis.[1][4] Actual recovery of N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 may vary depending on the specific experimental conditions.

Experimental Protocols

Sample Preparation Protocol for Urine Samples

This protocol is a general guideline for the extraction of S-phenylmercapturic acid and its deuterated internal standard from urine.

• Sample Thawing and Spiking:

  • Thaw frozen urine samples at room temperature.

  • Vortex each sample to ensure homogeneity.

  • To a 1.0 mL aliquot of urine, add a known amount of N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 internal standard solution.[5]

• Acidification:

  • Acidify the urine sample to pH 1 by adding concentrated hydrochloric acid (HCl).[4] This step is crucial for the conversion of pre-S-phenylmercapturic acid to S-phenylmercapturic acid.[2][3]

• Extraction (Option 1: Solid-Phase Extraction - SPE):

  • Condition a mixed-mode anion exchange (MAX) SPE cartridge with 1 mL of methanol followed by 1 mL of water.[6]

  • Load the acidified urine sample onto the SPE cartridge.

  • Wash the cartridge sequentially with 1 mL of water and 1 mL of 0.1 M acetic acid.

  • Elute the analytes with 1 mL of methanol containing 1% formic acid.[7]

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a suitable volume of the initial mobile phase.

• Extraction (Option 2: Liquid-Liquid Extraction - LLE):

  • To the acidified urine sample, add 3 mL of methyl tert-butyl ether (MTBE).[8]

  • Vortex for 10 minutes to ensure thorough mixing.[8]

  • Centrifuge at 3400 rpm for 5 minutes to separate the layers.[8]

  • Transfer the organic (upper) layer to a clean tube.

  • Evaporate the organic solvent to dryness.

  • Reconstitute the residue in a suitable volume of the initial mobile phase.[8]

LC-MS/MS Analysis Protocol

• Chromatographic Column: A C18 reversed-phase column (e.g., 50 x 2.1 mm, 4 µm) is commonly used.[6][7]

• Mobile Phase: A gradient elution with a mobile phase consisting of water with 0.1% acetic acid (A) and acetonitrile with 0.1% acetic acid (B) is typical.[7]

• Flow Rate: A flow rate of 0.4 mL/min is a common starting point.[8]

• Injection Volume: 10-20 µL.

• Mass Spectrometry:

  • Ionization: Electrospray ionization (ESI) in negative ion mode is generally used for mercapturic acids.[6][7]

  • Detection: Multiple Reaction Monitoring (MRM) is employed for sensitive and specific detection.

    • MRM Transition for S-phenylmercapturic acid: m/z 238 → 109[6][7]

    • MRM Transition for N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 (predicted): m/z 241 → 112 (This transition should be optimized on the specific instrument).

Signaling Pathway

Diagram: Benzene Metabolism to S-Phenylmercapturic Acid

Caption: Metabolic pathway of benzene to S-phenylmercapturic acid.[2][3][9]

References

• 1. cdc.gov [cdc.gov]
• 2. academic.oup.com [academic.oup.com]
• 3. Large Differences in Urinary Benzene Metabolite S-Phenylmercapturic Acid Quantitation: A Comparison of Five LC–MS-MS Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 4. [The measurement of a benzene metabolite, urinary S-phenylmercapturic acid (S-PMA), in man by HPLC] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Determination of S-phenylmercapturic acid in human urine using an automated sample extraction and fast liquid chromatography-tandem mass spectrometric method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. scielo.br [scielo.br]
• 9. researchgate.net [researchgate.net]

Technical Support Center: N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 Analysis

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to minimize ion suppression during the analysis of N-Acetyl-S-phenyl-DL-cysteine-3,3-d2.

Troubleshooting Guides

This section addresses common issues encountered during the LC-MS/MS analysis of N-Acetyl-S-phenyl-DL-cysteine-3,3-d2, focusing on the mitigation of ion suppression.

Problem 1: Poor sensitivity and low analyte signal in matrix samples compared to neat standards.

• Possible Cause: Significant ion suppression from co-eluting matrix components. Endogenous compounds in biological samples can interfere with the ionization of the target analyte in the mass spectrometer's source, leading to a reduced signal.

• Solutions:

  • Optimize Sample Preparation: Employ a more rigorous sample clean-up method to remove interfering matrix components. Techniques like Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) are generally more effective at removing interferences than a simple protein precipitation.[1]

  • Chromatographic Separation: Adjust the chromatographic conditions to separate the analyte from the ion-suppressing regions. This can be achieved by modifying the mobile phase composition, gradient profile, or using a different stationary phase.

  • Dilution: If the analyte concentration is sufficiently high, diluting the sample can reduce the concentration of interfering matrix components. However, this approach is not suitable for trace-level analysis.[2]

Problem 2: Inconsistent and irreproducible results for quality control (QC) samples.

• Possible Cause: Variable matrix effects between different sample lots or individuals can cause inconsistent ion suppression, leading to poor reproducibility.

• Solutions:

  • Use a Stable Isotope-Labeled Internal Standard (SIL-IS): The use of a SIL-IS is the most effective way to compensate for ion suppression. Since N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 is a deuterated standard, it is crucial to ensure that it co-elutes with the non-labeled analyte and experiences the same degree of ion suppression.

  • Matrix-Matched Calibrants and QCs: Prepare calibration standards and quality controls in the same biological matrix as the study samples to ensure that they are affected by the matrix in a similar way.

  • Robust Sample Preparation: A consistent and efficient sample preparation method, such as SPE, can minimize variability in matrix composition between samples.

Problem 3: Gradual decrease in signal intensity over a long analytical run.

• Possible Cause: Accumulation of matrix components on the analytical column or in the mass spectrometer's ion source. This buildup can lead to a progressive increase in ion suppression and a decline in instrument performance.

• Solutions:

  • Implement a Column Wash Step: Incorporate a high-organic wash at the end of each chromatographic run to elute strongly retained matrix components from the column.

  • Use a Divert Valve: Program a divert valve to direct the flow from the column to waste during the elution of highly interfering, unretained components at the beginning of the chromatogram, and during the high-organic wash at the end. This prevents contamination of the ion source.

  • Regular Instrument Maintenance: Perform routine cleaning of the ion source components as recommended by the instrument manufacturer to prevent the buildup of contaminants.

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and why is it a concern for N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 analysis?

A1: Ion suppression is a matrix effect where co-eluting compounds from the sample matrix reduce the ionization efficiency of the analyte of interest in the mass spectrometer's ion source.[1][3] This leads to a decreased signal intensity, which can negatively impact the sensitivity, accuracy, and precision of the quantitative analysis of N-Acetyl-S-phenyl-DL-cysteine-3,3-d2.

Q2: How can I determine if ion suppression is affecting my analysis?

A2: A post-column infusion experiment is a common method to identify regions of ion suppression in your chromatogram. This involves infusing a constant flow of your analyte solution into the LC eluent after the analytical column and injecting a blank matrix extract. A dip in the baseline signal of your analyte indicates the retention times at which matrix components are eluting and causing suppression.

Q3: Which sample preparation technique is best for minimizing ion suppression for this analyte?

A3: The choice of sample preparation method depends on the complexity of the matrix and the required sensitivity. While protein precipitation is a simple and fast technique, it is often less effective at removing interfering compounds. Solid-Phase Extraction (SPE) and Liquid-Liquid Extraction (LLE) generally provide cleaner extracts and result in less ion suppression.[2] For a complex matrix like plasma or urine, SPE is often the preferred method for analyzing mercapturic acids.

Q4: Can the choice of ionization source affect ion suppression?

A4: Yes. Electrospray ionization (ESI) is generally more susceptible to ion suppression than atmospheric pressure chemical ionization (APCI). If your analytical method allows, testing both ionization sources can be beneficial. Additionally, switching between positive and negative ion mode in ESI can sometimes mitigate ion suppression, as fewer matrix components may ionize in one polarity.[2]

Q5: My deuterated internal standard should correct for ion suppression. Why am I still seeing issues?

A5: While a deuterated internal standard like N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 is designed to co-elute and experience similar ion suppression as the analyte, differential suppression can still occur. This can happen if there is a slight chromatographic separation between the analyte and the internal standard, or if a co-eluting interference specifically suppresses one compound more than the other. It is crucial to verify that the peak shapes and retention times of the analyte and internal standard are consistent across all samples.

Quantitative Data on Ion Suppression Mitigation

The following table provides illustrative data on the typical effectiveness of different sample preparation techniques in reducing ion suppression for small molecules in biological matrices. The actual values for N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 may vary depending on the specific matrix and analytical conditions.

Sample Preparation Method	Typical Analyte Recovery	Typical Ion Suppression	Advantages	Disadvantages
Protein Precipitation	85-100%	20-50%	Simple, fast, and inexpensive.	Less effective at removing interferences, leading to higher ion suppression.
Liquid-Liquid Extraction (LLE)	70-90%	10-30%	Good for removing non-polar interferences.	Can be labor-intensive and require large solvent volumes.
Solid-Phase Extraction (SPE)	80-95%	< 20%	Highly effective and versatile for removing a wide range of interferences.	Requires method development and can be more expensive.

Experimental Protocols

1. Post-Column Infusion Experiment to Identify Ion Suppression Zones

• Objective: To qualitatively assess at which retention times co-eluting matrix components cause ion suppression.

• Materials:

  • Syringe pump

  • Tee-piece for mixing

  • Solution of N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 in mobile phase (e.g., 100 ng/mL)

  • Prepared blank matrix extract (e.g., extracted urine or plasma from a control subject)

  • Reconstituted solvent blank

• Procedure:

  • Set up the LC-MS/MS system with the analytical column.

  • Connect the output of the analytical column to one inlet of the tee-piece.

  • Connect the syringe pump containing the analyte solution to the other inlet of the tee-piece.

  • Connect the outlet of the tee-piece to the mass spectrometer's ion source.

  • Begin the LC gradient and start the syringe pump at a low, constant flow rate (e.g., 10 µL/min).

  • Once a stable baseline signal for the analyte is observed, inject the reconstituted solvent blank. Monitor the signal for any disturbances caused by the injection itself.

  • After the blank run, inject the prepared blank matrix extract.

  • Monitor the analyte signal throughout the chromatographic run. Any significant and reproducible drop in the signal intensity indicates a region of ion suppression.

2. LC-MS/MS Method for S-phenylmercapturic Acid in Urine (Adaptable for N-Acetyl-S-phenyl-DL-cysteine-3,3-d2)

This protocol is based on established methods for the closely related compound S-phenylmercapturic acid (SPMA) and can be adapted for N-Acetyl-S-phenyl-DL-cysteine-3,3-d2.[4][5][6]

• Sample Preparation (Solid-Phase Extraction):

  • To 1 mL of urine, add the internal standard solution.

  • Acidify the sample to approximately pH 3 with formic or acetic acid.

  • Condition an Oasis MAX or similar mixed-mode anion exchange SPE cartridge with 1 mL of methanol followed by 1 mL of water.

  • Load the acidified urine sample onto the SPE cartridge.

  • Wash the cartridge with 1 mL of water, followed by 1 mL of methanol.

  • Elute the analyte with 1 mL of 2% formic acid in methanol.

  • Evaporate the eluate to dryness under a stream of nitrogen.

  • Reconstitute the residue in 100 µL of the initial mobile phase.

• LC Conditions:

  • Column: C18 reversed-phase column (e.g., 150 x 2.1 mm, 2.7 µm).

  • Mobile Phase A: 0.1% Formic acid in water.

  • Mobile Phase B: 0.1% Formic acid in acetonitrile.

  • Gradient: A typical gradient would start at a low percentage of mobile phase B (e.g., 5%), ramp up to a high percentage (e.g., 95%) to elute the analyte, hold for a brief period, and then return to the initial conditions for re-equilibration.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 10 µL.

• MS/MS Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), negative mode.

  • Multiple Reaction Monitoring (MRM) Transitions: These will need to be optimized for N-Acetyl-S-phenyl-DL-cysteine-3,3-d2. The precursor ion will be the deprotonated molecule [M-H]-, and the product ions will be characteristic fragments. For SPMA, a common transition is m/z 238 -> 109.[4][6] The transition for the deuterated analyte will be shifted accordingly.

  • Source Parameters: Optimize capillary voltage, gas flows, and temperatures for maximum analyte signal.

Visualizations

References

• 1. Optimize LC‑MS/MS Sensitivity: Ion Suppression in Bioanalysis | AMSbiopharma [amsbiopharma.com]
• 2. providiongroup.com [providiongroup.com]
• 3. longdom.org [longdom.org]
• 4. Determination of S-phenylmercapturic acid in human urine using an automated sample extraction and fast liquid chromatography-tandem mass spectrometric method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. scielo.br [scielo.br]
• 6. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

The Analytical Edge: A Comparative Guide to N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 and Other Internal Standards in Bioanalysis

For researchers, scientists, and drug development professionals engaged in the precise quantification of biomarkers, the selection of an appropriate internal standard is a critical decision that directly impacts data accuracy and reliability. This guide provides an objective comparison of N-Acetyl-S-phenyl-DL-cysteine-3,3-d2, a deuterated internal standard, with other common alternatives for the bioanalysis of S-phenylmercapturic acid (SPMA), a key biomarker of benzene exposure.

In the realm of quantitative mass spectrometry, particularly in complex biological matrices like urine, an internal standard (IS) is indispensable for correcting variability throughout the analytical workflow. The ideal IS mimics the physicochemical properties of the analyte, ensuring it is equally affected by variations in sample preparation, injection volume, and instrument response. The primary choices for internal standards fall into three categories: deuterated, carbon-13 (¹³C)-labeled, and structural analogs.

Performance Showdown: Deuterated vs. Alternatives

Stable isotope-labeled internal standards (SIL-ISs), such as N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 and ¹³C-labeled analogs, are widely regarded as the gold standard in bioanalysis due to their chemical and physical similarity to the analyte.[1] Structural analogs, while a more cost-effective option, often fall short in performance due to differences in their chemical properties.

Key Performance Parameters: A Comparative Overview

The following table summarizes the expected performance characteristics of N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 against a hypothetical ¹³C-labeled SPMA and a structural analog internal standard, based on established analytical principles and published data for similar compounds.

Parameter	N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 (Deuterated IS)	¹³C-Labeled SPMA (Hypothetical Gold Standard)	Structural Analog IS (e.g., S-benzylmercapturic acid)
Chromatographic Co-elution	May exhibit a slight retention time shift (eluting slightly earlier) due to the deuterium isotope effect.[2]	Typically co-elutes perfectly with the analyte.[2]	Retention time will differ from the analyte.
Correction for Matrix Effects	Generally good, but the chromatographic shift can lead to differential ion suppression or enhancement, potentially compromising accuracy in complex matrices.[2][3]	Excellent at correcting for matrix effects due to identical elution profiles.[2]	Less effective at correcting for matrix effects as it experiences different ionization suppression/enhancement.
Accuracy & Precision	High accuracy and precision are achievable with proper validation. Published methods using deuterated SPMA report accuracy within <7.5% relative error and precision <6.5% RSD.[4]	Expected to provide the highest accuracy and precision. Comparative studies on other analytes show ¹³C-IS can reduce the coefficient of variation compared to deuterated standards.[5]	Accuracy and precision can be compromised by differential matrix effects and extraction recovery.
Isotopic Stability	Generally stable, but there is a small potential for H/D exchange in certain analytical conditions.	Highly stable with no risk of isotopic exchange.	Not applicable.
Cost-Effectiveness	Generally more affordable and readily available than ¹³C-labeled standards.	Typically more expensive due to a more complex synthesis process.[6]	Often the most cost-effective option.

Experimental Data: Validation of a Deuterated Internal Standard

Validation Parameter	Typical Performance with Deuterated SPMA IS
Linearity (r²)	> 0.998[4][7]
Lower Limit of Quantification (LLOQ)	0.2 - 8.0 ng/mL[7][8]
Intra-day Precision (%RSD)	< 8.1%[8]
Inter-day Precision (%RSD)	< 8.1%[8]
Accuracy (%RE)	< 7.5%[4]
Recovery	78.2% - 84.5%[7]

These results demonstrate that with a properly validated method, N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 provides the necessary accuracy and precision for reliable biomonitoring of benzene exposure.

Experimental Protocols

The following is a representative experimental protocol for the quantification of S-phenylmercapturic acid in urine using a deuterated internal standard.

Sample Preparation: Solid-Phase Extraction (SPE)

• Sample Thawing and Centrifugation: Thaw frozen urine samples at room temperature and centrifuge at 4000 rpm for 10 minutes to remove any precipitate.

• Internal Standard Spiking: To 1 mL of the urine supernatant, add a known concentration of N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 working solution.

• Acidification: Acidify the sample to a pH of approximately 3 with formic acid.

• SPE Cartridge Conditioning: Condition a mixed-mode anion exchange SPE cartridge sequentially with methanol and water.

• Sample Loading: Load the acidified urine sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with water followed by a methanol/water solution to remove interferences.

• Elution: Elute the analyte and internal standard with a solution of methanol containing a small percentage of ammonia.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen and reconstitute the residue in the mobile phase for LC-MS/MS analysis.

LC-MS/MS Analysis

• Chromatographic Column: A C18 reversed-phase column is typically used for separation.

• Mobile Phase: A gradient elution with a mixture of water and methanol or acetonitrile, both containing a small amount of formic acid, is commonly employed.

• Mass Spectrometry: Detection is performed using a triple quadrupole mass spectrometer operating in negative electrospray ionization (ESI-) mode with multiple reaction monitoring (MRM).

  • MRM Transition for SPMA: m/z 238 → 109[4]

  • MRM Transition for SPMA-d5: m/z 243 → 114[4]

Visualizing the Workflow and Rationale

To better understand the experimental process and the underlying principles, the following diagrams illustrate the bioanalytical workflow and the rationale for using a stable isotope-labeled internal standard.

Bioanalytical workflow for SPMA quantification.

Rationale for using a stable isotope-labeled internal standard.

Conclusion

The choice of internal standard is a critical factor in the development of robust and reliable bioanalytical methods. While ¹³C-labeled internal standards represent the theoretical ideal, their cost and availability can be prohibitive. N-Acetyl-S-phenyl-DL-cysteine-3,3-d2, as a deuterated internal standard, offers a well-balanced and scientifically sound approach for the accurate quantification of S-phenylmercapturic acid. The extensive validation data available in the scientific literature supports its use in biomonitoring studies, providing the necessary precision and accuracy to ensure data integrity. When selecting an internal standard, researchers must weigh the analytical requirements of their study against practical considerations such as cost and availability. For many applications, a deuterated internal standard like N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 is the optimal choice.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Matrix Effects of Urine Marker Substances in LC-MS/MS Analysis of Drug of Abuse - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Determination of S-phenylmercapturic acid in human urine using an automated sample extraction and fast liquid chromatography-tandem mass spectrometric method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Advantages of using biologically generated 13 C-labelled multiple internal standards for stable isotope-assisted LC-MS-based lipidomics - Analytical Methods (RSC Publishing) DOI:10.1039/D3AY00460K [pubs.rsc.org]
• 6. caymanchem.com [caymanchem.com]
• 7. [Determination of S-phenylmercapturic acid in urine by on-line enrichment liquid chromatography tandem mass spectrometry] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. A rapid and sensitive liquid chromatography-tandem mass spectrometry method for the quantitation of S-phenylmercapturic acid in human urine - Analytical Methods (RSC Publishing) [pubs.rsc.org]

A Head-to-Head Comparison: N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 vs. 13C-Labeled Standards in Quantitative Bioanalysis

For researchers, scientists, and drug development professionals engaged in quantitative mass spectrometry, the selection of an appropriate internal standard is a critical determinant of data accuracy and reliability. This guide provides an objective comparison of deuterated internal standards, exemplified by N-Acetyl-S-phenyl-DL-cysteine-3,3-d2, and their 13C-labeled counterparts. This comparison is supported by experimental principles and data from analogous compounds to inform the selection of the most suitable standard for demanding bioanalytical applications.

Stable isotope-labeled internal standards (SIL-IS) are indispensable in quantitative mass spectrometry to correct for analyte loss during sample preparation and to compensate for matrix effects. An ideal internal standard co-elutes with the analyte and exhibits identical ionization efficiency. However, subtle physicochemical differences between deuterated and 13C-labeled standards can lead to significant variations in analytical performance.

Key Performance Differences: A Comparative Analysis

Chromatographic Co-elution:

One of the most significant advantages of 13C-labeled standards is their near-perfect co-elution with the native analyte.[1] The small increase in mass due to the 13C isotopes has a negligible effect on the physicochemical properties that govern chromatographic retention.[2] In contrast, deuterated standards often exhibit a "chromatographic isotope effect," causing them to elute slightly earlier than their non-deuterated counterparts in reversed-phase liquid chromatography.[3][4] This shift is due to the C-D bond being slightly shorter and stronger than the C-H bond.[1] This separation can lead to inaccurate quantification if the analyte and the internal standard experience different matrix effects at their respective retention times. In some cases, this imperfect match in retention time has been shown to cause significant quantitative errors.[5]

Isotopic Stability:

13C-labeled standards are isotopically stable and do not undergo back-exchange with unlabeled atoms from the surrounding environment. Deuterium-labeled standards, particularly those with deuterium atoms on heteroatoms or activated carbon atoms, can be susceptible to back-exchange with protons from the solvent, which can compromise the integrity of the assay.[5]

Quantitative Performance Comparison

The following table summarizes the expected performance differences between N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 and a hypothetical 13C-labeled N-Acetyl-S-phenyl-cysteine standard, based on published data for other analytes.

Performance Parameter	N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 (Deuterated)	13C-Labeled N-Acetyl-S-phenyl-cysteine	Rationale & Supporting Data
Co-elution with Analyte	Potential for chromatographic shift (earlier elution in RP-HPLC)	Virtually identical retention time	The larger relative mass difference between hydrogen and deuterium can alter chromatographic behavior.[3] Studies on amphetamines showed that the chromatographic resolution between the analyte and the deuterated standard increased with the number of deuterium substitutions, while the 13C-labeled standard co-eluted perfectly.[2]
Accuracy & Precision	Can be compromised by differential matrix effects due to chromatographic shift.	Generally higher accuracy and precision.	In a study comparing deuterated and 13C-labeled internal standards for sirolimus, the assay imprecision (CV) was consistently lower with the 13C-labeled standard (2.7%-5.7%) compared to the deuterated standard (7.6%-9.7%).[6] For lipidomics, the use of a 13C-IS mixture significantly reduced the coefficient of variation (CV%) compared to a deuterated internal standard mixture.[7]
Correction for Matrix Effects	Less reliable due to potential for differential ion suppression or enhancement.	More robust and accurate correction.	Because 13C-labeled standards co-elute with the analyte, they experience the same matrix effects, leading to more accurate compensation.[8]
Isotopic Stability	Risk of D-H back-exchange depending on the position of the label.	Highly stable, no risk of back-exchange.	13C isotopes are incorporated into the carbon backbone of the molecule and are not exchangeable. Deuterium atoms, especially on certain positions, can exchange with protons in the solvent.[5]
Cost	Generally less expensive to synthesize.	Typically more expensive to synthesize.	The synthetic routes for introducing 13C are often more complex than for deuterium.

Experimental Protocols

Below is a representative experimental protocol for the quantification of N-Acetyl-S-phenyl-cysteine (S-phenylmercapturic acid, SPMA) in urine using a stable isotope-labeled internal standard and LC-MS/MS. This protocol can be adapted for use with either N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 or a 13C-labeled standard.

1. Sample Preparation (Solid-Phase Extraction)

• Spike 200 µL of urine sample with the internal standard solution (either N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 or 13C-labeled N-Acetyl-S-phenyl-cysteine).

• Acidify the sample with 20 µL of 1 M HCl.[9]

• Condition a C18 solid-phase extraction (SPE) cartridge with 1 mL of methanol followed by 1 mL of water.

• Load the acidified urine sample onto the SPE cartridge.

• Wash the cartridge with 1 mL of water, followed by 1 mL of 20% methanol in water.

• Elute the analyte and internal standard with 1 mL of methanol.

• Evaporate the eluate to dryness under a stream of nitrogen.

• Reconstitute the residue in 100 µL of the mobile phase for LC-MS/MS analysis.

2. LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 2.6 µm).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: A suitable gradient to separate the analyte from matrix components (e.g., 5% B to 95% B over 10 minutes).

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 10 µL.

• Mass Spectrometry (MS/MS):

  • Ionization Mode: Electrospray Ionization (ESI), negative ion mode.

  • Scan Type: Multiple Reaction Monitoring (MRM).

  • MRM Transitions:

    • N-Acetyl-S-phenyl-cysteine: Monitor the transition from the precursor ion to a specific product ion.

    • N-Acetyl-S-phenyl-DL-cysteine-3,3-d2: Monitor the corresponding mass-shifted transition.

    • 13C-Labeled N-Acetyl-S-phenyl-cysteine: Monitor the corresponding mass-shifted transition.

  • Optimize collision energy and other MS parameters for maximum signal intensity.

3. Method Validation

The analytical method should be validated according to regulatory guidelines, assessing the following parameters:[10][11]

• Specificity and Selectivity: Evaluate potential interference from endogenous matrix components.

• Accuracy and Precision: Determine the intra- and inter-day accuracy and precision at multiple concentration levels (low, medium, and high quality controls).

• Linearity and Range: Establish the concentration range over which the method is linear, accurate, and precise.

• Limit of Detection (LOD) and Lower Limit of Quantification (LLOQ): Determine the lowest concentration of the analyte that can be reliably detected and quantified.

• Recovery: Assess the extraction efficiency of the sample preparation method.

• Matrix Effect: Evaluate the ion suppression or enhancement caused by the biological matrix.

• Stability: Assess the stability of the analyte in the biological matrix under various storage and handling conditions.

Visualizing Key Processes

To better illustrate the concepts discussed, the following diagrams were generated using Graphviz.

Metabolic pathway of S-phenylmercapturic acid (SPMA) formation.

General experimental workflow for urinary biomarker quantification.

Conclusion and Recommendation

While deuterated internal standards like N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 are widely used and can be suitable for many applications, the evidence strongly suggests that 13C-labeled standards offer superior performance for demanding quantitative bioanalytical assays. The key advantages of 13C-labeled standards are their co-elution with the analyte, which provides more accurate correction for matrix effects, and their isotopic stability.[1][8] For the development of robust, accurate, and reliable methods, particularly in regulated environments, the investment in 13C-labeled internal standards is highly recommended. When using deuterated standards, careful validation of the chromatographic behavior and isotopic stability is crucial to ensure the integrity of the quantitative data.

References

• 1. benchchem.com [benchchem.com]
• 2. Evaluation of ¹³C- and ²H-labeled internal standards for the determination of amphetamines in biological samples, by reversed-phase ultra-high performance liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Advantages of using biologically generated 13C-labelled multiple internal standards for stable isotope-assisted LC-MS-based lipidomics - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 8. benchchem.com [benchchem.com]
• 9. [The measurement of a benzene metabolite, urinary S-phenylmercapturic acid (S-PMA), in man by HPLC] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. resolian.com [resolian.com]
• 11. How to validate a bioanalytical LC-MS/MS method for PK studies? [synapse.patsnap.com]

Validation of an LC-MS/MS Method for the Quantification of S-Phenylmercapturic Acid in Human Urine Using N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 as an Internal Standard

This guide provides a comprehensive overview of the validation of a liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative analysis of S-phenylmercapturic acid (SPMA) in human urine. SPMA is a biomarker of exposure to benzene. The use of a stable isotope-labeled internal standard, N-Acetyl-S-phenyl-DL-cysteine-3,3-d2, is a critical component of this method, ensuring high accuracy and precision. This document is intended for researchers, scientists, and drug development professionals who require a robust and reliable analytical method for biomonitoring studies.

The validation of this analytical procedure is based on the principles outlined in the International Council for Harmonisation (ICH) Q2(R1) and draft Q2(R2) guidelines.[1][2][3][4][5] These guidelines provide a framework for demonstrating that an analytical procedure is suitable for its intended purpose.

Comparative Analytical Approaches

Several analytical techniques can be employed for the quantification of SPMA. While methods like gas chromatography-mass spectrometry (GC-MS) and high-performance liquid chromatography with ultraviolet detection (HPLC-UV) have been used, LC-MS/MS is often preferred for its superior sensitivity, specificity, and high-throughput capabilities, especially in complex biological matrices like urine.[6][7] The use of a stable isotope-labeled internal standard like N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 is particularly advantageous in LC-MS/MS as it co-elutes with the analyte and effectively compensates for variations in sample preparation, injection volume, and matrix effects.[8]

Experimental Protocol: LC-MS/MS Method Validation

A detailed description of the experimental workflow for the validation of the analytical method is provided below.

Caption: Experimental workflow for the validation of the LC-MS/MS method.

Methodology Details

• Sample Preparation:

  • A 1 mL aliquot of human urine is transferred to a clean microcentrifuge tube.

  • 10 µL of a 1 µg/mL solution of N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 in methanol is added as the internal standard.

  • The sample is acidified to a pH of approximately 1 with hydrochloric acid to ensure the complete conversion of any pre-S-phenylmercapturic acid to S-phenylmercapturic acid.[7]

  • The sample is then subjected to solid-phase extraction (SPE) on a C18 cartridge for cleanup and concentration of the analyte.

  • The eluate is evaporated to dryness under a stream of nitrogen and reconstituted in 100 µL of the mobile phase for LC-MS/MS analysis.

• LC-MS/MS Instrumentation and Conditions:

  • Liquid Chromatography: A reversed-phase C18 column is used for chromatographic separation with a gradient elution program.

    • Mobile Phase A: 0.1% formic acid in water

    • Mobile Phase B: 0.1% formic acid in acetonitrile

  • Mass Spectrometry: A triple quadrupole mass spectrometer with an electrospray ionization (ESI) source operating in positive ion mode is used. Multiple Reaction Monitoring (MRM) is employed for quantification.

Data Presentation: Summary of Validation Parameters

The following tables summarize the acceptance criteria and representative results for the validation of the analytical method.

Validation Parameter	Acceptance Criteria	Result
Specificity	No significant interfering peaks at the retention time of the analyte and internal standard in blank matrix samples.	Complies
Linearity (r²)	≥ 0.99	0.998
Range	0.1 - 50 ng/mL	0.1 - 50 ng/mL
Limit of Detection (LOD)	Signal-to-Noise Ratio ≥ 3	0.03 ng/mL
Limit of Quantitation (LOQ)	Signal-to-Noise Ratio ≥ 10	0.1 ng/mL

Table 1: Summary of Specificity, Linearity, and Sensitivity Results.

Concentration (ng/mL)	Intra-day Precision (%RSD, n=6)	Inter-day Precision (%RSD, n=6)	Accuracy (% Recovery)
0.3 (Low QC)	2.8	3.5	102.1
5.0 (Mid QC)	2.1	2.9	98.7
40.0 (High QC)	1.9	2.5	100.5

Table 2: Summary of Precision and Accuracy Results.

Stability Condition	Duration	Acceptance Criteria	Result
Freeze-Thaw	3 cycles	± 15% of nominal concentration	Complies
Short-Term (Bench-top)	24 hours	± 15% of nominal concentration	Complies
Long-Term	30 days at -80°C	± 15% of nominal concentration	Complies

Table 3: Summary of Stability Results.

Metabolic Pathway of Benzene

The analyte of interest, S-phenylmercapturic acid (SPMA), is a downstream metabolite of benzene. Understanding its metabolic origin is crucial for interpreting biomonitoring data. Benzene is metabolized in the liver to benzene oxide, which can then be conjugated with glutathione. This conjugate is further processed to form SPMA, which is then excreted in the urine.

Caption: Simplified metabolic pathway of benzene to SPMA.

Conclusion

The presented LC-MS/MS method, utilizing N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 as an internal standard, is demonstrated to be a specific, linear, sensitive, accurate, and precise method for the quantification of S-phenylmercapturic acid in human urine. The validation results meet the acceptance criteria outlined in the ICH guidelines, making this method suitable for its intended purpose in biomonitoring and toxicological studies. The use of a stable isotope-labeled internal standard is key to achieving the high level of data quality required for such applications.

References

• 1. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 2. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 3. youtube.com [youtube.com]
• 4. database.ich.org [database.ich.org]
• 5. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. medchemexpress.com [medchemexpress.com]

Inter-laboratory Comparison of S-Phenylmercapturic Acid Measurement: A Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of analytical methods for the quantification of S-phenylmercapturic acid (SPMA), a key biomarker for benzene exposure. An examination of data from an inter-laboratory study highlights significant variability in measurement outcomes, underscoring the critical role of methodological harmonization. This document is intended to assist researchers in selecting appropriate analytical techniques and in the interpretation of SPMA concentration data.

Executive Summary

S-phenylmercapturic acid (SPMA) is a urinary metabolite of benzene and serves as a specific biomarker for assessing exposure to this carcinogen.[1][2] Accurate and reproducible measurement of SPMA is crucial for both occupational health monitoring and clinical research. However, a significant challenge in the analysis of SPMA is the presence of its precursor, pre-S-phenylmercapturic acid (pre-SPMA), which can be converted to SPMA under acidic conditions.[1][2] This conversion is a major source of inter-laboratory variability.

An inter-laboratory comparison involving five laboratories utilizing different liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods revealed that sample preparation, particularly the pH, dramatically influences the final measured concentration of SPMA.[1][2] The study found that results from a method using neutral pH sample preparation were approximately 60% lower than those from a method employing highly acidic conditions.[1][2] This discrepancy is attributed to the acid-mediated dehydration of pre-SPMA to SPMA.[1]

This guide synthesizes findings from this comparison and other validation studies to provide a comprehensive resource on SPMA measurement.

Data Presentation: Inter-laboratory Comparison of SPMA Measurement

The following table summarizes the limits of detection (LOD) reported by the five laboratories in the comparative study. This highlights the range of sensitivities achieved by different LC-MS/MS methods.

Method	Limit of Detection (LOD) (µg/L)
Method A	0.600
Method B	0.100
Method C	0.050
Method D	0.024
Method E	0.040

Data sourced from an inter-laboratory comparison of five LC-MS/MS methods.[1]

Experimental Protocols

Accurate quantification of SPMA relies on robust and well-validated analytical methods. The most common techniques are based on chromatography coupled with mass spectrometry.

Sample Preparation: The Critical Factor

The primary source of variability in SPMA measurement is the handling of the pre-SPMA precursor during sample preparation.[1]

• Acidic pH Preparation: Many protocols intentionally use acidic conditions to convert pre-SPMA to SPMA, aiming to measure the total amount of the biomarker. However, the degree of acidification varies, leading to inconsistent conversion rates and, consequently, disparate results between laboratories.[1][2]

• Neutral pH Preparation: A neutral pH approach measures only the existing SPMA, without converting the precursor. This can lead to lower but potentially more consistent results if the goal is to measure SPMA alone.[1]

Analytical Techniques

Below are summaries of commonly employed analytical methods for SPMA quantification.

a) High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS)

This is the most widely used method due to its high sensitivity and specificity.[3][4]

• Extraction: Solid-phase extraction (SPE) is commonly used to clean up urine samples and concentrate the analyte.[4][5] Liquid-liquid extraction is another viable option.[6]

• Chromatographic Separation: A C18 reversed-phase column is typically used to separate SPMA from other urinary components.[4][5]

• Detection: Detection is achieved using a tandem mass spectrometer, often in negative electrospray ionization (ESI) mode with multiple reaction monitoring (MRM).[4] The characteristic transition for SPMA is m/z 238 → 109.[4]

• Internal Standard: An isotope-labeled internal standard, such as S-phenylmercapturic acid-d5, is crucial for accurate quantification by correcting for matrix effects and variations in extraction efficiency and instrument response.[4]

b) Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is another powerful technique for SPMA analysis, though it often requires more extensive sample pretreatment.[7]

• Derivatization: SPMA is not volatile and requires derivatization before GC analysis.

• Comparison to ELISA: In a study comparing GC-MS to an ELISA method, the ELISA was found to be a sensitive and rapid screening tool, but it produced a high rate of false positives compared to the more specific GC-MS.[7][8]

c) Enzyme-Linked Immunosorbent Assay (ELISA)

ELISA offers a high-throughput and cost-effective method for screening large numbers of samples.[7]

• Principle: This method uses antibodies specific to SPMA for detection.

• Performance: While sensitive (LOD of 0.1 µg/L reported in one study), ELISA can suffer from a lack of specificity, leading to false-positive results.[7][8] It is often recommended for preliminary screening, with positive results requiring confirmation by a more specific method like GC-MS or HPLC-MS/MS.[7]

Mandatory Visualizations

Metabolic Pathway of Benzene to S-Phenylmercapturic Acid

The following diagram illustrates the metabolic pathway from benzene to the formation of SPMA and its precursor, pre-SPMA.

Caption: Metabolic pathway of benzene to SPMA.

General Experimental Workflow for SPMA Measurement

This diagram outlines a typical workflow for the analysis of SPMA in urine samples using LC-MS/MS.

Caption: General workflow for urinary SPMA analysis.

References

• 1. Large Differences in Urinary Benzene Metabolite S-Phenylmercapturic Acid Quantitation: A Comparison of Five LC–MS-MS Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Large Differences in Urinary Benzene Metabolite S-Phenylmercapturic Acid Quantitation: A Comparison of Five LC-MS-MS Methods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Validation of a new high-throughput method to determine urinary S-phenylmercapturic acid using low-temperature partitioning extraction and ultra high performance liquid chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Determination of S-phenylmercapturic acid in human urine using an automated sample extraction and fast liquid chromatography-tandem mass spectrometric method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. cdc.gov [cdc.gov]
• 6. scielo.br [scielo.br]
• 7. Determination of S-phenylmercapturic acid by GC-MS and ELISA: a comparison of the two methods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

A Comparative Guide to the Analysis of Benzene Exposure Biomarkers: S-Phenylmercapturic Acid (SPMA) vs. trans,trans-Muconic Acid (tt-MA)

For researchers, scientists, and drug development professionals, the accurate and precise quantification of biomarkers is paramount for assessing exposure to harmful substances like benzene. This guide provides a detailed comparison of two prominent analytical methods for urinary biomarkers of benzene exposure: the measurement of S-phenylmercapturic acid (SPMA) using a stable isotope-labeled internal standard, N-Acetyl-S-phenyl-DL-cysteine-3,3-d2, and the analysis of trans,trans-muconic acid (tt-MA).

This comparison delves into the accuracy and precision of these methods, supported by experimental data from various studies. Detailed experimental protocols for both methods are provided to facilitate replication and validation.

Quantitative Performance Comparison

The following tables summarize the accuracy (presented as recovery) and precision (presented as coefficient of variation [CV%] or relative standard deviation [RSD%]) of the analytical methods for SPMA and tt-MA as reported in the literature.

Table 1: Accuracy and Precision of S-Phenylmercapturic Acid (SPMA) Analysis using LC-MS/MS with an Isotope-Labeled Internal Standard

Analytical Method	Analyte Concentration	Accuracy (Recovery %)	Precision (CV% or RSD%)	Reference
Inter-laboratory Comparison (Method A)	Low QC: ~3 ng/mL	Not Reported	10.3%	[1]
High QC: ~12 ng/mL	7.9%	[1]
Inter-laboratory Comparison (Method B)	Low QC: ~3 ng/mL	Not Reported	6.5%	[1]
High QC: ~12 ng/mL	5.2%	[1]
Inter-laboratory Comparison (Method C)	Low QC: ~3 ng/mL	Not Reported	10.1%	[1]
High QC: ~12 ng/mL	8.1%	[1]
Inter-laboratory Comparison (Method D)	Low QC: ~3 ng/mL	Not Reported	14.2%	[1]
High QC: ~12 ng/mL	10.5%	[1]
Inter-laboratory Comparison (Method E)	Low QC: ~3 ng/mL	Not Reported	12.8%	[1]
High QC: ~12 ng/mL	11.4%	[1]
Simultaneous Determination	20 ng/mL	69.7 ± 9.5%	Not Reported	[2]

Note: The inter-laboratory comparison study highlights the variability in results that can arise from different laboratory protocols, even when using similar analytical techniques.

Table 2: Accuracy and Precision of trans,trans-Muconic Acid (tt-MA) Analysis

Analytical Method	Analyte Concentration	Accuracy (Recovery %)	Precision (CV% or RSD%)	Reference
HPLC-UV	0.2 mg/L	87.1%	7.7% (repeatability), 10.6% (day-by-day)	[3]
2.0 mg/L	87.1%	7.7% (repeatability), 10.6% (day-by-day)	[3]
5.0 mg/L	87.1%	7.7% (repeatability), 10.6% (day-by-day)	[3]
HPLC-UV	5 - 100 µg/L	85 - 90%	< 3.6%	[4]
HPLC-UV	Not Specified	> 90%	< 4% (intra- and inter-assay)	[5]
HPLC-UV	0.10 - 10.00 mg/L	95.1 - 100.5%	4.0 - 9.0% (intra-day), 6.2 - 8.8% (inter-day)	[6]
LC-MS/MS	40 ng/mL	95.4 ± 12.3%	Not Reported	[2]

Discussion of Performance

Both SPMA and tt-MA are established biomarkers for benzene exposure, and their analysis can be performed with a high degree of accuracy and precision. The use of a deuterium-labeled internal standard like N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 in SPMA analysis by LC-MS/MS is a key advantage. This internal standard closely mimics the chemical behavior of the analyte, correcting for variations in sample preparation and instrument response, which generally leads to high precision. The inter-laboratory comparison of five LC-MS/MS methods for SPMA, however, demonstrates that sample preparation, particularly pH adjustment, can significantly influence the final quantified value.[1][7]

Analysis of tt-MA, often performed by HPLC-UV, also shows good accuracy and precision across various studies. However, tt-MA is a metabolite of the food preservative sorbic acid, which can lead to background levels in urine and potentially interfere with the assessment of low-level benzene exposure.[2] SPMA is considered a more specific biomarker for benzene exposure.[8][9]

Experimental Workflows and Signaling Pathways

To visualize the analytical processes and the metabolic pathway leading to the formation of these biomarkers, the following diagrams are provided.

Caption: Metabolic pathway of benzene to SPMA and tt-MA.

Caption: Experimental workflow for SPMA analysis.

Caption: Experimental workflow for tt-MA analysis.

Detailed Experimental Protocols

S-Phenylmercapturic Acid (SPMA) Analysis by LC-MS/MS (Based on NIOSH Method 8326)

1. Reagents and Materials:

• S-Phenylmercapturic acid (SPMA) standard

• N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 (internal standard)

• Methanol, Acetonitrile, Water (HPLC grade)

• Formic acid

• Solid Phase Extraction (SPE) C18 cartridges

2. Sample Preparation:

• Thaw frozen urine samples to room temperature.

• To a 4 mL aliquot of urine, add the internal standard solution (N-Acetyl-S-phenyl-DL-cysteine-3,3-d2).

• Condition a C18 SPE cartridge with methanol followed by water.

• Load the urine sample onto the SPE cartridge.

• Wash the cartridge with water to remove interferences.

• Elute the SPMA and internal standard from the cartridge with methanol.

• Evaporate the eluate to dryness under a stream of nitrogen.

• Reconstitute the residue in the mobile phase for LC-MS/MS analysis.

3. LC-MS/MS Conditions:

• LC Column: C18 reversed-phase column

• Mobile Phase: A gradient of water with 0.1% formic acid and acetonitrile with 0.1% formic acid.

• Ionization: Electrospray ionization (ESI) in negative mode.

• MS/MS Detection: Multiple Reaction Monitoring (MRM) of the transitions for SPMA and the internal standard.

trans,trans-Muconic Acid (tt-MA) Analysis by HPLC-UV

1. Reagents and Materials:

• trans,trans-Muconic acid (tt-MA) standard

• Vanillic acid (internal standard)

• Methanol, Acetonitrile, Water (HPLC grade)

• Acetic acid or Phosphoric acid

• Solid Phase Extraction (SPE) anion exchange cartridges or liquid-liquid extraction solvents (e.g., ethyl acetate).

2. Sample Preparation (SPE Method):

• To 1 mL of urine, add the internal standard solution (vanillic acid).[10]

• Condition an anion exchange SPE cartridge.

• Load the urine sample onto the cartridge.

• Wash the cartridge with a series of buffers and water to remove interferences.[10]

• Elute the tt-MA and internal standard with a suitable solvent mixture (e.g., sodium chloride and methanol solution).[10]

• Inject an aliquot of the eluate into the HPLC system.

3. Sample Preparation (Liquid-Liquid Extraction Method):

• Acidify a 0.5 mL urine sample with HCl.[6][11]

• Add an internal standard.[11]

• Extract with an organic solvent like ethyl acetate by vortexing and centrifugation.[11]

• Separate the organic layer and evaporate it to dryness.

• Reconstitute the residue in the mobile phase for HPLC analysis.[6]

4. HPLC-UV Conditions:

• LC Column: C18 reversed-phase column

• Mobile Phase: An isocratic or gradient mixture of an aqueous acidic buffer (e.g., water with acetic acid) and an organic modifier (e.g., methanol or acetonitrile).[6][10]

• Detection: UV detector at approximately 259-265 nm.[3][10]

Conclusion

Both the SPMA analysis method using N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 as an internal standard and the tt-MA analysis method provide reliable means to assess benzene exposure. The choice of method may depend on the specific requirements of the study, including the need for high specificity at low exposure levels (favoring SPMA) and considerations of cost and sample throughput. For the most accurate and precise results in SPMA analysis, careful control of the sample preparation, particularly pH, is crucial. Researchers should validate their chosen method in-house to ensure it meets the performance characteristics required for their specific application.

References

• 1. Large Differences in Urinary Benzene Metabolite S-Phenylmercapturic Acid Quantitation: A Comparison of Five LC–MS-MS Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 2. hkbpublications.com [hkbpublications.com]
• 3. scielo.br [scielo.br]
• 4. mdpi.com [mdpi.com]
• 5. [Determination of low levels of urinary trans,trans-muconic acid] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. [Determination of urinary trans, trans-muconic acid by high performance liquid chromatography] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Large Differences in Urinary Benzene Metabolite S-Phenylmercapturic Acid Quantitation: A Comparison of Five LC-MS-MS Methods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Biological monitoring of exposure to benzene: a comparison between S-phenylmercapturic acid, trans,trans-muconic acid, and phenol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Suitability of S-phenyl mercapturic acid and trans-trans-muconic acid as biomarkers for exposure to low concentrations of benzene - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Urinary trans,trans-muconic acid determined by liquid chromatography: application in biological monitoring of benzene exposure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. besjournal.com [besjournal.com]

A Comparative Guide to Benzene Exposure Biomarkers

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of key biomarkers for assessing human exposure to benzene, a known carcinogen. The selection of an appropriate biomarker is critical for accurate risk assessment in both occupational and environmental settings. This document summarizes quantitative data from various studies, details experimental protocols for biomarker measurement, and visualizes the metabolic pathways and cross-validation workflow.

Biomarker Performance Comparison

The selection of a biomarker for benzene exposure depends on several factors, including the expected concentration of benzene, the desired sensitivity and specificity of the measurement, and the timeframe of exposure to be assessed. The following table summarizes the performance of commonly used urinary biomarkers for benzene.

Biomarker	Abbreviation	Correlation with Airborne Benzene (r)	Elimination Half-Life	Advantages	Limitations	Applicable Exposure Levels
S-Phenylmercapturic Acid	SPMA	Strong[1][2]	~9.1 - 12.8 hours[1][2][3]	High specificity for benzene exposure.[4][5] Longer half-life is suitable for monitoring full work shifts.[1][2]	More complex and costly analytical methods.	Low to high levels (reliable down to 0.3 ppm)[1][2]
trans,trans-Muconic Acid	t,t-MA	Strong[1][2]	~5.0 - 13.7 hours[1][2][3]	Relatively easy to measure.[2] Good correlation at higher exposure levels.[6]	Lacks specificity; can be influenced by the dietary preservative sorbic acid.[4][5] High background levels can limit its use for low-level exposure.[1]	Medium to high levels (> 1 ppm)[1][2]
Phenol	-	Moderate[7]	~16.3 hours[3]	Historically used biomarker.	Unreliable for low-level exposure (< 5-10 ppm) due to dietary and endogenous sources.[1][5][6]	High levels (> 5 ppm)[6][8]
Catechol	CAT	Weak to Moderate[3][7]	~15.0 hours[3]	Can indicate exposure to higher levels of benzene.	High background levels from diet and endogenous production limit its utility for low-level exposure.[3]	High levels
Hydroquinone	HQ	Moderate[3][7]	~12.7 hours[3]	Good correlation with benzene exposure.[8]	Significant background levels in unexposed individuals.[3]	Medium to high levels
Unmetabolized Benzene in Urine	UB	Strong (r = 0.76)[7]	Short	Highly specific to benzene exposure.[5]	Technically challenging due to the volatile nature of benzene, leading to potential sample loss and contamination.[6][7]	Low to high levels

Benzene Metabolism and Biomarker Formation

Benzene is metabolized in the liver by cytochrome P450 enzymes, primarily CYP2E1, into several reactive intermediates.[9] These intermediates are then converted into the various biomarkers that can be measured in urine. The following diagram illustrates the major metabolic pathways of benzene and the points at which key biomarkers are formed.

References

• 1. Suitability of S-phenyl mercapturic acid and trans-trans-muconic acid as biomarkers for exposure to low concentrations of benzene - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Biological monitoring of exposure to benzene: a comparison between S-phenylmercapturic acid, trans,trans-muconic acid, and phenol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Validation of biomarkers in humans exposed to benzene: urine metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. tandfonline.com [tandfonline.com]
• 5. academic.oup.com [academic.oup.com]
• 6. tandfonline.com [tandfonline.com]
• 7. oem.bmj.com [oem.bmj.com]
• 8. Evaluation of biomarkers for occupational exposure to benzene - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]

Performance Evaluation of N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 as an Internal Standard in Benzene Exposure Assessment

A Comparative Guide for Researchers and Drug Development Professionals

This guide provides a comprehensive performance evaluation of N-Acetyl-S-phenyl-DL-cysteine-3,3-d2, a deuterated internal standard, in the context of its application in quantifying S-phenylmercapturic acid (SPMA). SPMA is a critical biomarker for monitoring human exposure to benzene, a known carcinogen. The use of a stable isotope-labeled internal standard is paramount for achieving accurate and reliable results in bioanalytical methods, particularly in liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Introduction to Benzene Biomarkers

Exposure to benzene is a significant health concern in both occupational and environmental settings. Biomonitoring, which involves the measurement of chemical markers in biological samples, provides an integrated assessment of exposure from all routes. Several metabolites of benzene are used as biomarkers, with S-phenylmercapturic acid (SPMA) being highly regarded for its specificity and sensitivity, especially at low exposure levels.[1][2][3] Other commonly used biomarkers include trans,trans-muconic acid (tt-MA) and phenol. However, these alternatives can be influenced by dietary sources or exhibit higher background levels in non-exposed individuals, making SPMA a more reliable indicator.[3]

The Role of Deuterated Internal Standards in SPMA Analysis

In quantitative LC-MS/MS analysis, an internal standard is crucial for correcting variations that can occur during sample preparation and instrumental analysis.[4][5] An ideal internal standard co-elutes with the analyte and exhibits similar ionization behavior. Stable isotope-labeled (SIL) compounds, such as N-Acetyl-S-phenyl-DL-cysteine-3,3-d2, are considered the gold standard for use as internal standards in mass spectrometry.[4][5] They are chemically identical to the analyte but have a different mass, allowing for their distinct detection. This near-identical chemical and physical behavior ensures that any loss of analyte during sample processing or fluctuations in instrument response is mirrored by the internal standard, leading to highly accurate and precise quantification.[6]

Comparative Performance of Analytical Methods

The performance of N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 is intrinsically demonstrated through the validation of the analytical methods in which it is used. The following tables summarize the performance characteristics of a typical LC-MS/MS method for SPMA utilizing a deuterated internal standard and compare it with methods for other benzene biomarkers.

Table 1: Performance Characteristics of an LC-MS/MS Method for S-Phenylmercapturic Acid (SPMA) using a Deuterated Internal Standard

Parameter	Performance Metric	Source
Linearity	0.5 to 500 ng/mL (r > 0.99)	[2]
0.400 to 200 ng/mL	[1][7]
Precision (CV%)	Intra-assay: 4.73% to 9.21%	[2]
Inter-assay: 5.85% to 9.96%	[2]
Accuracy (% Recovery)	91.4% to 105.2%	[2]
Lower Limit of Quantification (LLOQ)	0.5 ng/mL	[2]
0.4 ng/mL	[1][7]
Internal Standard	S-phenylmercapturic acid-d5	[1][2][7]

Table 2: Comparison of Analytical Methods for Different Benzene Biomarkers

Biomarker	Analytical Method	Limit of Detection (LOD) / LLOQ	Key Advantages	Key Limitations	Source
S-Phenylmercapturic Acid (SPMA)	LC-MS/MS with Deuterated IS	LLOQ: ~0.4-0.5 ng/mL	High specificity and sensitivity for low-level exposure, longer half-life (~9.1 hours)	More complex and expensive analytical method	[1][2][3]
trans,trans-Muconic Acid (tt-MA)	HPLC-DAD / LC-MS/MS	LLOQ: ~62 ng/mL (HPLC-DAD)	Relatively convenient and suitable for higher exposures (>1 ppm)	Inferior specificity due to dietary precursors (e.g., sorbic acid), shorter half-life (~5.0 hours)	[2][3]
Phenol	GC-MS	-	Historically used	Not reliable for exposure below 5-10 ppm due to high background from diet	[3]
Urinary Benzene	-	-	Highly discriminatory at very low exposure levels	Requires careful sample handling due to volatility	[8]

Experimental Protocols

Protocol for SPMA Analysis in Urine using LC-MS/MS with a Deuterated Internal Standard

This protocol is a generalized representation based on common methodologies.[1][2][7]

• Sample Preparation:

  • To 500 µL of urine, add 50 µL of the internal standard working solution (e.g., N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 or SPMA-d5 at 1 µg/mL).

  • Acidify the sample to pH ~2-3 with an acid (e.g., 50 µL of 95% acetic acid) to facilitate the conversion of pre-SPMA to SPMA.[2][9]

  • Perform liquid-liquid extraction (LLE) by adding 3 mL of an organic solvent (e.g., methyl tert-butyl ether - MTBE), vortexing for 10 minutes, and centrifuging for 5 minutes.[2]

  • Alternatively, for sample cleanup, use solid-phase extraction (SPE) with a suitable cartridge (e.g., Oasis MAX).[1][7]

  • Transfer the organic supernatant to a new tube and evaporate to dryness under a stream of nitrogen or in a vacuum centrifuge.

  • Reconstitute the dried extract in 100 µL of the mobile phase.

• LC-MS/MS Analysis:

  • Chromatographic Separation:

    • Column: C18 reverse-phase column (e.g., Ascentis Express C18, 150 x 4.6 mm, 2.7 µm).[2]

    • Mobile Phase: A gradient of Solvent A (e.g., 0.5% acetic acid in water) and Solvent B (e.g., acetonitrile).[2]

    • Flow Rate: 0.4 mL/min.[2]

  • Mass Spectrometry Detection:

    • Ionization Mode: Negative Electrospray Ionization (ESI-).[1][7]

    • Detection Mode: Multiple Reaction Monitoring (MRM).

    • MRM Transitions:

      • SPMA: m/z 238 → 109.[1][7]

      • SPMA-d5: m/z 243 → 114.[1][7]

      • For N-Acetyl-S-phenyl-DL-cysteine-3,3-d2, the transition would be m/z 240 → 111 (based on a molecular weight of ~241.30 and fragmentation pattern).

Visualizations

Benzene Metabolism to S-Phenylmercapturic Acid (SPMA)

The following diagram illustrates the metabolic pathway of benzene leading to the formation of SPMA.

Caption: Metabolic pathway of benzene to SPMA.

Experimental Workflow for SPMA Quantification

This diagram outlines the typical workflow for the analysis of SPMA in urine samples.

Caption: Workflow for SPMA analysis in urine.

Conclusion

N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 serves as an exemplary internal standard for the quantification of the benzene biomarker SPMA. Its use in LC-MS/MS methods significantly enhances the accuracy and precision of the analysis, which is critical for reliable biomonitoring of benzene exposure. When compared to analytical methods for other biomarkers such as tt-MA and phenol, methods for SPMA that employ a deuterated internal standard demonstrate superior sensitivity and specificity, making them the preferred choice for assessing low-level benzene exposure in research and clinical settings. The robustness of these methods, underpinned by the performance of the internal standard, is essential for regulatory compliance and for protecting human health.

References

• 1. Determination of S-phenylmercapturic acid in human urine using an automated sample extraction and fast liquid chromatography-tandem mass spectrometric method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. scielo.br [scielo.br]
• 3. Biological monitoring of exposure to benzene: a comparison between S-phenylmercapturic acid, trans,trans-muconic acid, and phenol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. The Role of Internal Standards In Mass Spectrometry | SCION Instruments [scioninstruments.com]
• 6. Impact of internal standard selection on measurement results for long chain fatty acids in blood - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. The use of S-phenylmercapturic acid as a biomarker in molecular epidemiology studies of benzene - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Large Differences in Urinary Benzene Metabolite S-Phenylmercapturic Acid Quantitation: A Comparison of Five LC–MS-MS Methods - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Analytical Detection Limits of N-Acetyl-S-phenyl-DL-cysteine

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of common analytical methodologies for the quantification of N-Acetyl-S-phenyl-DL-cysteine, a significant biomarker in toxicological and pharmaceutical research. As a mercapturic acid, its detection and quantification are crucial for understanding the metabolism of xenobiotics. This document outlines the performance of various analytical techniques, focusing on the limit of detection (LOD), and provides the necessary experimental details to assist researchers in selecting the most appropriate method for their specific needs.

Performance Comparison of Analytical Methods

The choice of analytical method for the determination of N-Acetyl-S-phenyl-DL-cysteine and its analogs is dictated by the required sensitivity, selectivity, and the nature of the biological matrix. The following table summarizes the quantitative performance of several common analytical techniques. It is important to note that while data for the specific target analyte is limited, performance data for the closely related S-phenylmercapturic acid (PMA) and the parent compound N-Acetyl-cysteine (NAC) are included to provide a robust comparative framework.

Analytical Method	Analyte	Matrix	Limit of Detection (LOD)	Limit of Quantification (LOQ)
LC-MS/MS	S-phenylmercapturic acid	Human Urine	0.03 - 0.04 µg/L	0.1 µg/L
LC-MS/MS	N-Acetyl-cysteine	Chicken Plasma	0.093 µg/mL	0.28 µg/mL
GC-MS	S-phenylmercapturic acid	Urine	-	2 µg/L
ELISA	S-phenylmercapturic acid	Urine	0.1 µg/L	-
HPLC-UV	N-Acetyl-cysteine	Cell Culture Media	0.1 µg/mL	0.18 µg/mL
HPLC with Fluorescence	N-Acetyl-cysteine	Biological Samples	5 nM	-
Spectrophotometry	N-Acetyl-cysteine	Pharmaceutical	5.84 x 10⁻⁶ mol/L	-

Experimental Workflow

The general workflow for the analysis of N-Acetyl-S-phenyl-DL-cysteine in a biological matrix involves several key stages, from sample collection to final data analysis. The specific parameters within each stage will vary depending on the chosen analytical method.

A generalized workflow for the analysis of N-Acetyl-S-phenyl-DL-cysteine.

Detailed Experimental Protocols

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

This is one of the most sensitive and selective methods for the quantification of mercapturic acids.

• Sample Preparation:

  • Urine samples are acidified.

  • An internal standard (e.g., an isotope-labeled version of the analyte) is added.

  • Analytes are extracted and purified using solid-phase extraction (SPE) with a C18 cartridge.

  • The eluate is evaporated to dryness and reconstituted in the mobile phase.

• Instrumentation:

  • A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UPLC) system.

  • A triple quadrupole mass spectrometer.

• Chromatographic Conditions:

  • Column: A C18 reversed-phase column is commonly used.

  • Mobile Phase: A gradient of water with 0.1% formic acid and acetonitrile with 0.1% formic acid.

  • Flow Rate: Typically 0.2-0.5 mL/min.

• Mass Spectrometry:

  • Ionization: Electrospray ionization (ESI) in negative ion mode is often preferred.

  • Detection: Multiple Reaction Monitoring (MRM) is used for its high selectivity and sensitivity. Specific precursor-to-product ion transitions for the analyte and internal standard are monitored.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a robust technique but often requires derivatization to increase the volatility of the analyte.

• Sample Preparation:

  • Acid hydrolysis of the urine sample to free the analyte.

  • Extraction of the analyte from the sample using an organic solvent.

  • Derivatization of the analyte to make it volatile, for example, by esterification followed by acylation.

• Instrumentation:

  • A gas chromatograph.

  • A mass spectrometer (often a single quadrupole or ion trap).

• Chromatographic Conditions:

  • Column: A capillary column with a non-polar or medium-polarity stationary phase.

  • Carrier Gas: Helium or hydrogen.

  • Temperature Program: A temperature gradient is used to separate the analytes.

• Mass Spectrometry:

  • Ionization: Electron ionization (EI).

  • Detection: Selected Ion Monitoring (SIM) is used to enhance sensitivity by monitoring specific ions characteristic of the derivatized analyte.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

HPLC-UV is a more accessible and cost-effective method, though generally less sensitive than mass spectrometry-based techniques.

• Sample Preparation:

  • Similar to LC-MS/MS, sample clean-up using SPE is often necessary to reduce matrix interference.

  • The sample is then dissolved in the mobile phase.

• Instrumentation:

  • An HPLC system.

  • A UV-Vis detector.

• Chromatographic Conditions:

  • Column: A C18 reversed-phase column.

  • Mobile Phase: An isocratic or gradient mixture of an aqueous buffer (e.g., phosphate buffer) and an organic modifier like acetonitrile or methanol.

  • Detection Wavelength: The UV detector is set to a wavelength where the analyte has maximum absorbance, typically around 210-230 nm for N-Acetyl-cysteine and its derivatives.[1]

Signaling Pathways and Logical Relationships

The formation of N-Acetyl-S-phenyl-DL-cysteine is a key step in the detoxification of benzene. This metabolic pathway involves the initial oxidation of benzene to reactive intermediates, followed by conjugation with glutathione (GSH), and subsequent enzymatic processing to the final mercapturic acid which is then excreted.

Metabolic activation and detoxification pathway of benzene.

References

• 1. mdpi.com [mdpi.com]

Assessing the Isotopic Enrichment of N-Acetyl-S-phenyl-DL-cysteine-3,3-d2: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical methodologies for assessing the isotopic enrichment of N-Acetyl-S-phenyl-DL-cysteine-3,3-d2, a deuterated internal standard crucial for quantitative bioanalysis. We present a critical evaluation of Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) spectroscopy, offering supporting data and detailed experimental protocols to aid researchers in selecting the most appropriate technique for their specific needs.

Introduction

N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 is the deuterium-labeled form of N-Acetyl-S-phenyl-DL-cysteine, a mercapturic acid derivative.[1][2] Its primary application is as an internal standard in quantitative analytical methods, such as Liquid Chromatography-Mass Spectrometry (LC-MS) and Gas Chromatography-Mass Spectrometry (GC-MS), for the precise measurement of the unlabeled parent compound in biological matrices.[3][4] The accuracy of such quantitative assays is fundamentally dependent on the isotopic purity of the internal standard. Therefore, robust and reliable methods for assessing its isotopic enrichment are paramount.

Comparative Analysis of Analytical Techniques

The two primary analytical techniques for determining the isotopic enrichment of deuterated compounds are Mass Spectrometry and Nuclear Magnetic Resonance spectroscopy. Each method offers distinct advantages and disadvantages in terms of sensitivity, specificity, and the nature of the information provided.

Parameter	Mass Spectrometry (LC-MS/MS)	Nuclear Magnetic Resonance (NMR) Spectroscopy
Principle	Separation by mass-to-charge ratio of molecular and fragment ions.	Detection of nuclear spin transitions in a magnetic field.
Isotopic Enrichment Determination	Calculation based on the relative intensities of the mass signals of the deuterated and non-deuterated species.	Quantification of the deuterium signal relative to a proton signal or an internal standard.
Typical Isotopic Purity Claimed by Vendors	99 atom % D[2][5]	99 atom % D[2][5]
Precision	High precision, with Relative Standard Deviations (RSDs) typically below 5%.	Good precision, RSDs can be higher than MS depending on the method and instrumentation.
Accuracy	High accuracy, traceable to certified reference materials.	Can be highly accurate, especially with combined ¹H and ²H NMR methods.[6]
Sensitivity	Very high, capable of detecting low-level isotopic impurities.	Lower sensitivity compared to MS, requiring higher sample concentrations.
Structural Information	Provides information on the overall mass distribution and fragmentation patterns.	Provides detailed information on the specific sites of deuteration within the molecule.[7]
Alternative Standard	N-Acetyl-S-phenyl-d5-DL-cysteine can be used as an alternative deuterated standard.[8][9]	N-Acetyl-S-phenyl-d5-DL-cysteine can be used as an alternative deuterated standard.[8][9]

Experimental Protocols

Mass Spectrometry: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

This protocol outlines a general method for the analysis of N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 using a triple quadrupole mass spectrometer.

1. Sample Preparation:

• Prepare a stock solution of N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 in a suitable solvent (e.g., methanol or acetonitrile) at a concentration of 1 mg/mL.

• Prepare a series of working solutions by diluting the stock solution with the initial mobile phase to concentrations appropriate for LC-MS/MS analysis (e.g., 1-1000 ng/mL).

2. Liquid Chromatography Conditions:

• Column: A reversed-phase C18 column (e.g., 2.1 mm x 50 mm, 1.8 µm particle size).

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient: A suitable gradient to ensure good separation from any potential impurities. For example, start at 5% B, ramp to 95% B over 5 minutes, hold for 2 minutes, and then return to initial conditions.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

3. Mass Spectrometry Conditions:

• Ionization Mode: Electrospray Ionization (ESI), positive mode.

• Multiple Reaction Monitoring (MRM) Transitions:

  • N-Acetyl-S-phenyl-DL-cysteine (unlabeled): Precursor ion m/z 240.1 → Product ion m/z 110.1 (indicative of the thio-phenyl moiety).

  • N-Acetyl-S-phenyl-DL-cysteine-3,3-d2: Precursor ion m/z 242.1 → Product ion m/z 110.1.

• Instrument Parameters: Optimize parameters such as declustering potential, collision energy, and cell exit potential for each transition to achieve maximum sensitivity.

4. Data Analysis:

• Integrate the peak areas for the MRM transitions of both the deuterated (d2) and non-deuterated (d0) forms.

• Calculate the isotopic enrichment using the following formula:

Nuclear Magnetic Resonance (NMR) Spectroscopy

This protocol describes the use of ²H (Deuterium) NMR for the direct quantification of isotopic enrichment.

1. Sample Preparation:

• Dissolve an accurately weighed amount of N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 (typically 5-10 mg) in a suitable non-deuterated solvent (e.g., chloroform, acetone) to a final volume of 0.6-0.7 mL in a clean NMR tube.

• Add a known amount of an internal standard with a well-defined deuterium concentration if absolute quantification is required.

2. NMR Acquisition:

• Spectrometer: A high-field NMR spectrometer (e.g., 400 MHz or higher) equipped with a deuterium probe or a broadband probe tunable to the deuterium frequency.

• Experiment: A standard one-pulse ²H NMR experiment.

• Acquisition Parameters:

  • Pulse Width: Calibrated 90° pulse.

  • Relaxation Delay (d1): At least 5 times the longest T1 relaxation time of the signals of interest to ensure full relaxation and accurate integration.

  • Number of Scans (ns): Sufficient to obtain a good signal-to-noise ratio (typically 64 or more).

• The instrument should be run in unlocked mode as a deuterated solvent is not used. Shimming can be performed on the proton signal of the solvent.[10]

3. Data Processing and Analysis:

• Process the acquired Free Induction Decay (FID) with an appropriate window function (e.g., exponential multiplication with a line broadening of 1-2 Hz).

• Perform a Fourier transform and phase correction.

• Integrate the deuterium signal corresponding to the -CD₂- group.

• To determine isotopic enrichment, compare the integral of the deuterium signal to the integral of a known reference signal (either an internal standard or a residual proton signal in a ¹H NMR spectrum of the same sample). A combined ¹H and ²H NMR approach can provide more accurate results.[6]

Visualizations

Caption: Workflow for assessing isotopic enrichment by LC-MS/MS.

References

• 1. ocw.mit.edu [ocw.mit.edu]
• 2. theclinivex.com [theclinivex.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. clinivex.com [clinivex.com]
• 5. cdnisotopes.com [cdnisotopes.com]
• 6. NMR Sample Preparation [nmr.chem.umn.edu]
• 7. sites.bu.edu [sites.bu.edu]
• 8. N-Acetyl-S-phenyl-d5-DL-cysteine | LGC Standards [lgcstandards.com]
• 9. medchemexpress.com [medchemexpress.com]
• 10. cdn.dal.ca [cdn.dal.ca]

Safety & Regulatory Compliance

Safe Disposal of N-Acetyl-S-phenyl-DL-cysteine-3,3-d2: A Procedural Guide

For immediate release:

This document provides essential guidance on the proper disposal procedures for N-Acetyl-S-phenyl-DL-cysteine-3,3-d2, ensuring the safety of laboratory personnel and minimizing environmental impact. Researchers, scientists, and drug development professionals should adhere to these protocols to maintain a safe and compliant laboratory environment.

N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 and its non-deuterated analogs are classified as skin and eye irritants.[1][2] While the deuterated form, N-Acetyl-S-phenyl-d5-DL-cysteine, is considered non-hazardous for transport, proper handling and disposal are still crucial.[3]

Personal Protective Equipment (PPE) and Handling

Before initiating any disposal procedures, it is imperative to be equipped with the appropriate personal protective equipment.

PPE Item	Specification	Rationale
Gloves	Nitrile rubber, Neoprene, or PVC	To prevent skin contact and potential irritation.[4]
Eye Protection	Safety glasses with side shields or goggles	To protect against accidental splashes and eye irritation.[2][5]
Respiratory Protection	Dust mask (type N95 or equivalent)	Recommended when handling bulk quantities or if dust is generated.[5]
Lab Coat	Standard laboratory coat	To protect skin and clothing from contamination.

Handling Precautions:

• Avoid generating dust.

• Ensure adequate ventilation in the work area.[4]

• Wash hands thoroughly after handling.[2]

Step-by-Step Disposal Protocol

This protocol outlines the approved procedure for the disposal of N-Acetyl-S-phenyl-DL-cysteine-3,3-d2.

1. Waste Collection and Segregation:

• Collect waste N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 and any contaminated materials (e.g., weigh boats, contaminated paper towels) in a designated, clearly labeled, and sealed container.

• The container should be made of a compatible material (e.g., high-density polyethylene).

• Label the container as "Non-halogenated Organic Waste" and include the chemical name: "N-Acetyl-S-phenyl-DL-cysteine-3,3-d2".

2. Spill Management:

• In the event of a spill, wear the appropriate PPE.

• For solid spills, carefully sweep up the material to avoid creating dust and place it in the designated waste container.[4]

• Clean the spill area with a suitable solvent (e.g., ethanol or methanol) and collect the cleaning materials in the same waste container.

3. Environmental Precautions:

• Under no circumstances should this chemical be disposed of down the drain or in general waste.[1] It is crucial to prevent its release into the environment.[4]

4. Final Disposal:

• The sealed and labeled waste container must be disposed of through a licensed chemical waste disposal service.

• Follow all local, state, and federal regulations for hazardous waste disposal.

• Consult your institution's Environmental Health and Safety (EHS) department for specific procedures and to arrange for waste pickup.

Disposal Workflow

The following diagram illustrates the logical flow of the disposal process for N-Acetyl-S-phenyl-DL-cysteine-3,3-d2.

Caption: Disposal workflow for N-Acetyl-S-phenyl-DL-cysteine-3,3-d2.

References

• 1. hpc-standards.com [hpc-standards.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. cdnisotopes.com [cdnisotopes.com]
• 4. fishersci.be [fishersci.be]
• 5. N-乙酰基-S-苯基-L-半胱氨酸 analytical standard | Sigma-Aldrich [sigmaaldrich.com]

Personal protective equipment for handling N-Acetyl-S-phenyl-DL-cysteine-3,3-d2

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT PROFESSIONALS

This guide provides critical safety and logistical information for the handling, use, and disposal of N-Acetyl-S-phenyl-DL-cysteine-3,3-d2. The following procedures are based on available safety data for structurally similar compounds and are intended to ensure the safe and effective use of this chemical in a laboratory setting.

Immediate Safety Information

N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 and its analogs are classified as causing skin and eye irritation.[1][2] In solid form, it is considered a combustible solid.[3] While the deuterated form is listed as non-hazardous for transport, it is essential to handle it with care in the laboratory to avoid exposure and ensure personnel safety.[4]

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling this compound.

PPE Category	Specification	Rationale
Hand Protection	Nitrile or neoprene gloves	To prevent skin contact and potential irritation or allergic reaction.[1]
Eye Protection	Chemical safety goggles or glasses	To protect eyes from dust particles and potential splashes.[1][3]
Respiratory Protection	N95 dust mask or equivalent	Recommended when handling the powder to prevent inhalation of dust.[3]
Body Protection	Laboratory coat	To protect skin and clothing from contamination.

Operational and Disposal Plans

Handling and Storage

• Engineering Controls : Handle in a well-ventilated area. If dust is likely to be generated, use a chemical fume hood.

• Storage : Store in a tightly sealed container in a dry, cool place at room temperature.[4][5]

• Hygiene : Wash hands thoroughly after handling.

Experimental Protocol: Weighing and Dissolving the Compound

• Preparation : Ensure all necessary PPE is worn. Prepare the workspace by cleaning the balance and surrounding area.

• Tare : Place a clean, dry weigh boat on the analytical balance and tare it.

• Weighing : Carefully transfer the desired amount of N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 to the weigh boat using a clean spatula. Avoid creating dust.

• Transfer : Gently transfer the weighed powder to a suitable vessel for dissolution.

• Dissolution : Add the desired solvent to the vessel and mix until the compound is fully dissolved.

• Cleaning : Clean the spatula and any contaminated surfaces immediately. Dispose of the weigh boat as solid chemical waste.

Spill Response Workflow

In the event of a spill, follow the procedure outlined below.

Caption: Workflow for responding to a chemical spill.

Disposal Plan

All waste containing N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 must be treated as hazardous waste and disposed of according to institutional and local regulations.

• Solid Waste : Contaminated items such as gloves, weigh boats, and paper towels should be placed in a clearly labeled hazardous waste container.

• Liquid Waste : Solutions containing the compound should be collected in a designated, sealed, and labeled hazardous waste container. Do not pour down the drain.[5]

• Empty Containers : Handle empty containers as if they still contain the product.

Quantitative Data Summary

Property	Value
Molecular Formula	C₁₁H₁₁D₂NO₃S
Molecular Weight	241.32 g/mol [4]
Appearance	Solid (based on analogs)
Storage Temperature	Room Temperature[4]
Transport Hazard	Non-hazardous for transport[4]

First Aid Measures

Exposure Route	First Aid Procedure
Eye Contact	Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. If eye irritation persists: Get medical advice/attention.
Skin Contact	Wash with plenty of soap and water. If skin irritation occurs, seek medical attention.
Inhalation	Move person to fresh air and keep comfortable for breathing. If respiratory irritation occurs, seek medical attention.[2]
Ingestion	Rinse mouth. Do NOT induce vomiting. Seek medical attention.

This document is intended to provide essential guidance. Always refer to the full Safety Data Sheet (SDS) for this product and follow all institutional safety protocols.

References

• 1. hpc-standards.com [hpc-standards.com]
• 2. N-Acetyl-DL-cysteine | C5H9NO3S | CID 581 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. N-Acetyl-S-phenyl- L- cysteine analytical standard 4775-80-8 [sigmaaldrich.com]
• 4. cdnisotopes.com [cdnisotopes.com]
• 5. carlroth.com [carlroth.com]